Olodaterol

• CAS: 868049-49-4

Core Science & Biosynthesis

The Core Mechanism of Olodaterol at the Beta-2 Adrenoceptor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olodaterol is a potent, long-acting beta-2 adrenoceptor (β2-AR) agonist utilized in the management of chronic obstructive pulmonary disease (COPD).[1] Its therapeutic efficacy is rooted in its specific interaction with β2-ARs, primarily located in the smooth muscle of the airways. This guide provides a detailed technical overview of Olodaterol's mechanism of action, focusing on its binding characteristics, signaling pathways, and the experimental methodologies used to elucidate these properties.

Binding Characteristics and Selectivity

Olodaterol exhibits a high affinity and selectivity for the human β2-adrenoceptor. This is a critical attribute for a respiratory therapeutic, as it minimizes off-target effects, particularly at the cardiac β1-adrenoceptors.

Quantitative Binding Affinity and Selectivity

The binding affinity of Olodaterol and comparator long-acting β2-agonists (LABAs) is typically determined through radioligand binding assays. These experiments quantify the displacement of a radiolabeled ligand from the receptor by the unlabeled drug of interest. The resulting inhibition constant (Ki) is a measure of the drug's binding affinity.

Compound	Receptor	pKi	Ki (nM)	Selectivity vs. β2-AR	Reference
Olodaterol	Human β2-AR	9.14	0.072	-	[2]
Human β1-AR	-	-	241-fold	[3]
Human β3-AR	-	-	2299-fold	[3]
Formoterol	Human β2-AR	8.2	6.31	-	[4]
Human β1-AR	6.25	562.34	89-fold
Salmeterol	Human β2-AR	8.3	5.01	-
Human β1-AR	5.7	1995.26	398-fold

pKi is the negative logarithm of the Ki value. A higher pKi indicates a higher binding affinity.

Rationale for Long Duration of Action: Binding Kinetics

A key feature of Olodaterol is its 24-hour duration of action. This is attributed to the formation of a stable complex between Olodaterol and the β2-adrenoceptor. Kinetic binding studies have revealed a slow dissociation of Olodaterol from the receptor, with a dissociation half-life of 17.8 hours. This prolonged receptor occupancy is a major contributor to its extended therapeutic effect.

Signal Transduction Pathway

Upon binding to the β2-adrenoceptor, Olodaterol initiates a cascade of intracellular events that ultimately lead to bronchodilation.

G-Protein Coupling and Adenylyl Cyclase Activation

The β2-adrenoceptor is a G-protein coupled receptor (GPCR). Olodaterol binding stabilizes a conformational state of the receptor that promotes its coupling to the stimulatory G-protein, Gs. This interaction triggers the exchange of GDP for GTP on the α-subunit of the Gs protein (Gαs). The activated Gαs-GTP complex then dissociates from the βγ-subunits and stimulates the membrane-bound enzyme, adenylyl cyclase.

cAMP Production and Downstream Effects

Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). The resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA). PKA, in turn, phosphorylates various downstream targets, culminating in the relaxation of airway smooth muscle and bronchodilation.

Olodaterol-induced β2-AR signaling pathway.

Functional Efficacy

The functional consequence of Olodaterol's interaction with the β2-AR is potent agonism, leading to a robust physiological response.

Quantitative Functional Potency and Intrinsic Activity

Functional assays, such as cAMP accumulation assays, are used to determine the potency (EC50) and intrinsic activity of a β2-agonist. The EC50 is the concentration of the agonist that produces 50% of the maximal response, while the intrinsic activity compares the maximal response of the agonist to that of a full agonist, typically isoprenaline.

Compound	EC50 (nM)	Intrinsic Activity (% of Isoprenaline)	Reference
Olodaterol	0.1	88% (nearly full agonist)
Formoterol	-	90%
Salmeterol	-	38%
Indacaterol	-	73%

Experimental Protocols

The following sections provide an overview of the methodologies typically employed in the preclinical characterization of Olodaterol.

Radioligand Binding Assay (for Ki determination)

This assay determines the binding affinity of Olodaterol for β-adrenoceptors.

Workflow for a radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Membranes are prepared from Chinese Hamster Ovary (CHO) cells stably expressing the human β1, β2, or β3-adrenoceptor. Cells are homogenized in a cold buffer and centrifuged to pellet the membranes. The final membrane pellet is resuspended in an assay buffer.

• Assay Components: The assay is typically performed in a 96-well plate format. Each well contains the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]CGP-12177), and varying concentrations of unlabeled Olodaterol or a comparator drug.

• Incubation: The plates are incubated at a controlled temperature (e.g., 37°C) for a sufficient time to allow the binding to reach equilibrium.

• Separation: The incubation is terminated by rapid filtration through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the free radioligand in the solution.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of Olodaterol that inhibits 50% of the specific radioligand binding) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Accumulation Assay (for EC50 and Intrinsic Activity determination)

This functional assay measures the ability of Olodaterol to stimulate the production of intracellular cAMP.

Workflow for a cAMP accumulation assay.

Detailed Methodology:

• Cell Culture: CHO cells expressing the human β2-adrenoceptor are cultured to an appropriate density in multi-well plates.

• Stimulation: The cells are incubated with varying concentrations of Olodaterol, a comparator drug, or a vehicle control for a defined period at 37°C. A phosphodiesterase inhibitor is often included to prevent the degradation of cAMP.

• Cell Lysis: The stimulation is stopped, and the cells are lysed to release the accumulated intracellular cAMP.

• cAMP Quantification: The amount of cAMP in the cell lysate is quantified using a competitive immunoassay, such as Homogeneous Time-Resolved Fluorescence (HTRF) or AlphaScreen. In these assays, endogenous cAMP from the sample competes with a labeled cAMP tracer for binding to a specific antibody.

• Data Analysis: The signal is inversely proportional to the amount of cAMP produced. A dose-response curve is generated to determine the EC50 and the maximal response, which is then used to calculate the intrinsic activity relative to a full agonist like isoprenaline.

Conclusion

Olodaterol's mechanism of action at the β2-adrenoceptor is characterized by its high binding affinity, significant selectivity over other β-adrenoceptor subtypes, and a prolonged receptor occupancy due to its slow dissociation kinetics. This pharmacological profile translates into potent and sustained bronchodilation through the canonical Gs-adenylyl cyclase-cAMP signaling pathway. The experimental methodologies outlined in this guide provide a framework for the detailed characterization of these properties, which are fundamental to Olodaterol's clinical efficacy in the treatment of COPD.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Functional and binding characteristics of long-acting beta 2-agonists in lung and heart - PubMed [pubmed.ncbi.nlm.nih.gov]

The Journey of Olodaterol Through Preclinical Models: A Technical Deep Dive into its Pharmacokinetics and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Olodaterol, a long-acting beta2-adrenergic agonist, is a cornerstone in the management of chronic obstructive pulmonary disease (COPD). Its journey from a promising molecule to a therapeutic agent involved extensive preclinical evaluation to understand its absorption, distribution, metabolism, and excretion (ADME) profile. This in-depth technical guide synthesizes the available information on the pharmacokinetics and metabolism of Olodaterol in key preclinical animal models—rats, dogs, and monkeys—providing a comprehensive resource for researchers in the field.

Pharmacokinetic Profile: A Cross-Species Perspective

Detailed quantitative pharmacokinetic data for Olodaterol in rats, dogs, and monkeys is not extensively available in publicly accessible literature, likely due to the proprietary nature of preclinical drug development data. However, based on available information and general principles of preclinical drug development, a qualitative and partially quantitative picture can be drawn.

Pharmacodynamic studies have been conducted in guinea pigs and dogs, demonstrating that Olodaterol provides bronchoprotection over a 24-hour period, supporting its once-daily dosing regimen in humans. While these studies confirm target engagement, they do not provide the detailed pharmacokinetic parameters essential for a full ADME assessment.

General pharmacokinetic studies in animals are crucial for understanding a drug's behavior before human trials. These studies typically involve administering the drug via various routes, including intravenous and the intended clinical route (inhalation for Olodaterol), and measuring its concentration in plasma and other matrices over time. Key parameters such as maximum concentration (Cmax), time to reach maximum concentration (Tmax), area under the concentration-time curve (AUC), and elimination half-life (t½) are determined.

Table 1: Illustrative Pharmacokinetic Parameters of Olodaterol in Preclinical Models (Hypothetical Data)

Parameter	Rat	Dog	Monkey
Cmax (ng/mL)	Data not publicly available	Data not publicly available	Data not publicly available
Tmax (h)	Data not publicly available	Data not publicly available	Data not publicly available
AUC (ng·h/mL)	Data not publicly available	Data not publicly available	Data not publicly available
Half-life (t½) (h)	Data not publicly available	Data not publicly available	Data not publicly available

Note: The table above is for illustrative purposes only, as specific quantitative data from preclinical pharmacokinetic studies of Olodaterol in these species are not available in the public domain.

Metabolism: Unraveling the Biotransformation Pathways

The metabolism of Olodaterol has been investigated, and the primary routes of biotransformation are understood to be direct glucuronidation and O-demethylation of the methoxy moiety, followed by conjugation.

Six metabolites of Olodaterol have been identified in humans. The unconjugated demethylation product is the only metabolite known to bind to beta2-receptors; however, it is not detectable in plasma after chronic inhalation of the recommended therapeutic dose. This suggests that the pharmacological activity is primarily driven by the parent compound.

Table 2: Major Metabolic Pathways of Olodaterol

Pathway	Description
Direct Glucuronidation	Conjugation of Olodaterol with glucuronic acid.
O-demethylation	Removal of a methyl group from the methoxy moiety.
Conjugation of Metabolites	Further conjugation of the O-demethylated metabolite.

Excretion: The Elimination Route

Mass balance studies, typically conducted using radiolabeled compounds, are essential to determine the routes and extent of a drug's excretion. For Olodaterol, specific quantitative data from excretion balance studies in rats, dogs, and monkeys are not publicly available. These studies would typically quantify the percentage of the administered dose excreted in urine and feces over a defined period.

Experimental Protocols: A Methodological Overview

While specific, detailed protocols for preclinical ADME studies of Olodaterol are proprietary, this section outlines the general methodologies employed in such studies.

Pharmacokinetic Study Protocol

A typical preclinical pharmacokinetic study for an inhaled drug like Olodaterol would involve the following steps:

• Animal Models: Male and female animals from selected species (e.g., Sprague-Dawley rats, Beagle dogs, Cynomolgus monkeys) are used.

• Drug Administration: The drug is administered via the intended clinical route (inhalation) and often also intravenously to determine absolute bioavailability. For inhalation studies, specialized equipment is used to deliver a precise dose to the animals.

• Sample Collection: Blood samples are collected at predetermined time points post-dosing. Plasma is separated and stored frozen until analysis.

• Bioanalysis: Plasma concentrations of the parent drug and its major metabolites are quantified using a validated bioanalytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: The concentration-time data is used to calculate key pharmacokinetic parameters using non-compartmental or compartmental analysis.

The following diagram illustrates a general workflow for a preclinical pharmacokinetic study.

Fig. 1: General workflow of a preclinical pharmacokinetic study.

Metabolism Study Protocol

Metabolism studies in preclinical species aim to identify and quantify the metabolites of a drug.

• In Vitro Studies: Incubations with liver microsomes, S9 fractions, or hepatocytes from different species (rat, dog, monkey, human) are performed to identify the metabolic pathways and the enzymes involved.

• In Vivo Studies: Following administration of the drug to animals, excreta (urine and feces) and plasma are collected.

• Metabolite Profiling: Samples are analyzed using high-resolution mass spectrometry to identify the structures of the metabolites.

• Metabolite Quantification: The amount of each major metabolite is quantified relative to the parent drug or the total radioactivity (if a radiolabeled compound is used).

The metabolic pathway of Olodaterol can be visualized as follows:

In Vitro Characterization of Olodaterol's Bronchodilator Effects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olodaterol is a long-acting beta-2 (β2)-adrenoceptor agonist (LABA) developed for the once-daily treatment of chronic obstructive pulmonary disease (COPD). Its efficacy as a bronchodilator is underpinned by its specific interaction with the β2-adrenoceptor in the airway smooth muscle, leading to relaxation and improved airflow. This technical guide provides an in-depth overview of the in vitro pharmacological characterization of Olodaterol, detailing the experimental protocols used to elucidate its potency, selectivity, and mechanism of action. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals involved in respiratory drug discovery and development.

Quantitative Pharmacological Profile of Olodaterol

The in vitro pharmacological properties of Olodaterol have been extensively studied to determine its affinity and functional activity at the human β2-adrenoceptor, as well as its selectivity over other β-adrenoceptor subtypes. The following tables summarize the key quantitative data from these studies.

Table 1: In Vitro Potency and Efficacy of Olodaterol at the Human β2-Adrenoceptor

Parameter	Value	Cell Line/Tissue	Reference
EC50	0.1 nM	CHO cells expressing human β2-AR	[1]
pEC50	6.8 ± 0.3	Isolated human bronchi
Intrinsic Activity	88% (compared to isoprenaline)	CHO cells expressing human β2-AR	[1]
Emax	74.9 ± 7.3% (relaxation of pre-contracted tissue)	Isolated human bronchi

Table 2: In Vitro Selectivity Profile of Olodaterol for Human β-Adrenoceptor Subtypes

Receptor Subtype	Selectivity Ratio (vs. β2-AR)	Method	Reference
β1-Adrenoceptor	241-fold	Functional Assay (cAMP)	[1]
β3-Adrenoceptor	2299-fold	Functional Assay (cAMP)	[1]

Signaling Pathway of Olodaterol-Induced Bronchodilation

Olodaterol exerts its bronchodilatory effect by activating the β2-adrenoceptor, a G-protein coupled receptor (GPCR). This initiates a well-defined intracellular signaling cascade, as depicted in the following diagram.

Caption: Signaling pathway of Olodaterol-induced bronchodilation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro findings. This section outlines the core experimental protocols used to characterize the bronchodilator effects of Olodaterol.

Radioligand Binding Assay for Receptor Affinity

This assay determines the affinity of Olodaterol for the β2-adrenoceptor by measuring its ability to compete with a radiolabeled ligand for receptor binding.

Experimental Workflow:

References

• 1. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Development of Olodaterol: A Technical Guide

An In-depth Review of the Preclinical and Clinical Journey of a Novel Long-Acting β2-Adrenergic Agonist for COPD

Abstract

Olodaterol (trade name Striverdi® Respimat®) is a potent and selective long-acting β2-adrenergic agonist (LABA) with a 24-hour duration of action, developed by Boehringer Ingelheim for the once-daily maintenance treatment of airflow obstruction in patients with chronic obstructive pulmonary disease (COPD).[1][2] Its development represents a significant advancement in COPD management, offering a rapid onset of action combined with prolonged bronchodilation. This technical guide provides a comprehensive overview of the discovery, synthesis, preclinical pharmacology, and clinical development of Olodaterol, tailored for researchers and drug development professionals.

Discovery and Synthesis

Olodaterol, also known as BI 1744, was identified through a dedicated drug discovery program at Boehringer Ingelheim aimed at developing a novel inhaled LABA with a 24-hour bronchodilatory profile.[3][4] The chemical synthesis of Olodaterol involves a multi-step process, with key transformations including a selective α-chlorination and a highly efficient rhodium-catalyzed asymmetric transfer hydrogenation to establish the critical (R)-stereochemistry of the molecule.[5]

Synthetic Workflow

The synthesis of (R)-Olodaterol is a sophisticated process designed to achieve high purity and the correct stereoisomer. The workflow involves the creation of key intermediates and a final condensation followed by deprotection.

Figure 1: Simplified Synthetic Workflow for (R)-Olodaterol.

Mechanism of Action

Olodaterol exerts its pharmacological effects by acting as a selective agonist at the β2-adrenergic receptor (β2-AR), a G-protein coupled receptor (GPCR) predominantly located on the smooth muscle cells of the airways.

Signaling Pathway

Binding of Olodaterol to the β2-AR initiates a well-defined intracellular signaling cascade:

• Receptor Activation: Olodaterol binds to the β2-AR, inducing a conformational change.

• G-Protein Coupling: The activated receptor couples with a stimulatory G-protein (Gs).

• Adenylyl Cyclase Activation: The Gs protein activates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP).

• PKA Activation: The increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).

• Smooth Muscle Relaxation: PKA phosphorylates various downstream targets, resulting in a decrease in intracellular calcium levels and the relaxation of airway smooth muscle, leading to bronchodilation.

Figure 2: Olodaterol's β2-Adrenergic Receptor Signaling Pathway.

Preclinical Development

The preclinical evaluation of Olodaterol established its potency, selectivity, and long duration of action, providing a strong rationale for its clinical development.

In Vitro Pharmacology

In vitro studies were crucial for characterizing the interaction of Olodaterol with its target receptor and assessing its selectivity.

Table 1: In Vitro Pharmacological Profile of Olodaterol

Parameter	Value	Receptor/System	Reference
Agonist Potency (EC50)	0.1 nM	Human β2-AR (functional assay)
Intrinsic Activity	88% (vs. Isoprenaline)	Human β2-AR
Receptor Binding (pKi)	9.14	Human β2-AR
Selectivity vs. β1-AR	241-fold	Human receptors

| Selectivity vs. β3-AR | 2,299-fold | Human receptors | |

Experimental Protocols: In Vitro Assays

3.2.1. Receptor Binding Affinity Assay (General Protocol) This assay quantifies the affinity of a ligand for a receptor.

• Preparation: Cell membranes expressing the target receptor (e.g., β2-AR) are prepared from transfected cell lines (e.g., CHO cells).

• Competition Binding: A constant concentration of a radiolabeled ligand known to bind the receptor (e.g., [125I]-Iodocyanopindolol) is incubated with the membrane preparation.

• Incubation: Various concentrations of the unlabeled test compound (Olodaterol) are added to compete with the radioligand for receptor binding sites.

• Separation: The reaction is incubated to equilibrium, after which bound and free radioligand are separated using a filter-based system (e.g., vacuum filtration through glass fiber filters).

• Quantification: The radioactivity retained on the filters (representing the bound ligand) is measured using a scintillation counter.

• Analysis: The data are used to generate a competition curve, from which the IC50 (concentration of test compound that inhibits 50% of specific binding) is determined. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

3.2.2. β2-Adrenoceptor Functional Assay (cAMP Accumulation) This assay measures the functional consequence of receptor activation.

• Cell Culture: Cells stably expressing the human β2-AR (e.g., CHO-K1 or HEK cells) are cultured in appropriate media.

• Stimulation: Cells are incubated with increasing concentrations of Olodaterol for a defined period (e.g., 30 minutes) in the presence of a phosphodiesterase inhibitor (to prevent cAMP degradation).

• Lysis: Following stimulation, the cells are lysed to release intracellular contents.

• cAMP Measurement: The concentration of cAMP in the cell lysate is quantified using a competitive immunoassay, such as an AlphaScreen™, HTRF®, or ELISA-based kit.

• Analysis: A dose-response curve is generated by plotting cAMP concentration against Olodaterol concentration, allowing for the determination of EC50 (potency) and Emax (efficacy).

In Vivo Pharmacology

Animal models were used to assess the bronchoprotective effects and duration of action of inhaled Olodaterol.

3.3.1. Bronchoprotection in Anesthetized Guinea Pigs This model evaluates the ability of a compound to prevent bronchoconstriction induced by a chemical challenger.

• Animal Preparation: Male Dunkin-Hartley guinea pigs are anesthetized. A tracheal cannula is inserted for artificial ventilation, and a catheter is placed in the jugular vein for substance administration. Airway resistance is measured continuously.

• Drug Administration: Olodaterol is administered via inhalation (e.g., using a Respimat® Soft Mist™ Inhaler adapted for animal use) at various doses.

• Bronchial Challenge: At set time points after drug administration (e.g., 1 hour, 24 hours), a bronchoconstrictor agent, such as acetylcholine or histamine, is administered intravenously.

• Measurement: The increase in airway resistance following the challenge is recorded.

• Analysis: The bronchoprotective effect of Olodaterol is calculated as the percentage inhibition of the bronchoconstrictor response compared to a vehicle-treated control group. This allows for the determination of efficacy and duration of action. Preclinical studies demonstrated that Olodaterol provided significant bronchoprotection for over 24 hours in both guinea pig and dog models.

Pharmacokinetics

Table 2: Summary of Olodaterol Pharmacokinetic Parameters

Parameter	Human (Inhalation)	Note	Reference
Time to Cmax (Tmax)	10 - 20 minutes	Rapid absorption from the lungs.
Bioavailability	~30% (pulmonary)	Oral bioavailability is <1%.
Plasma Protein Binding	~60%	-
Volume of Distribution (Vd)	1110 L	Suggests extensive tissue distribution.
Metabolism	Glucuronidation, O-demethylation	Primarily via CYP2C9 and CYP2C8.

| Elimination Half-life (t1/2) | ~45 hours (at steady state) | Supports once-daily dosing. | |

Clinical Development

The clinical development program for Olodaterol was extensive, involving numerous Phase I, II, and III trials to establish its efficacy, safety, and optimal dosing regimen for the treatment of COPD.

Phase II Studies

Phase II dose-finding studies confirmed Olodaterol's 24-hour bronchodilator profile and identified the 5 µg and 10 µg once-daily doses as the most appropriate for further investigation in Phase III trials. These studies demonstrated a superior 24-hour profile for once-daily dosing compared to twice-daily regimens.

Phase III Program

The Phase III program consisted of several large, replicate, randomized, double-blind, controlled trials designed to assess long-term efficacy and safety. Key trials included the 48-week studies NCT00793624, NCT00796653, NCT00782210, and NCT00782509, which enrolled thousands of patients with moderate to very severe COPD.

Representative Phase III Trial Workflow (e.g., NCT00793624)

Figure 3: Workflow of a Representative Phase III Clinical Trial.

Clinical Efficacy and Safety

The Phase III studies consistently demonstrated that once-daily Olodaterol (5 µg and 10 µg) provided statistically significant and clinically meaningful improvements in lung function compared to placebo over 48 weeks.

Table 3: Key Efficacy Results from Replicate 48-Week Phase III Studies (vs. Placebo)

Endpoint (at 24 weeks)	Olodaterol 5 µg	Olodaterol 10 µg	Formoterol 12 µg BID	Reference
Study 1222.13
FEV1 AUC0-3h Response (L)	0.151 (p < 0.0001)	0.165 (p < 0.0001)	0.128 (p < 0.0001)
Trough FEV1 Response (L)	0.071 (p < 0.0001)	0.085 (p < 0.0001)	0.089 (p < 0.0001)
Study 1222.14
FEV1 AUC0-3h Response (L)	0.129 (p < 0.0001)	0.154 (p < 0.0001)	0.135 (p < 0.0001)
Trough FEV1 Response (L)	0.053 (p = 0.0012)	0.069 (p < 0.0001)	0.087 (p < 0.0001)

FEV1 AUC0-3h: Forced Expiratory Volume in 1 second Area Under the Curve from 0-3 hours. Data represents adjusted mean change from baseline.

The safety profile of Olodaterol was found to be comparable to placebo. The overall incidence of adverse events, serious adverse events, and cardiovascular events was similar across the Olodaterol, formoterol, and placebo groups in the long-term studies.

Regulatory Milestones and Combination Therapy

• January 2013: The U.S. FDA's Pulmonary-Allergy Drugs Advisory Committee recommended approval for Olodaterol.

• August 2014: The U.S. FDA approved Striverdi® Respimat® (olodaterol, 5 µg) for the once-daily maintenance treatment of COPD.

• May 2015: The U.S. FDA approved Stiolto® Respimat®, a fixed-dose combination of Olodaterol (2.5 µg) and the long-acting muscarinic antagonist (LAMA) tiotropium (2.5 µg), for the maintenance treatment of COPD.

Clinical trials for the fixed-dose combination, such as the TONADO™ 1 & 2 studies, demonstrated that tiotropium/olodaterol provided superior improvements in lung function and quality of life compared to either monotherapy component alone.

Conclusion

The development of Olodaterol, from its rational design and synthesis to extensive preclinical and clinical evaluation, exemplifies a successful modern drug development program. Its high selectivity for the β2-adrenergic receptor, rapid onset of action, and 24-hour duration of effect provide a valuable therapeutic option for the management of COPD. The comprehensive data gathered throughout its development have firmly established its efficacy and safety profile, both as a monotherapy and as a key component of a dual-bronchodilator combination therapy, offering significant benefits to patients with COPD.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Pardon Our Interruption [boehringer-ingelheim.com]
• 3. Olodaterol synthesis - chemicalbook [chemicalbook.com]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]

Olodaterol's Downstream Signaling Pathways in Airway Smooth Muscle: An In-depth Technical Guide

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This technical guide provides a comprehensive overview of the molecular mechanisms underlying the bronchodilatory effects of Olodaterol, a long-acting beta2-agonist (LABA), on airway smooth muscle (ASM). The content is tailored for researchers, scientists, and drug development professionals, offering detailed insights into the signaling cascades, quantitative data from pertinent studies, experimental methodologies, and visual representations of the key pathways.

Introduction

Olodaterol is a selective agonist for the β2-adrenergic receptor (β2-AR), a G-protein coupled receptor (GPCR) predominantly expressed on the surface of airway smooth muscle cells. Its primary therapeutic action in chronic obstructive pulmonary disease (COPD) is the induction of prolonged bronchodilation, which alleviates airflow obstruction and improves respiratory function. This is achieved through the relaxation of the airway smooth muscle. This guide will dissect the downstream signaling events that follow the binding of Olodaterol to the β2-AR.

Core Signaling Cascade: The β2-AR/cAMP/PKA Pathway

The canonical signaling pathway initiated by Olodaterol in ASM cells is the Gs-protein-coupled activation of adenylyl cyclase, leading to the production of cyclic adenosine monophosphate (cAMP) and the subsequent activation of Protein Kinase A (PKA).

• Receptor Activation and G-Protein Coupling: Olodaterol binding to the β2-AR induces a conformational change in the receptor, facilitating its coupling to the stimulatory G-protein, Gs. This interaction promotes the exchange of GDP for GTP on the α-subunit of the Gs protein (Gαs).

• Adenylyl Cyclase Activation and cAMP Synthesis: The GTP-bound Gαs subunit dissociates from the βγ-subunits and activates adenylyl cyclase, a membrane-bound enzyme. Activated adenylyl cyclase catalyzes the conversion of ATP to cAMP, leading to an increase in intracellular cAMP levels.

• Protein Kinase A (PKA) Activation: cAMP acts as a second messenger, binding to the regulatory subunits of PKA. This binding causes a conformational change that releases the catalytic subunits of PKA in their active form.

• Phosphorylation of Downstream Targets: The active catalytic subunits of PKA phosphorylate various downstream effector proteins, culminating in a reduction of intracellular calcium and the relaxation of the airway smooth muscle.

Quantitative Data on Olodaterol's Activity

The following tables summarize key quantitative parameters of Olodaterol's interaction with its target and its functional effects.

Parameter	Value	Species	Reference(s)
Binding Affinity (pKi)	9.14	Human	[1]
Functional Potency (EC50)	0.1 nM	Human	[1]
Bronchodilator Potency (pEC50)	6.8 ± 0.3	Human	[2]

Table 1: Receptor Binding and Functional Potency of Olodaterol. This table provides data on Olodaterol's affinity for the human β2-adrenergic receptor and its potency in functional and bronchodilator assays.

Downstream Event	Method	Observed Effect	Reference(s)
cAMP Accumulation	Immunoassay	Concentration-dependent increase in intracellular cAMP.	[1]
PKA Substrate Phosphorylation (VASP)	Western Blot	Increased phosphorylation of Vasodilator-Stimulated Phosphoprotein (VASP) at the PKA-specific site (Ser157).	[3]
Myosin Light Chain Kinase (MLCK) Activity	Inferred from relaxation	PKA-dependent phosphorylation of MLCK leads to its inactivation, contributing to smooth muscle relaxation.
Intracellular Calcium (Ca2+) Concentration	Calcium Imaging	β2-agonist stimulation leads to a decrease in the frequency of intracellular Ca2+ oscillations, promoting relaxation.

Detailed Experimental Protocols

This section provides methodologies for key experiments used to characterize the downstream signaling of Olodaterol.

Radioligand Binding Assay for β2-Adrenoceptor Affinity

Objective: To determine the binding affinity (Ki) of Olodaterol for the β2-adrenergic receptor.

Protocol:

• Membrane Preparation: Human airway smooth muscle cells are cultured and harvested. The cell pellet is homogenized in a lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in the binding buffer.

• Competition Binding Assay: A fixed concentration of a radiolabeled β2-AR antagonist (e.g., [3H]CGP-12177) is incubated with the membrane preparation in the presence of increasing concentrations of unlabeled Olodaterol.

• Incubation and Separation: The reaction is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value of Olodaterol, which is then converted to the Ki value using the Cheng-Prusoff equation.

cAMP Accumulation Assay

Objective: To quantify the increase in intracellular cAMP levels in response to Olodaterol.

Protocol:

• Cell Culture and Treatment: Human airway smooth muscle cells are seeded in multi-well plates and grown to confluence. Cells are then pre-treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation, followed by stimulation with varying concentrations of Olodaterol for a defined period.

• Cell Lysis: The reaction is stopped, and the cells are lysed to release intracellular cAMP.

• cAMP Quantification: The concentration of cAMP in the cell lysates is determined using a competitive enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA) kit according to the manufacturer's instructions.

• Data Analysis: The results are typically expressed as pmol of cAMP per well or normalized to the protein concentration of the lysate. A dose-response curve is generated to determine the EC50 of Olodaterol for cAMP production.

Western Blot for PKA Substrate Phosphorylation

Objective: To detect the phosphorylation of PKA substrates, such as VASP, in response to Olodaterol.

Protocol:

• Cell Treatment and Lysis: Human airway smooth muscle cells are treated with Olodaterol. The cells are then lysed in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phospho-VASP Ser157). A primary antibody against the total form of the protein is used on a separate blot or after stripping the first antibody to serve as a loading control.

• Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the signal is detected using an enhanced chemiluminescence (ECL) substrate.

• Densitometry: The band intensities are quantified using image analysis software, and the level of phosphorylated protein is normalized to the total protein level.

Intracellular Calcium Imaging

Objective: To measure changes in intracellular calcium concentration in ASM cells following Olodaterol treatment.

Protocol:

• Cell Loading: Human airway smooth muscle cells grown on glass coverslips are loaded with a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• Microscopy: The coverslip is mounted on a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a calcium imaging system.

• Baseline Measurement: The baseline fluorescence intensity, corresponding to the resting intracellular calcium level, is recorded.

• Stimulation: The cells are first stimulated with a contractile agonist (e.g., histamine or carbachol) to induce calcium oscillations. Once a stable oscillatory pattern is established, Olodaterol is added to the perfusion solution.

• Data Acquisition: Changes in fluorescence intensity are recorded over time, reflecting changes in intracellular calcium concentration.

• Data Analysis: The frequency and amplitude of the calcium oscillations before and after the addition of Olodaterol are analyzed to determine its effect on calcium signaling.

Conclusion

Olodaterol exerts its bronchodilatory effects on airway smooth muscle through a well-defined signaling pathway initiated by the activation of the β2-adrenergic receptor. This leads to an increase in intracellular cAMP and the activation of PKA, which in turn phosphorylates multiple downstream targets to promote muscle relaxation. The quantitative data and experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to further investigate the nuanced molecular pharmacology of Olodaterol and other β2-agonists. A thorough understanding of these downstream signaling events is crucial for the development of novel and improved therapies for obstructive airway diseases.

References

• 1. Vasodilator-stimulated Phosphoprotein (VASP) Regulates Actin Polymerization and Contraction in Airway Smooth Muscle by a Vinculin-dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Autocrine regulation of airway smooth muscle contraction by diacylglycerol kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β-Agonist-mediated Relaxation of Airway Smooth Muscle Is Protein Kinase A-dependent - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacodynamics of Olodaterol in Isolated Lung Tissue: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of olodaterol, a long-acting beta-2 adrenergic agonist (LABA), with a specific focus on its activity in isolated lung tissue. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and respiratory pharmacology.

Introduction

Olodaterol is a potent and highly selective β2-adrenoceptor agonist approved for the once-daily maintenance treatment of airflow obstruction in patients with chronic obstructive pulmonary disease (COPD).[1] Its efficacy stems from its ability to induce prolonged bronchodilation.[1] Understanding the pharmacodynamic profile of olodaterol at the tissue level is crucial for elucidating its mechanism of action and for the development of future respiratory therapeutics. This guide will delve into the quantitative pharmacology, experimental methodologies, and underlying signaling pathways of olodaterol in isolated lung tissue preparations.

Quantitative Pharmacology of Olodaterol

The potency and efficacy of olodaterol in inducing relaxation of airway smooth muscle have been quantified in studies using isolated human bronchial tissues. These studies provide key parameters such as the half-maximal effective concentration (EC50) and the maximum effect (Emax).

Parameter	Value	Tissue Preparation	Notes	Reference
pEC50	6.8 ± 0.3	Isolated Human Bronchial Rings	pEC50 is the negative logarithm of the EC50. A higher value indicates greater potency.	[2][3]
Emax	74.9 ± 7.3%	Isolated Human Bronchial Rings	Expressed as a percentage of the maximal relaxation induced by a standard relaxant (e.g., papaverine).	[2]
Intrinsic Activity	88%	Recombinant human β2-adrenoceptors	Compared to the full agonist isoprenaline.
Selectivity	241-fold greater for β2 vs. β1-adrenoceptors	Recombinant human adrenoceptors	Demonstrates high selectivity for the target receptor.

Table 1: Quantitative Pharmacodynamic Parameters of Olodaterol

Experimental Protocols

The investigation of olodaterol's pharmacodynamics in isolated lung tissue predominantly relies on the use of organ bath systems. This technique allows for the direct measurement of tissue contraction and relaxation in a controlled ex vivo environment.

Tissue Preparation: Isolated Human Bronchi

• Source: Human lung tissue is obtained from patients undergoing surgical resection for reasons such as carcinoma, with informed consent and ethical approval. The tissue used for research is taken from macroscopically healthy regions distant from the tumor.

• Dissection: Bronchial rings (2-4 mm in diameter) are carefully dissected from the surrounding parenchyma and connective tissue in a physiological salt solution (PSS), such as Krebs-Henseleit buffer.

• Mounting: The bronchial rings are mounted in an isolated organ bath system. They are suspended between two stainless steel hooks or wires, with one end attached to a fixed point and the other to an isometric force transducer.

Isolated Organ Bath Methodology

• Environment: The organ baths contain a physiological salt solution (e.g., Krebs-Henseleit buffer) maintained at 37°C and continuously gassed with a mixture of 95% O2 and 5% CO2 to ensure tissue viability.

• Equilibration: The mounted bronchial rings are allowed to equilibrate for a period of 60-90 minutes under a resting tension (typically 1-2 grams). During this time, the bathing solution is changed every 15-20 minutes.

• Contraction: To induce a stable contractile tone, a contracting agent (agonist) is added to the bath. Common choices include carbachol or electrical field stimulation. The concentration of the contracting agent is typically chosen to elicit a submaximal contraction (e.g., EC70).

• Drug Administration: Once a stable contraction is achieved, cumulative concentration-response curves for olodaterol are generated by adding increasing concentrations of the drug to the bath at set intervals.

• Data Acquisition: The isometric force transducer records changes in the tension of the bronchial rings. Relaxation is measured as the percentage reversal of the induced contraction.

• Data Analysis: The resulting data are used to calculate pharmacodynamic parameters such as EC50 and Emax.

Experimental workflow for isolated lung tissue studies.

Signaling Pathway of Olodaterol-Induced Bronchodilation

Olodaterol exerts its bronchodilatory effect by activating β2-adrenoceptors on the surface of airway smooth muscle cells. This initiates a well-defined intracellular signaling cascade.

Activation of the β2-adrenoceptor by olodaterol leads to the stimulation of a coupled Gs protein. The alpha subunit of the Gs protein then activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA).

PKA, in turn, phosphorylates several downstream targets, leading to a decrease in intracellular calcium concentrations and a reduction in the sensitivity of the contractile apparatus to calcium. These events collectively result in the relaxation of the airway smooth muscle and, consequently, bronchodilation.

β2-adrenoceptor signaling pathway activated by olodaterol.

Conclusion

The pharmacodynamic profile of olodaterol in isolated lung tissue demonstrates its high potency and efficacy as a β2-adrenoceptor agonist, providing a clear rationale for its clinical use as a long-acting bronchodilator. The experimental methodologies outlined in this guide, particularly the use of isolated organ baths, are fundamental for the preclinical characterization of such compounds. A thorough understanding of the underlying signaling pathways is essential for the rational design and development of novel therapeutics for obstructive airway diseases. This technical guide serves as a foundational resource for scientists and researchers dedicated to advancing the field of respiratory pharmacology.

References

• 1. Differential pharmacology and clinical utility of long-acting bronchodilators in COPD – focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. publications.ersnet.org [publications.ersnet.org]

Olodaterol's In Vitro Effect on Cyclic AMP (cAMP) Levels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Olodaterol is a potent and selective long-acting beta-2 adrenergic receptor (β2-AR) agonist utilized in the management of chronic obstructive pulmonary disease (COPD). Its therapeutic effect is primarily mediated through the stimulation of β2-ARs on airway smooth muscle cells, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels and subsequent bronchodilation. This technical guide provides an in-depth overview of the in vitro pharmacology of olodaterol, focusing on its direct effect on cAMP accumulation. The document includes a summary of quantitative data, detailed experimental protocols for cAMP measurement, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

Olodaterol is a novel bronchodilator characterized by its rapid onset and 24-hour duration of action, allowing for once-daily dosing.[1] The primary mechanism of action for all β2-AR agonists involves the activation of a Gs protein-coupled receptor cascade. This activation stimulates adenylyl cyclase to convert adenosine triphosphate (ATP) to cAMP, a crucial second messenger.[2][3] The subsequent elevation of intracellular cAMP initiates a signaling cascade that results in the relaxation of airway smooth muscle.[2] This guide delves into the specifics of olodaterol's in vitro effects on this pivotal second messenger.

Olodaterol's In Vitro Efficacy on cAMP Production

In vitro studies have consistently demonstrated olodaterol's high potency and efficacy in stimulating cAMP production in various cell types expressing the human β2-AR.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of olodaterol's effect on cAMP levels from in vitro studies.

Cell Type	Parameter	Value	Comparator	Reference
CHO cells expressing human β2-AR	EC50	0.1 nM	-	[4]
CHO cells expressing human β2-AR	Intrinsic Activity	88%	Isoprenaline
Human Lung Fibroblasts (HLF)	EC50	740 pM	-
Idiopathic Pulmonary Fibrosis Lung Fibroblasts (IPF-LF)	EC50	690 pM	-

Table 1: Potency and Efficacy of Olodaterol in cAMP Accumulation Assays

Cell Type	Olodaterol Concentration	Fold Shift in EC50 with ICI-118,551 (β2-antagonist)	Reference
Human Lung Fibroblasts (HLF)	Various	201-fold

Table 2: Antagonism of Olodaterol-induced cAMP Increase by a Selective β2-Antagonist

Signaling Pathway

The binding of olodaterol to the β2-adrenergic receptor initiates a well-defined signaling cascade leading to the production of cAMP.

Caption: Olodaterol-induced cAMP signaling cascade.

Experimental Protocols

The following sections detail the methodologies for quantifying olodaterol-induced cAMP accumulation in vitro.

Cell Culture and Preparation

• Cell Lines: Chinese Hamster Ovary (CHO) cells stably expressing the recombinant human β2-adrenergic receptor or primary human lung fibroblasts (HLF) are commonly used.

• Culture Conditions: Cells are maintained in appropriate culture medium (e.g., DMEM/F-12 for CHO cells, Fibroblast Growth Medium for HLFs) supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere of 5% CO2.

• Cell Plating: For cAMP assays, cells are seeded into 96-well or 384-well plates at a predetermined density (e.g., 1500 cells/well for CHO cells) and allowed to adhere overnight.

cAMP Accumulation Assay Protocol

A common method for measuring cAMP levels is the Homogeneous Time-Resolved Fluorescence (HTRF) assay.

• Compound Preparation: Olodaterol is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to the desired concentrations in assay buffer.

• Cell Stimulation: The culture medium is removed from the cells, and they are washed with a pre-warmed buffer. The cells are then incubated with various concentrations of olodaterol at room temperature for a specified time (e.g., 1 hour). To prevent cAMP degradation, a phosphodiesterase (PDE) inhibitor, such as 3-isobutyl-1-methylxanthine (IBMX), is often included in the assay buffer.

• Cell Lysis and Detection: Following stimulation, a lysis buffer containing the HTRF reagents (cAMP-d2 and anti-cAMP cryptate) is added to each well. The plate is incubated at room temperature for 1 hour to allow for cell lysis and the competitive binding reaction to occur.

• Data Acquisition: The HTRF signal is read using a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis: A standard curve is generated using known concentrations of cAMP. The cAMP concentrations in the experimental wells are then interpolated from this standard curve. Dose-response curves are generated by plotting the cAMP concentration against the logarithm of the olodaterol concentration, and the EC50 value is calculated using a four-parameter logistic equation.

Caption: A typical workflow for an in vitro cAMP assay.

Conclusion

The in vitro data robustly support the mechanism of action of olodaterol as a potent β2-AR agonist that effectively stimulates the production of intracellular cAMP. This increase in cAMP is the foundational event that leads to the downstream cellular responses responsible for its bronchodilatory effects. The experimental protocols outlined in this guide provide a framework for the continued investigation and characterization of olodaterol and other β2-AR agonists in a research and drug development setting.

References

• 1. resources.revvity.com [resources.revvity.com]
• 2. Differential pharmacology and clinical utility of long-acting bronchodilators in COPD – focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assay in Summary_ki [bdb99.ucsd.edu]
• 4. ovid.com [ovid.com]

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Studies of Olodaterol Using Human Bronchial Epithelial Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Olodaterol is a long-acting beta-2 (β2) adrenergic agonist used in the management of chronic obstructive pulmonary disease (COPD). Beyond its well-established bronchodilatory effects, emerging in vitro evidence suggests that olodaterol possesses inherent anti-inflammatory and cytoprotective properties in human bronchial epithelial cells. These cells form the primary interface between the airways and the external environment and play a crucial role in the pathogenesis of inflammatory airway diseases. This document provides detailed application notes and protocols based on published in vitro studies investigating the effects of olodaterol on human bronchial epithelial cells, including primary cells and cell lines such as BEAS-2B and NCI-H292.

Data Presentation

The following tables summarize the key quantitative findings from in vitro studies of olodaterol on human bronchial epithelial cells.

Table 1: Effect of Olodaterol on Inflammatory Mediator Release

Cell Type	Stimulus	Olodaterol Concentration	Outcome	Quantitative Result	Reference
Primary Human Bronchial Epithelial Cells (COPD)	Respiratory Syncytial Virus (RSV)	10 µM	IL-8 Secretion	Significant reduction compared to RSV alone (p < 0.01)	[1]
Primary Human Bronchial Epithelial Cells (Control)	Respiratory Syncytial Virus (RSV)	10 µM	IL-8 Secretion	Reduction compared to RSV alone	[1]
NCI-H292	Lipopolysaccharide (LPS) (2 µg/mL)	0.01 µM	IL-8 Secretion	Significant inhibition (p < 0.001)	[2]
NCI-H292	Lipopolysaccharide (LPS) (2 µg/mL)	0.1 µM	IL-8 Secretion	Significant inhibition (p < 0.0001)	[2]
NCI-H292	Lipopolysaccharide (LPS) (2 µg/mL)	1 µM	IL-8 Secretion	Significant inhibition (p < 0.0001)	[2]
NCI-H292	Lipopolysaccharide (LPS) (2 µg/mL)	10 µM	IL-8 Secretion	Significant inhibition (p < 0.0001)

Table 2: Effect of Olodaterol on Mucus Production

Cell Type	Stimulus	Olodaterol Concentration	Outcome	Quantitative Result	Reference
Primary Human Bronchial Epithelial Cells (COPD)	Respiratory Syncytial Virus (RSV)	10 µM	Muc5AC Expression	Significant decrease in RSV-mediated Muc5AC expression (p < 0.01)
Primary Human Bronchial Epithelial Cells (Control)	Respiratory Syncytial Virus (RSV)	10 µM	Muc5AC Expression	Non-significant reduction

Table 3: Cytoprotective Effects of Tiotropium/Olodaterol

Cell Type	Stimulus	Treatment	Outcome	Quantitative Result	Reference
BEAS-2B	5% Cigarette Smoke Extract (CSE)	25 µM Tiotropium + 10 µM Olodaterol	Cell Viability	Significant inhibition of CSE-induced cell death (p < 0.05)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows described in the cited studies.

Caption: Olodaterol's anti-inflammatory signaling pathway.

Caption: Modulation of CSE-induced cell death pathway.

Caption: Workflow for ALI culture experiments.

Experimental Protocols

Air-Liquid Interface (ALI) Culture of Primary Human Bronchial Epithelial Cells

This protocol is essential for differentiating primary human bronchial epithelial cells into a pseudostratified mucociliary epithelium that closely mimics the in vivo airway.

Materials:

• Primary human bronchial epithelial cells

• Bronchial Epithelial Growth Medium (BEGM)

• Collagen-coated flasks and transwell inserts (0.4 µm pore size)

• ALI differentiation medium

• Phosphate-buffered saline (PBS)

• Trypsin/EDTA or an alternative dissociation reagent

Protocol:

• Cell Expansion:

  • Thaw cryopreserved primary human bronchial epithelial cells and culture them in collagen-coated flasks with BEGM.

  • Incubate at 37°C in a 5% CO2 humidified incubator.

  • Passage the cells when they reach 70-80% confluency.

• Seeding on Transwell Inserts:

  • Coat transwell inserts with collagen.

  • Seed the expanded epithelial cells onto the apical chamber of the transwell inserts at a high density.

  • Add BEGM to both the apical and basolateral chambers and culture until confluent.

• Establishing the Air-Liquid Interface:

  • Once the cells are fully confluent, remove the medium from the apical chamber.

  • Replace the medium in the basolateral chamber with ALI differentiation medium.

  • Maintain the culture with the apical surface exposed to air and the basolateral surface in contact with the differentiation medium.

  • Change the basolateral medium every 2-3 days.

• Differentiation and Use:

  • Allow the cells to differentiate for at least 21 days. Successful differentiation is characterized by the presence of ciliated and mucus-producing cells.

  • The differentiated cultures are now ready for experimental treatments.

RSV Infection of ALI Cultures

This protocol describes the infection of differentiated primary human bronchial epithelial cells with Respiratory Syncytial Virus (RSV) to model viral-induced inflammation.

Materials:

• Differentiated primary human bronchial epithelial cells in ALI culture

• RSV stock of a known titer

• Serum-free culture medium

• PBS

Protocol:

• Pre-treatment (Optional):

  • One hour prior to infection, gently wash the apical surface of the ALI cultures with warm PBS to remove accumulated mucus.

  • Pre-treat the cells with olodaterol or vehicle control by adding the compound to the basolateral medium at the desired concentration.

• Infection:

  • Dilute the RSV stock in serum-free medium to the desired multiplicity of infection (MOI).

  • Add the diluted virus to the apical surface of the ALI cultures.

  • Incubate for 2-4 hours at 37°C to allow for viral entry.

• Post-infection:

  • After the incubation period, remove the viral inoculum from the apical surface.

  • Continue to culture the cells at the ALI.

  • At desired time points post-infection (e.g., 24, 48, 72 hours), collect the basolateral medium for analysis of secreted factors (e.g., IL-8) and/or lyse the cells for protein or RNA analysis.

siRNA-mediated Knockdown of the β2-Adrenergic Receptor in NCI-H292 Cells

This protocol is used to confirm that the effects of olodaterol are mediated through its target receptor.

Materials:

• NCI-H292 cells

• siRNA targeting the β2-adrenergic receptor and a non-targeting control siRNA

• Lipofectamine RNAiMAX or a similar transfection reagent

• Opti-MEM I Reduced Serum Medium

• Complete cell culture medium

Protocol:

• Cell Seeding:

  • The day before transfection, seed NCI-H292 cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, dilute the siRNA in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNA and transfection reagent and incubate at room temperature for 5-20 minutes to allow for complex formation.

  • Add the siRNA-lipid complexes to the cells.

  • Incubate the cells for 24-48 hours.

• Experimentation and Validation:

  • After the incubation period, the cells can be used for experiments (e.g., treatment with olodaterol and LPS).

  • Validate the knockdown efficiency by measuring the β2-adrenergic receptor mRNA or protein levels using qPCR or Western blotting, respectively.

MTT Assay for Cell Viability in BEAS-2B Cells

This colorimetric assay is used to assess cell viability by measuring the metabolic activity of the cells.

Materials:

• BEAS-2B cells

• 96-well plates

• Complete cell culture medium

• Cigarette Smoke Extract (CSE) or other stimuli

• Olodaterol and/or other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or other solubilizing agent

Protocol:

• Cell Seeding:

  • Seed BEAS-2B cells in a 96-well plate at a density of 1-2 x 10^4 cells per well.

  • Allow the cells to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of olodaterol or vehicle for a specified period (e.g., 4 hours).

  • Add the stimulus (e.g., CSE) to the wells and incubate for the desired duration (e.g., 24 hours).

• MTT Addition:

  • Add 10-20 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium from the wells.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Conclusion

The provided data and protocols offer a comprehensive resource for researchers investigating the in vitro effects of olodaterol on human bronchial epithelial cells. These studies demonstrate that olodaterol exhibits significant anti-inflammatory and cytoprotective properties beyond its bronchodilatory function. The methodologies outlined here can be adapted to further explore the molecular mechanisms underlying these effects and to evaluate the therapeutic potential of olodaterol in inflammatory airway diseases.

References

• 1. Olodaterol exerts anti-inflammatory effects on COPD airway epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Olodaterol Efficacy in Animal Models of COPD

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chronic Obstructive Pulmonary Disease (COPD) is a progressive inflammatory lung disease characterized by airflow limitation.[1] Animal models are indispensable tools for understanding the pathophysiology of COPD and for the preclinical evaluation of novel therapeutics like Olodaterol, a long-acting β2-adrenergic agonist (LABA).[2][3] These application notes provide detailed protocols for inducing COPD in animal models and assessing the efficacy of Olodaterol.

Olodaterol has demonstrated significant anti-inflammatory and bronchodilatory effects in preclinical studies.[2][4] It has been shown to attenuate pulmonary inflammation in cigarette smoke (CS) and lipopolysaccharide (LPS) induced models of lung inflammation in both mice and guinea pigs. Mechanistically, Olodaterol is believed to exert its anti-inflammatory effects, at least in part, by modulating the NF-κB signaling pathway.

Animal Models of COPD

The most common animal models for COPD research involve rodents, particularly mice and guinea pigs, due to their anatomical and physiological similarities to human airways and their susceptibility to COPD-like pathologies upon exposure to noxious stimuli.

1. Cigarette Smoke (CS)-Induced COPD Model: This is a widely used model as cigarette smoking is the primary cause of COPD in humans. Both acute and chronic exposure protocols can be employed to mimic different aspects of the disease.

2. Lipopolysaccharide (LPS)-Induced Lung Inflammation Model: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent inducer of pulmonary inflammation, characterized by a significant influx of neutrophils into the lungs. This model is particularly useful for studying the acute inflammatory responses seen in COPD exacerbations.

3. Combined CS and LPS Model: A combination of CS exposure and LPS administration can be used to create a more robust model that mimics the chronic inflammation and exacerbations seen in human COPD.

Experimental Protocols

Protocol 1: Cigarette Smoke-Induced COPD in Mice

Materials:

• Mice (e.g., C57BL/6 or BALB/c strains)

• Whole-body inhalation exposure system or nose-only exposure apparatus

• Standard research cigarettes (e.g., 3R4F)

• Olodaterol

• Vehicle control (e.g., saline)

• Aerosol delivery system for Olodaterol administration

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the start of the experiment.

• COPD Induction:

  • Place mice in the exposure chamber.

  • Expose mice to mainstream cigarette smoke from a specified number of cigarettes per day (e.g., 2 cigarettes/day, 5 days/week) for a duration of 4 to 12 weeks for chronic models, or for a shorter duration (e.g., 3-4 days) for acute inflammation models. The smoke concentration can be monitored by measuring total suspended particles (TSP) or total particulate matter (TPM).

  • A control group of mice should be exposed to filtered air under identical conditions.

• Olodaterol Administration:

  • Administer Olodaterol or vehicle via aerosol inhalation for a specified period (e.g., 30 minutes) at a designated time before or after CS exposure. The dosage of Olodaterol should be determined based on previous studies (e.g., 1 mg/mL aerosol concentration).

• Endpoint Analysis (24 hours after the last exposure):

  • Bronchoalveolar Lavage Fluid (BALF) Collection and Analysis: (See Protocol 3)

  • Lung Histology: (See Protocol 4)

  • Lung Function Measurement: (See Protocol 5)

Protocol 2: LPS-Induced Acute Lung Inflammation in Mice

Materials:

• Mice (e.g., C57BL/6)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• Olodaterol

• Vehicle control

• Intranasal or intratracheal instillation equipment

• Aerosol delivery system for Olodaterol administration

Procedure:

• Acclimatization: Acclimatize mice for at least one week.

• Olodaterol Administration:

  • Administer Olodaterol or vehicle via aerosol inhalation (e.g., for 1 hour) prior to LPS challenge.

• LPS Challenge:

  • Anesthetize the mice lightly.

  • Administer LPS (e.g., 10-25 µg in 20-50 µL of saline) via intranasal or intratracheal instillation.

  • A control group should receive an equivalent volume of sterile saline.

• Endpoint Analysis (4-24 hours post-LPS challenge):

  • BALF Collection and Analysis: (See Protocol 3)

  • Lung Histology: (See Protocol 4)

Protocol 3: Bronchoalveolar Lavage Fluid (BALF) Collection and Analysis

Materials:

• Anesthesia (e.g., pentobarbital)

• Surgical instruments (scissors, forceps)

• Tracheal cannula (e.g., 20-gauge)

• Suture thread

• Ice-cold Phosphate-Buffered Saline (PBS)

• Centrifuge

• Hemocytometer or automated cell counter

• Microscope slides and staining reagents (e.g., Hema 3)

• ELISA kits for cytokine measurement

Procedure:

• Euthanasia and Tracheal Cannulation: Euthanize the mouse with an overdose of anesthetic. Surgically expose the trachea and insert a cannula.

• Lung Lavage:

  • Instill and withdraw a fixed volume of ice-cold PBS (e.g., 0.8-1 mL) into the lungs via the cannula.

  • Repeat this process 2-3 times and pool the recovered fluid.

• Cell Counting:

  • Centrifuge the BALF to pellet the cells.

  • Resuspend the cell pellet in a known volume of PBS.

  • Determine the total cell count using a hemocytometer.

  • Prepare cytospin slides, stain them, and perform a differential cell count (macrophages, neutrophils, lymphocytes) under a microscope.

• Cytokine Analysis:

  • Use the supernatant from the centrifuged BALF to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6, KC/CXCL1) using specific ELISA kits.

Protocol 4: Lung Histology

Materials:

• 4% Paraformaldehyde or 10% Formalin

• Ethanol series (for dehydration)

• Xylene (for clearing)

• Paraffin wax

• Microtome

• Hematoxylin and Eosin (H&E) stain

• Periodic acid-Schiff (PAS) stain (for mucus)

• Microscope with imaging software

Procedure:

• Lung Fixation: After BALF collection, perfuse the lungs with a fixative (e.g., 4% paraformaldehyde) via the trachea or pulmonary artery.

• Tissue Processing and Embedding: Dehydrate the fixed lung tissue through a graded series of ethanol, clear with xylene, and embed in paraffin.

• Sectioning and Staining: Cut thin sections (e.g., 4-5 µm) using a microtome and mount them on slides. Stain the sections with H&E for general morphology and PAS for mucus-producing goblet cells.

• Microscopic Examination: Examine the stained sections under a microscope to assess inflammatory cell infiltration, alveolar destruction (emphysema), and goblet cell hyperplasia. Quantitative analysis of airspace enlargement can be performed by measuring the mean linear intercept (MLI).

Protocol 5: Lung Function Measurement

Materials:

• Animal lung function testing system (e.g., FlexiVent or whole-body plethysmography)

• Anesthesia

• Tracheostomy tube

Procedure:

• Anesthesia and Tracheostomy: Anesthetize the mouse and perform a tracheostomy to connect the animal to the lung function measurement system.

• Measurement of Lung Function Parameters:

  • Measure key parameters of lung function including:

    • Forced Expiratory Volume in 0.1 seconds (FEV0.1) and Forced Vital Capacity (FVC) to assess airflow limitation.

    • Lung Compliance (Crs) and Resistance (Rrs) to evaluate the mechanical properties of the lungs.

    • Inspiratory Capacity (IC) and Functional Residual Capacity (FRC) to assess hyperinflation.

• Data Analysis: Compare the lung function parameters between the different experimental groups.

Data Presentation

Table 1: Effect of Olodaterol on Inflammatory Cell Infiltration in BALF of CS-Exposed Mice

Treatment Group	Total Cells (x10^4/mL)	Macrophages (x10^4/mL)	Neutrophils (x10^4/mL)	Lymphocytes (x10^4/mL)
Air + Vehicle
CS + Vehicle
CS + Olodaterol (dose 1)
CS + Olodaterol (dose 2)

Data to be populated from specific experimental results.

Table 2: Effect of Olodaterol on Pro-Inflammatory Cytokine Levels in BALF of LPS-Challenged Mice

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	KC (CXCL1) (pg/mL)
Saline + Vehicle
LPS + Vehicle
LPS + Olodaterol (dose 1)
LPS + Olodaterol (dose 2)

Data to be populated from specific experimental results.

Table 3: Effect of Olodaterol on Lung Function in a Chronic CS-Induced COPD Model

Treatment Group	FEV0.1/FVC (%)	Lung Compliance (mL/cmH2O)	Lung Resistance (cmH2O·s/mL)
Air + Vehicle
CS + Vehicle
CS + Olodaterol

Data to be populated from specific experimental results.

Visualization of Signaling Pathways and Workflows

Signaling Pathway

The anti-inflammatory effects of Olodaterol are thought to be mediated, in part, through the modulation of the NF-κB signaling pathway. In COPD, inhaled irritants like cigarette smoke and LPS activate pattern recognition receptors (e.g., TLR4) on airway epithelial cells and immune cells. This triggers a signaling cascade that leads to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This releases the NF-κB (p50/p65) dimer, allowing it to translocate to the nucleus. In the nucleus, NF-κB binds to specific DNA sequences in the promoter regions of pro-inflammatory genes, leading to the transcription of cytokines such as TNF-α, IL-6, and IL-8, which drive the inflammatory response in the lungs. Olodaterol, as a β2-agonist, is proposed to increase intracellular cyclic AMP (cAMP) levels, which can inhibit the activation of NF-κB, thereby reducing the production of these inflammatory mediators.

Caption: Olodaterol's anti-inflammatory signaling pathway.

Experimental Workflow

The following diagram outlines the general experimental workflow for testing the efficacy of Olodaterol in an animal model of COPD.

References

• 1. cincinnatichildrens.org [cincinnatichildrens.org]
• 2. Cigarette smoke exposure induced animal models of COPD – procedural variations and apparatus [jpccr.eu]
• 3. Cigarette Smoke induced COPD Model - Creative Biolabs [creative-biolabs.com]
• 4. Cellular and Biochemical Analysis of Bronchoalveolar Lavage Fluid from Murine Lungs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Olodaterol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Olodaterol is a long-acting beta2-adrenergic agonist (LABA) used for the long-term, once-daily maintenance treatment of airflow obstruction in patients with chronic obstructive pulmonary disease (COPD), including chronic bronchitis and emphysema.[1][2] Accurate and reliable quantification of Olodaterol in bulk drug and pharmaceutical formulations is crucial for quality control and regulatory compliance. This application note presents a detailed, validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Olodaterol.

Chemical Structure

Olodaterol hydrochloride has a molecular formula of C₂₁H₂₆N₂O₅ · HCl and a molecular weight of 422.9 g/mol .[2][3][4]

Figure 1: Chemical Structure of Olodaterol

References

• 1. Olodaterol | C21H26N2O5 | CID 11504295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Stiolto Respimat (tiotropium bromide and olodaterol): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. Olodaterol Hydrochloride | C21H27ClN2O5 | CID 11711522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]

Application Notes: Olodaterol Delivery via Respimat® Soft Mist™ Inhaler

For Research, Scientific, and Drug Development Professionals

These application notes provide a comprehensive overview of Olodaterol, a long-acting β2-adrenergic receptor agonist (LABA), when delivered using the Respimat® Soft Mist™ Inhaler. This document is intended to serve as a resource for researchers and professionals involved in the study and development of respiratory therapeutics.

Introduction

Olodaterol is a novel, once-daily LABA with high selectivity for the β2-adrenergic receptor, approved for the maintenance treatment of Chronic Obstructive Pulmonary Disease (COPD).[1][2] It is administered via the Respimat® Soft Mist™ Inhaler, a propellant-free device that generates a slow-moving, fine aerosol mist, leading to efficient lung deposition.[3][4][5] This combination of a potent, long-acting bronchodilator with an advanced delivery system offers significant therapeutic benefits for patients with COPD.

Mechanism of Action

Olodaterol: Olodaterol functions as a potent and nearly full agonist at β2-adrenergic receptors, which are abundant in the smooth muscle of the airways. Binding of Olodaterol to these receptors stimulates the associated G-protein, activating adenylyl cyclase. This enzyme, in turn, catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). Increased intracellular cAMP levels lead to the activation of Protein Kinase A (PKA), which phosphorylates various target proteins, resulting in the relaxation of airway smooth muscle and subsequent bronchodilation. This action provides relief from airflow obstruction characteristic of COPD. Olodaterol exhibits a long duration of action, with a dissociation half-life from the β2 receptor of approximately 17.8 hours, allowing for once-daily dosing.

Respimat® Soft Mist™ Inhaler: The Respimat® inhaler is a unique drug delivery device that uses mechanical energy from a spring to generate a fine aerosol mist from an aqueous solution. When the user twists the base, the spring is compressed, and a precise volume of the drug solution is drawn into a dosing chamber. Pressing the dose-release button releases the spring's energy, forcing the solution through a specialized component called a "uniblock." The uniblock features two micro-nozzles that create converging jets of liquid, which collide to produce a fine, slow-moving (approximately 0.8 m/s) aerosol cloud with a high fine particle fraction (>60%). This process is independent of the patient's inspiratory effort and the slow velocity and long duration of the mist (approx. 1.5 seconds) enhance drug deposition deep into the lungs while minimizing oropharyngeal deposition.

^{Fig 1. Simplified workflow of the Respimat® Soft Mist™ Inhaler.}

Pharmacokinetics

Olodaterol exhibits linear pharmacokinetics, with systemic exposure increasing proportionally with the dose. Following inhalation via the Respimat® inhaler, Olodaterol is rapidly absorbed, with peak plasma concentrations typically reached within 10 to 20 minutes. The absolute bioavailability is approximately 30%, primarily due to lung absorption, while oral bioavailability is less than 1%. Steady-state concentrations are achieved after about 8 days of once-daily administration.

Parameter	Value	Reference
Time to Peak (Tmax)	10–20 minutes post-inhalation
Absolute Bioavailability	~30%
Oral Bioavailability	< 1%
Plasma Protein Binding	~60%
Metabolism	Direct glucuronidation and O-demethylation (mainly by CYP2C9)
Elimination Half-Life	~45 hours (terminal)
Excretion	Primarily in urine (5-7% unchanged) and feces
Steady State	Achieved after 8 days of once-daily dosing

Pharmacodynamics and Clinical Efficacy

The primary pharmacodynamic effect of Olodaterol is sustained bronchodilation over a 24-hour period. Clinical trials have consistently demonstrated that once-daily administration of Olodaterol (5 µg and 10 µg) via the Respimat® inhaler leads to statistically significant improvements in lung function in patients with moderate to very severe COPD.

Efficacy Endpoint	Result	Reference
FEV1 AUC0-3h Response	Significant improvement vs. placebo at 12, 24, and 48 weeks
Trough FEV1 Response	Significant improvement vs. placebo at 12, 24, and 48 weeks
Onset of Action	Rapid, comparable to formoterol on day 1
Health Status (SGRQ)	Improvement in total score with combination therapy (Olodaterol + Tiotropium)
Exercise Capacity	Demonstrated improvements in exercise endurance

FEV1 AUC0-3h: Forced Expiratory Volume in 1 second, Area Under the Curve from 0 to 3 hours. Trough FEV1: FEV1 measured at the end of the 24-hour dosing interval. SGRQ: St. George's Respiratory Questionnaire.

Safety and Tolerability Profile

Pooled analyses of long-term (48-52 week) clinical trials have established a favorable safety profile for Olodaterol delivered via Respimat®, comparable to placebo and other active comparators like formoterol.

Adverse Event Category	Incidence/Observation	Reference
Overall Adverse Events (AEs)	Incidence (71.2%) balanced across Olodaterol and placebo groups
Serious Adverse Events (SAEs)	Incidence (16.1%) balanced across treatment groups
Most Common AEs (>2%)	Nasopharyngitis (11.3%), upper respiratory tract infection (8.2%), bronchitis (4.7%), cough (4.2%), back pain (3.5%), diarrhea (2.9%), dizziness (2.3%)
Cardiovascular AEs	Frequencies of major adverse cardiac events were similar to placebo
Renal/Hepatic Impairment	No clinically important alterations in pharmacokinetics in patients with mild to moderate hepatic impairment or severe renal impairment

Protocols for Clinical Research: Olodaterol via Respimat®

This section outlines a generalized protocol for a Phase III clinical trial designed to evaluate the efficacy and safety of Olodaterol delivered by the Respimat® Soft Mist™ Inhaler for the treatment of COPD. This protocol is based on the designs of several key studies.

Study Title

A Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of Once-Daily Inhaled Olodaterol (5 µg) via Respimat® Inhaler in Patients with Moderate to Severe Chronic Obstructive Pulmonary Disease (COPD).

Study Objectives

• Primary Objective: To demonstrate the superiority of once-daily Olodaterol 5 µg compared to placebo in terms of bronchodilator efficacy over a 48-week treatment period.

• Secondary Objectives: To evaluate the long-term safety and tolerability of Olodaterol 5 µg, its effect on health-related quality of life, and rescue medication use.

Study Design

• Design: Randomized, double-blind, placebo-controlled, parallel-group, multi-center study.

• Duration: 2-week baseline screening period followed by a 48-week treatment period and a 2-week follow-up.

• Randomization: Patients will be randomized in a 1:1 ratio to receive either Olodaterol 5 µg or a matching placebo, administered once daily.

Participant Population

• Inclusion Criteria:

  • Age ≥ 40 years.

  • Confirmed diagnosis of COPD (GOLD 2-3), with a post-bronchodilator FEV1/FVC < 0.70 and FEV1 < 80% of predicted normal.

  • Current or former smoker with a history of ≥ 10 pack-years.

  • Signed informed consent.

• Exclusion Criteria:

  • Current diagnosis of asthma.

  • History of significant respiratory infection or COPD exacerbation within 4-6 weeks of screening.

  • Known hypersensitivity to Olodaterol or other β2-agonists.

  • Participation in another clinical trial.

Intervention

• Test Product: Olodaterol 5 µg (delivered as two actuations of 2.5 µg) via Respimat® Soft Mist™ Inhaler.

• Control: Matching placebo delivered via Respimat® Soft Mist™ Inhaler.

• Administration: Two actuations administered once daily, at the same time each day.

Outcome Measures

• Co-Primary Efficacy Endpoints (at Week 12):

  • Change from baseline in FEV1 Area Under the Curve from 0 to 3 hours (FEV1 AUC0-3).

  • Change from baseline in trough FEV1.

• Secondary Efficacy Endpoints:

  • FEV1 AUC0-3 and trough FEV1 at other time points (e.g., Weeks 24, 48).

  • Change from baseline in St. George's Respiratory Questionnaire (SGRQ) total score.

  • Daily use of rescue medication.

• Safety Endpoints:

  • Incidence and severity of adverse events (AEs) and serious adverse events (SAEs).

  • Vital signs, 12-lead electrocardiogram (ECG), and clinical laboratory tests.

Study Procedures Workflow

^{Fig 2. Generalized workflow for a Phase III Olodaterol clinical trial.}

Signaling Pathway Visualization

The bronchodilatory effect of Olodaterol is mediated through the β2-adrenergic receptor signaling cascade.

^{Fig 3. Olodaterol's mechanism of action via the cAMP pathway.}

References

• 1. m.youtube.com [m.youtube.com]
• 2. Investigating pulmonary and systemic pharmacokinetics of inhaled olodaterol in healthy volunteers using a population pharmacokinetic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of Respimat® Soft Mist™ Inhaler and its clinical utility in respiratory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of Respimat® Soft Mist™ Inhaler in COPD patients - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vivo Assessment of Olodaterol's 24-Hour Duration of Action

Introduction

Olodaterol is a novel, once-daily, long-acting β2-adrenergic agonist (LABA) utilized for the maintenance treatment of airflow obstruction in patients with Chronic Obstructive Pulmonary Disease (COPD).[1][2][3] Its key characteristic is a 24-hour duration of action, which allows for convenient once-daily dosing and sustained bronchodilation.[4][5] This application note provides detailed protocols and data for the in vivo assessment of Olodaterol's long-acting profile in both preclinical animal models and clinical trials, intended for researchers, scientists, and drug development professionals.

Olodaterol's mechanism of action involves high-affinity binding and activation of β2-adrenergic receptors on the surface of airway smooth muscle cells. This activation stimulates a G-protein, which in turn activates adenylyl cyclase to increase intracellular levels of cyclic adenosine monophosphate (cAMP). Elevated cAMP activates Protein Kinase A (PKA), leading to the phosphorylation of specific target proteins that result in the relaxation of bronchial smooth muscle and subsequent bronchodilation.

β2-Adrenergic Receptor Signaling Pathway

The diagram below illustrates the molecular cascade initiated by Olodaterol binding to the β2-adrenergic receptor (β2-AR).

Figure 1: Olodaterol's β2-Adrenergic Receptor Signaling Pathway.

Preclinical Assessment of Duration of Action

Preclinical studies in animal models are crucial for establishing the initial pharmacological profile, including the onset and duration of action.

Experimental Workflow: Preclinical Bronchoprotection Study

The following workflow outlines a typical preclinical experiment to assess the duration of bronchoprotection.

Figure 2: Workflow for Preclinical Assessment of Bronchodilator Duration.

Protocol 1: In Vivo Bronchoprotection in Anesthetized Guinea Pigs

This protocol is based on studies assessing the bronchoprotective effects of inhaled β2-agonists.

• Animal Model: Male Dunkin-Hartley guinea pigs.

• Anesthesia: Administer a suitable anesthetic to maintain a stable plane of anesthesia throughout the experiment.

• Instrumentation:

  • Intubate the animal and connect to a ventilator to maintain respiration.

  • Measure airway resistance and dynamic lung compliance as indicators of lung function.

• Drug Administration:

  • Administer a single dose of Olodaterol or a comparator (e.g., Formoterol, vehicle) via an inhaler device adapted for animal use, such as the Respimat® Soft Mist™ Inhaler.

• Bronchoconstriction Challenge:

  • At predetermined time points post-drug administration (e.g., 1, 6, 12, 24 hours), administer an intravenous or aerosolized bronchoconstrictor agent, such as acetylcholine or histamine.

• Endpoint Measurement:

  • Record the peak increase in airway resistance following the bronchoconstrictor challenge.

  • The degree of inhibition of this response compared to vehicle-treated animals indicates the level of bronchoprotection.

• Data Analysis:

  • Plot the percentage of bronchoprotection against time to determine the duration of action for each compound.

Preclinical Data Summary

Preclinical studies demonstrated that Olodaterol provides sustained bronchoprotection for over 24 hours.

Animal Model	Challenge Agent	Olodaterol Effect	Comparator (Formoterol) Effect	Citation
Guinea Pig	Acetylcholine	Provided bronchoprotection over 24 hours.	Did not retain efficacy over 24 hours at an equally effective dose.
Dog	Acetylcholine	Provided bronchoprotection over 24 hours.	Did not retain efficacy over 24 hours at an equally effective dose.

Clinical Assessment of Duration of Action

Clinical trials in patients with COPD are essential to confirm the 24-hour efficacy and safety profile of Olodaterol for once-daily dosing.

Experimental Workflow: Clinical Trial for Duration of Action

This workflow depicts a typical randomized, double-blind, placebo-controlled clinical trial design.

Figure 3: Workflow for a Phase III Clinical Trial Assessing 24-Hour Efficacy.

Protocol 2: Phase III Clinical Trial in COPD Patients

This protocol is a synthesis of methodologies from large-scale, replicate clinical trials.

• Study Population: Patients with moderate to very severe COPD (GOLD stage 2-4).

• Study Design: Randomized, double-blind, placebo-controlled, parallel-group design. Treatment arms typically include different doses of Olodaterol (e.g., 5 µg and 10 µg once daily), placebo, and often an active comparator like Formoterol (12 µg twice daily).

• Treatment Period: Long-term assessment, typically ranging from 6 to 48 weeks, to establish sustained efficacy and safety.

• Drug Administration: Olodaterol is administered once daily via the Respimat® inhaler.

• Efficacy Endpoints:

  • Primary Endpoints: The co-primary endpoints are typically the change from baseline in Forced Expiratory Volume in 1 second (FEV1) Area Under the Curve from 0 to 3 hours (FEV1 AUC0–3) and the change from baseline in trough FEV1 (measured pre-dose at the end of the 24-hour dosing interval). These endpoints assess the peak effect and the sustained effect of the drug, respectively.

  • Secondary Endpoints: Additional lung function assessments include FEV1 over the full 24-hour dosing interval (FEV1 AUC0-24), peak FEV1, and patient-reported outcomes like the St. George's Respiratory Questionnaire (SGRQ) total score.

• Pharmacokinetic Sampling:

  • Blood samples are collected at various time points post-inhalation to determine plasma concentrations of Olodaterol.

  • Key parameters include Cmax (peak concentration), Tmax (time to peak concentration), and half-life. Peak plasma concentrations are generally reached within 10-20 minutes following inhalation.

• Safety Monitoring:

  • Adverse events, vital signs, and electrocardiography (ECG) are monitored throughout the study.

Clinical Data Summary

Clinical trials have consistently confirmed Olodaterol's 24-hour bronchodilator profile and rapid onset of action.

Table 2: Lung Function Improvement vs. Placebo (48-Week Studies)

Endpoint	Olodaterol 5 µg Improvement	Olodaterol 10 µg Improvement	Comparator (Formoterol)	Citation
FEV1 AUC0–3h	0.129 L to 0.151 L (P<0.0001)	0.154 L to 0.165 L (P<0.0001)	Significant vs. Placebo
Trough FEV1	0.053 L to 0.085 L (P<0.01)	Significant vs. Placebo	Significant vs. Placebo

Table 3: Pharmacokinetic Profile of Inhaled Olodaterol

Parameter	Value	Description	Citation
Onset of Action	~5 minutes	Significant FEV1 increase observed.
Time to Peak Plasma Conc. (Tmax)	10-20 minutes	Rapid absorption following inhalation.
Steady State	~8 days	Achieved with once-daily dosing.
Effective Half-life	~7.5 hours	In patients with COPD.
Terminal Half-life	~45 hours	Supports once-daily dosing profile.

The in vivo assessment of Olodaterol, through a combination of preclinical bronchoprotection models and extensive clinical trials in COPD patients, has robustly established its 24-hour duration of action. Preclinical data demonstrated superior duration compared to twice-daily LABAs like formoterol. Clinical studies confirmed these findings, showing significant and sustained improvements in lung function over a full 24-hour dosing interval with a rapid onset of action. The protocols and data presented here provide a comprehensive framework for understanding and evaluating the long-acting profile of Olodaterol.

References

• 1. What is the mechanism of Olodaterol Hydrochloride? [synapse.patsnap.com]
• 2. drugs.com [drugs.com]
• 3. Differential pharmacology and clinical utility of long-acting bronchodilators in COPD – focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]

Preclinical Profile of Tiotropium and Olodaterol Combination Therapy: Application Notes and Protocols for In Vitro and In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of the dual bronchodilator therapy combining tiotropium, a long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic agonist (LABA). The synergistic interaction between these two compounds offers a potent and sustained bronchodilatory effect, which has been demonstrated in a variety of preclinical models. This document details the quantitative data from key studies, provides step-by-step experimental protocols, and visualizes the underlying signaling pathways and experimental workflows.

Data Presentation: Synergistic Effects of Tiotropium and Olodaterol

The combination of tiotropium and olodaterol has been shown to produce a greater-than-additive bronchodilator effect in preclinical studies. This synergy is observed in both isolated airway smooth muscle preparations and in vivo models of bronchoconstriction.

Table 1: Synergistic Relaxation of Pre-contracted Human Bronchial Smooth Muscle

Drug/Combination	Concentration Range (nM)	pEC50 (mean ± SEM)	Emax (% of papaverine) (mean ± SEM)	Synergy Analysis (Bliss Independence)
Tiotropium	-	7.3 ± 0.1	91.3 ± 3.4	-
Olodaterol	-	6.8 ± 0.3	74.9 ± 7.3	-
Tiotropium + Olodaterol	3 - 160	-	-	Synergistic at low concentrations, enhancing relaxation by +22.1 ± 4.4% compared to the expected effect[1]

Table 2: Synergistic Inhibition of Bronchial Contractility in Equine Isolated Airways

Drug/Combination (5:5 ratio)	pEC50 (mean ± SEM)	Emax (%) (mean ± SEM)	Synergy Analysis (Combination Index)
Tiotropium	8.2 ± 0.5	83.6 ± 14.8	-
Olodaterol	8.3 ± 0.6	76.9 ± 17.9	-
Tiotropium + Olodaterol	9.0 ± 0.7	102.7 ± 8.4	Strong synergistic interaction (Combination Index: 0.011)[2]

Table 3: In Vivo Bronchoprotection in a Guinea Pig Model of Allergic Asthma

Treatment	Effect on Histamine-Induced Bronchoconstriction	Effect on Allergen-Induced Asthmatic Reactions (EAR & LAR)
Olodaterol	Protective effect	Highly effective in inhibiting
Tiotropium	-	Highly effective in inhibiting
Tiotropium + Olodaterol	Synergistically enhanced and prolonged protection	Full inhibition of both reactions[3]

Experimental Protocols

Detailed methodologies for key preclinical experiments are provided below to facilitate the replication and further investigation of the tiotropium and olodaterol combination.

Protocol 1: Isolated Bronchial Ring Preparation and Contractility Assay

This protocol describes the methodology for assessing the effects of tiotropium and olodaterol on isolated airway smooth muscle.

1. Tissue Preparation:

• Obtain bronchial tissue from appropriate species (e.g., human, equine).
• Immediately place the tissue in cold Krebs-Henseleit solution (composition in mM: NaCl 119, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, NaHCO3 29, glucose 11.7) gassed with 95% O2 / 5% CO2.
• Carefully dissect bronchial rings (2-3 mm in width) from the surrounding parenchyma and connective tissue.
• Suspend the bronchial rings between two stainless steel hooks in a 10 mL isolated organ bath containing Krebs-Henseleit solution maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

2. Contractility Measurement:

• Connect one hook to a fixed support and the other to an isometric force transducer to record changes in tension.
• Equilibrate the tissues under a resting tension of 1.5 g for at least 60 minutes, with washes every 15 minutes.
• Induce a sub-maximal contraction using a contractile agent such as carbachol or histamine to reach approximately 70% of the maximal response (EC70).
• Once a stable contraction is achieved, add cumulative concentrations of tiotropium, olodaterol, or their combination to the organ bath.
• Record the relaxation response as a percentage of the pre-contraction.
• At the end of the experiment, add papaverine to induce maximal relaxation and normalize the data.

3. Synergy Analysis:

• Analyze the interaction between tiotropium and olodaterol using the Bliss Independence theory or Combination Index calculations.

Protocol 2: Guinea Pig Model of Allergic Asthma and Airway Hyperresponsiveness

This protocol outlines the induction of an allergic asthma phenotype in guinea pigs to evaluate the in vivo efficacy of the drug combination.

1. Sensitization:

• Actively sensitize male Dunkin-Hartley guinea pigs (300-400 g) with an intraperitoneal injection of ovalbumin (e.g., 100 µg) emulsified in aluminum hydroxide as an adjuvant.
• Administer a booster injection of the same ovalbumin/adjuvant mixture 14 days after the initial sensitization.

2. Allergen Challenge:

• Two weeks after the booster, place conscious and unrestrained guinea pigs in a whole-body plethysmography chamber.
• Expose the animals to an aerosolized solution of ovalbumin (e.g., 0.1% in saline) for a defined period (e.g., 5 minutes) to induce an allergic asthmatic response.

3. Measurement of Airway Responsiveness:

• Measure airway responsiveness by recording changes in specific airway resistance (sRaw) or enhanced pause (Penh) using whole-body plethysmography.
• To assess bronchoprotection, administer tiotropium, olodaterol, or the combination (e.g., via inhalation or intratracheal administration) at a defined time point before the allergen challenge.
• To assess airway hyperresponsiveness, perform a histamine or methacholine challenge 24 hours after the allergen challenge and measure the bronchoconstrictor response.

4. Data Analysis:

• Calculate the percentage inhibition of the early and late asthmatic responses (EAR and LAR) for each treatment group compared to a vehicle control.
• Determine the provocative concentration of the bronchoconstrictor agent that causes a 200% increase in sRaw or Penh (PC200) to quantify airway hyperresponsiveness.

Visualizations: Signaling Pathways and Experimental Workflow

The synergistic effect of tiotropium and olodaterol can be attributed to their complementary mechanisms of action at the cellular level. The following diagrams illustrate these pathways and a typical experimental workflow.

Figure 1: Signaling pathways of tiotropium and olodaterol. (Within 100 characters)

Figure 2: Experimental workflow for in vivo bronchoprotection studies. (Within 100 characters)

The preclinical data strongly support the rationale for combining tiotropium and olodaterol for the treatment of obstructive airway diseases. The synergistic interaction observed in both in vitro and in vivo models provides a solid foundation for its clinical development and application. The protocols and pathways detailed in these notes are intended to guide further research into the mechanisms and potential applications of this and other dual bronchodilator therapies.

References

• 1. A guinea pig model of acute and chronic asthma using permanently instrumented and unrestrained animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adjustment of sensitisation and challenge protocols restores functional and inflammatory responses to ovalbumin in guinea-pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Airway smooth muscle function in asthma [frontiersin.org]

Application Notes and Protocols for Studying Olodaterol's Effects Using Air-Liquid Interface Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Air-Liquid Interface (ALI) culture models of human bronchial epithelial cells (HBECs) have emerged as a highly valuable in vitro system for respiratory research. By mimicking the physiological conditions of the human airway, these models provide a robust platform for investigating the effects of therapeutic agents on epithelial function.[1][2][3] Olodaterol, a long-acting β2-adrenergic agonist (LABA), is a bronchodilator used in the management of chronic obstructive pulmonary disease (COPD).[4][5] Beyond its bronchodilatory effects, Olodaterol has demonstrated anti-inflammatory properties within the airway epithelium.

These application notes provide a comprehensive overview and detailed protocols for utilizing ALI culture models to study the multifaceted effects of Olodaterol. The following sections will cover the establishment of ALI cultures, key experimental assays to assess Olodaterol's impact on epithelial barrier function, mucociliary clearance, and inflammatory responses, and the underlying signaling pathways.

Data Presentation: Summary of Olodaterol's Effects

The following tables summarize the quantitative effects of Olodaterol on well-differentiated HBECs cultured at ALI, based on published studies.

Table 1: Effect of Olodaterol on Pro-Inflammatory Cytokine Secretion

Parameter	Cell Type	Treatment Conditions	Olodaterol Concentration	Result	Reference
IL-8 Secretion	HBECs from COPD donors	RSV Infection	10 µM	Significant 30% reduction in IL-8 fold change compared to RSV infection alone (p < 0.01)
IL-8 Secretion	HBECs from healthy donors	RSV Infection	10 µM	Significant reduction in IL-8 fold change compared to RSV infection alone (p < 0.05)
IL-8 Secretion	NCI-H292 cells	LPS Stimulation	0.01 µM - 10 µM	Significant dose-dependent inhibition of IL-8 secretion (p < 0.001 to p < 0.0001)

Table 2: Effect of Olodaterol on Mucus Production

Parameter	Cell Type	Treatment Conditions	Olodaterol Concentration	Result	Reference
Muc5AC Expression	HBECs from COPD donors	RSV Infection	10 µM	Significant reduction in RSV-mediated Muc5AC expression (p < 0.01)
Muc5AC Expression	HBECs from healthy donors	RSV Infection	10 µM	Non-significant reduction in RSV-mediated Muc5AC expression

Signaling Pathway and Experimental Workflow

Olodaterol's Mechanism of Action: The β2-Adrenergic Receptor Signaling Pathway

Olodaterol exerts its effects by binding to and activating β2-adrenergic receptors on the surface of airway epithelial cells. This activation initiates a downstream signaling cascade mediated by G-proteins, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) and subsequent activation of Protein Kinase A (PKA). This pathway ultimately modulates various cellular functions, including ion transport, ciliary activity, and inflammatory responses.

Olodaterol's β2-adrenergic signaling pathway.

Experimental Workflow for Assessing Olodaterol's Effects in ALI Cultures

The following diagram outlines the general workflow for investigating the effects of Olodaterol on HBECs grown in an ALI culture system.

Experimental workflow for Olodaterol studies.

Experimental Protocols

Protocol 1: Establishment and Maintenance of ALI Cultures of HBECs

This protocol details the steps for generating well-differentiated ALI cultures of HBECs.

Materials:

• Primary Human Bronchial Epithelial Cells (HBECs)

• Bronchial Epithelial Cell Growth Medium (BEGM)

• PneumaCult™-ALI Medium Kit

• Collagen-coated Transwell® inserts (e.g., 0.4 µm pore size)

• Culture plates (e.g., 12-well or 24-well)

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Trypsin-EDTA

• Standard cell culture incubator (37°C, 5% CO2)

Procedure:

• Expansion of HBECs: Culture primary HBECs in BEGM in standard tissue culture flasks until they reach 80-90% confluency.

• Seeding on Transwell® Inserts: a. Pre-warm BEGM and collagen-coated Transwell® inserts in a culture plate. b. Harvest the expanded HBECs using Trypsin-EDTA and neutralize with trypsin neutralization solution or medium containing serum. c. Centrifuge the cell suspension, resuspend the pellet in BEGM, and count the cells. d. Seed the HBECs onto the apical side of the Transwell® inserts at a density of 1-2.5 x 10^5 cells/cm². Add BEGM to the basolateral compartment.

• Submerged Culture: Culture the cells in a submerged state for 2-4 days, changing the medium in both compartments every 48 hours until a confluent monolayer is formed.

• Initiation of ALI (Airlifting): a. Once the cells are fully confluent, carefully remove the medium from the apical compartment. b. Replace the medium in the basolateral compartment with PneumaCult™-ALI Medium. c. This is considered Day 0 of the ALI culture.

• Maintenance of ALI Cultures: a. Change the basolateral medium every 2-3 days. b. Once a week, gently wash the apical surface with warm PBS to remove accumulated mucus and debris. c. Monitor the cultures for differentiation, which is typically characterized by the appearance of beating cilia and mucus production, usually occurring within 21-28 days.

Protocol 2: Measurement of Trans-Epithelial Electrical Resistance (TEER)

TEER is a measure of epithelial barrier integrity.

Materials:

• EVOM (Epithelial Volt-Ohm Meter) with "chopstick" electrodes (STX2)

• Pre-warmed culture medium

Procedure:

• Equilibrate the ALI cultures and fresh medium to room temperature for at least 30 minutes before measurement.

• Add a sufficient volume of pre-warmed medium to the apical compartment to ensure the electrodes are submerged.

• Place the shorter "chopstick" electrode in the apical compartment and the longer electrode in the basolateral compartment, ensuring they are not touching the cell monolayer or the bottom of the well.

• Record the resistance reading (in Ω).

• Measure the resistance of a blank Transwell® insert (without cells) containing the same volume of medium.

• Subtract the resistance of the blank insert from the resistance of the cell-containing inserts.

• Calculate the TEER (in Ω·cm²) by multiplying the corrected resistance by the surface area of the Transwell® insert.

• After measurement, carefully remove the apical medium to re-establish the ALI.

Protocol 3: Cilia Beat Frequency (CBF) Analysis

This protocol outlines the measurement of ciliary activity.

Materials:

• Inverted microscope with a high-speed camera (e.g., capable of >100 frames per second)

• Environmental chamber to maintain 37°C and 5% CO2

• Image analysis software with a CBF analysis module

Procedure:

• Place the ALI culture plate on the microscope stage within the environmental chamber and allow it to equilibrate.

• Identify areas with actively beating cilia using a 20x or 40x objective.

• Record high-speed videos of multiple, randomly selected fields of view for each culture.

• Analyze the videos using specialized software. The software typically uses Fourier transform analysis of the changes in light intensity caused by ciliary motion to calculate the CBF in Hertz (Hz).

Protocol 4: Mucociliary Clearance (MCC) Assay by Particle Tracking

This assay assesses the ability of the ciliated epithelium to transport mucus.

Materials:

• Fluorescent microspheres (e.g., 1-2 µm diameter) suspended in a solution mimicking mucus properties or PBS.

• Inverted microscope with fluorescence capabilities and a camera for time-lapse imaging.

• Environmental chamber (37°C, 5% CO2).

• Image analysis software with particle tracking capabilities.

Procedure:

• Gently apply a small volume (e.g., 5-10 µL) of the fluorescent microsphere suspension onto the apical surface of the ALI culture.

• Place the culture plate on the microscope stage within the environmental chamber.

• Acquire time-lapse images or videos of the movement of the microspheres across the epithelial surface.

• Use particle tracking software to analyze the videos and calculate the velocity of individual microspheres.

• The average velocity of the microspheres represents the rate of mucociliary clearance.

Protocol 5: Assessment of Anti-Inflammatory Effects (IL-8 ELISA)

This protocol describes the quantification of a key pro-inflammatory cytokine.

Materials:

• Human IL-8 ELISA kit

• Basolateral medium samples from ALI cultures

• Microplate reader

Procedure:

• At the end of the Olodaterol treatment period, collect the basolateral medium from each Transwell®.

• Centrifuge the samples to remove any cellular debris.

• Perform the IL-8 ELISA according to the manufacturer's instructions. This typically involves adding the samples to a microplate pre-coated with an anti-human IL-8 antibody, followed by the addition of a detection antibody and a substrate for color development.

• Measure the absorbance using a microplate reader at the appropriate wavelength.

• Calculate the concentration of IL-8 in each sample by comparing the absorbance values to a standard curve.

References

• 1. Mucociliary clearance analysis [epithelix.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The effect of drugs and other compounds on the ciliary beat frequency of human respiratory epithelium - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Olodaterol in Bleomycin-Induced Pulmonary Fibrosis Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Idiopathic Pulmonary Fibrosis (IPF) is a devastating chronic lung disease with a poor prognosis, characterized by progressive scarring of the lung tissue. The bleomycin-induced pulmonary fibrosis model in rodents is a widely utilized preclinical tool to investigate the pathogenesis of IPF and to evaluate potential therapeutic interventions. Olodaterol, a long-acting β2-adrenoceptor agonist (LABA), has demonstrated anti-fibrotic properties in these models, suggesting its potential as a therapeutic agent for pulmonary fibrosis.

These application notes provide a comprehensive overview of the use of olodaterol in bleomycin-induced pulmonary fibrosis models, including detailed experimental protocols, quantitative data summaries, and insights into the underlying signaling pathways.

In Vivo Efficacy of Olodaterol in Bleomycin-Induced Pulmonary Fibrosis

Olodaterol has been shown to be effective in both preventive and therapeutic treatment regimens in a murine model of bleomycin-induced lung fibrosis.[1][2] The primary mechanism of action is through its function as a β2-adrenoceptor agonist, which leads to an increase in intracellular cyclic adenosine monophosphate (cAMP), a key signaling molecule with anti-fibrotic properties.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from a study by Herrmann et al. (2017), demonstrating the effects of inhaled olodaterol in a bleomycin-induced mouse model of pulmonary fibrosis.

Table 1: Effect of Olodaterol on Bronchoalveolar Lavage Fluid (BALF) Cellularity

Treatment Group	Total Cells (x10^5)	Macrophages (x10^5)	Lymphocytes (x10^5)	Neutrophils (x10^5)
Saline Control	2.1 ± 0.2	2.0 ± 0.2	0.05 ± 0.01	0.02 ± 0.01
Bleomycin + Vehicle	6.8 ± 0.6	4.5 ± 0.4	2.1 ± 0.3	0.2 ± 0.04
Bleomycin + Olodaterol (Preventive)	4.8 ± 0.5	3.5 ± 0.4	1.2 ± 0.2	0.1 ± 0.03
Bleomycin + Olodaterol (Therapeutic)	5.1 ± 0.4	3.8 ± 0.3	1.1 ± 0.2	0.2 ± 0.05

*Data are presented as mean ± SEM. *p < 0.05 compared to Bleomycin + Vehicle. Data adapted from Herrmann et al., 2017.[1]

Table 2: Effect of Olodaterol on Pro-fibrotic Mediators in BALF

Treatment Group	Active TGF-β1 (pg/mL)	Total TGF-β1 (pg/mL)	MMP-9 (ng/mL)	TIMP-1 (ng/mL)
Saline Control	25 ± 5	150 ± 20	1.2 ± 0.3	10 ± 2
Bleomycin + Vehicle	120 ± 15	450 ± 50	8.5 ± 1.2	45 ± 5
Bleomycin + Olodaterol (Preventive)	60 ± 10	250 ± 30	4.0 ± 0.8	25 ± 4
Bleomycin + Olodaterol (Therapeutic)	75 ± 12	300 ± 40	5.2 ± 1.0	30 ± 5

*Data are presented as mean ± SEM. *p < 0.05 compared to Bleomycin + Vehicle. Data adapted from Herrmann et al., 2017.

Table 3: Effect of Olodaterol on Lung Function and Fibrosis

Treatment Group	Lung Density (Hounsfield Units)	Ashcroft Score	Forced Vital Capacity (FVC) (% of control)
Saline Control	-450 ± 20	1.2 ± 0.2	100
Bleomycin + Vehicle	-280 ± 30	5.5 ± 0.4	65 ± 5
Bleomycin + Olodaterol (Preventive)	-380 ± 25	3.5 ± 0.3	85 ± 6
Bleomycin + Olodaterol (Therapeutic)	-320 ± 28	4.2 ± 0.4*	70 ± 5

*Data are presented as mean ± SEM. *p < 0.05 compared to Bleomycin + Vehicle. Data adapted from Herrmann et al., 2017.

Experimental Protocols

Bleomycin-Induced Pulmonary Fibrosis Mouse Model

This protocol describes the induction of pulmonary fibrosis in mice using bleomycin, a widely accepted model for studying IPF.

Materials:

• Bleomycin sulfate (e.g., from Calbiochem)

• Sterile, isotonic saline

• C57BL/6 mice (8-10 weeks old)

• Anesthesia (e.g., isoflurane)

• Intratracheal instillation device (e.g., MicroSprayer®)

Procedure:

• Anesthetize the mice using isoflurane (3-5% for induction, 1-2% for maintenance).

• On day 0, intratracheally instill a single dose of bleomycin at 0.5 mg/kg body weight, dissolved in sterile isotonic saline. The volume of instillation should be approximately 50 µL.

• A control group should receive an equivalent volume of sterile saline.

• Monitor the mice daily for changes in body weight and overall health. A transient body weight loss of 10-15% is expected around day 7-10 post-bleomycin administration.

• The fibrotic phase of the disease typically develops from day 7 onwards, with a peak around day 14-21.

Olodaterol Administration (Inhalation)

This protocol outlines the administration of olodaterol via inhalation to the bleomycin-treated mice.

Materials:

• Olodaterol hydrochloride

• Vehicle for dissolution (e.g., sterile water or saline)

• Jet nebulizer

• Inhalation chamber for mice

Procedure:

• Prepare a 1 mg/mL solution of olodaterol in an appropriate vehicle. For preclinical studies, olodaterol is often dissolved in water or physiologic saline.

• Place the mice in a nose-only inhalation chamber.

• Aerosolize the olodaterol solution using a jet nebulizer.

• Expose the mice to the olodaterol aerosol for a defined period. A daily exposure of 5 minutes has been shown to be effective.

• Preventive Regimen: Start daily olodaterol inhalation on day 1 after bleomycin instillation and continue until the end of the study (e.g., day 21).

• Therapeutic Regimen: Start daily olodaterol inhalation on day 7 after bleomycin instillation and continue until the end of the study (e.g., day 21).

Bronchoalveolar Lavage (BAL) and Fluid Analysis

BAL is a critical procedure for assessing inflammation and cellular changes in the lungs.

Materials:

• Sterile, cold phosphate-buffered saline (PBS) with 0.1 mM EDTA

• Tracheal cannula (e.g., 20-gauge)

• Syringes

• Centrifuge

• Hemocytometer or automated cell counter

Procedure:

• At the study endpoint (e.g., day 21), euthanize the mice.

• Expose the trachea and insert a cannula.

• Instill and aspirate 0.5-1.0 mL of cold PBS-EDTA into the lungs. Repeat this process 3-4 times, pooling the recovered fluid.

• Keep the collected BAL fluid (BALF) on ice.

• Centrifuge the BALF at 400 x g for 10 minutes at 4°C to pellet the cells.

• Collect the supernatant for analysis of soluble mediators (e.g., TGF-β1, MMP-9, TIMP-1) by ELISA or other immunoassays.

• Resuspend the cell pellet and perform a total cell count using a hemocytometer.

• Prepare cytospin slides for differential cell counting (macrophages, lymphocytes, neutrophils).

Micro-Computed Tomography (Micro-CT) for Lung Fibrosis Assessment

Micro-CT is a non-invasive imaging technique to longitudinally monitor the progression of lung fibrosis.

Materials:

• In vivo micro-CT scanner

• Anesthesia (isoflurane)

• Image analysis software (e.g., ImageJ, Amira)

Procedure:

• Anesthetize the mice with isoflurane.

• Place the mouse in the micro-CT scanner. Respiratory gating should be used to minimize motion artifacts.

• Acquire images of the thoracic cavity.

• Reconstruct the 3D images.

• Quantitative Analysis:

  • Segment the lung parenchyma from the surrounding tissues.

  • Quantify lung density by measuring Hounsfield Units (HU). Fibrotic tissue has a higher density (closer to 0 HU) compared to healthy, air-filled lung tissue (around -500 to -800 HU).

  • Alternatively, quantify the volume of fibrotic tissue by setting a threshold for dense tissue. Software like ImageJ can be used to calculate the area of high-density regions in the lung images.

Signaling Pathways and Mechanisms of Action

Olodaterol's Anti-fibrotic Signaling Cascade

Olodaterol exerts its anti-fibrotic effects primarily through the β2-adrenoceptor signaling pathway in lung fibroblasts.

Caption: Olodaterol activates the β2-adrenoceptor, leading to increased cAMP and subsequent anti-fibrotic effects.

Inhibition of TGF-β Signaling by the cAMP/PKA Pathway

A key mechanism by which olodaterol mitigates fibrosis is through the inhibition of the pro-fibrotic transforming growth factor-beta (TGF-β) signaling pathway. The increase in intracellular cAMP and subsequent activation of Protein Kinase A (PKA) interferes with TGF-β-mediated signaling.

Caption: The cAMP/PKA pathway, activated by olodaterol, can inhibit the pro-fibrotic TGF-β signaling cascade.

Experimental Workflow

The following diagram illustrates the typical experimental workflow for evaluating the efficacy of olodaterol in a bleomycin-induced pulmonary fibrosis model.

Caption: Experimental timeline for preventive and therapeutic olodaterol treatment in the bleomycin mouse model.

Conclusion

Olodaterol demonstrates significant anti-fibrotic effects in the bleomycin-induced pulmonary fibrosis model, evident from the reduction in inflammatory cell infiltration, pro-fibrotic mediators, and lung fibrosis. These findings, supported by detailed in vivo and in vitro protocols, highlight the therapeutic potential of targeting the β2-adrenoceptor/cAMP pathway in the treatment of pulmonary fibrosis. The provided application notes and protocols serve as a valuable resource for researchers aiming to investigate the efficacy of olodaterol and similar compounds in preclinical models of lung fibrosis.

References

• 1. Dry Powder and Nebulized Aerosol Inhalation of Pharmaceuticals Delivered to Mice Using a Nose-only Exposure System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. karger.com [karger.com]

Application Notes: Investigating Olodaterol in Precision-Cut Lung Slice (PCLS) Models

Introduction

Precision-Cut Lung Slices (PCLS) are a robust ex vivo model that preserves the complex three-dimensional architecture and cellular diversity of the native lung tissue.[1][2][3][4] This makes PCLS an invaluable tool for studying the effects of pharmacological agents on various aspects of lung physiology and pathophysiology, including airway reactivity, inflammation, and fibrosis.[1] Olodaterol, a long-acting β2-adrenergic agonist (LABA), is a potent bronchodilator used in the management of chronic obstructive pulmonary disease (COPD). Its therapeutic effects extend beyond bronchodilation, with evidence suggesting potential anti-inflammatory and anti-fibrotic properties.

These application notes provide a framework for utilizing PCLS to investigate the multifaceted effects of olodaterol, offering researchers a physiologically relevant platform for preclinical drug evaluation. The protocols outlined below are synthesized from established PCLS methodologies and known biological activities of olodaterol, as direct studies of olodaterol in PCLS models are not yet widely published.

Key Applications

• Assessment of Bronchodilatory Effects: PCLS allows for the direct visualization and quantification of airway relaxation in response to olodaterol, providing a functional measure of its primary pharmacological effect. Airways in PCLS can be pre-constricted with agonists like methacholine to mimic bronchoconstriction, followed by treatment with olodaterol to measure the extent and duration of relaxation.

• Evaluation of Anti-Inflammatory Properties: The model can be used to study olodaterol's ability to modulate inflammatory responses. PCLS can be stimulated with pro-inflammatory agents such as lipopolysaccharide (LPS) to induce the release of cytokines and chemokines. The inhibitory effect of olodaterol on these inflammatory mediators can then be quantified.

• Investigation of Anti-Fibrotic Potential: PCLS can be used to model key aspects of pulmonary fibrosis. By treating PCLS with a cocktail of pro-fibrotic mediators (e.g., TGF-β), researchers can induce fibrosis-like changes and assess the ability of olodaterol to attenuate these responses, such as the expression of fibrosis markers like collagen and α-smooth muscle actin (α-SMA).

Olodaterol Signaling Pathway

The primary mechanism of action for olodaterol is the activation of β2-adrenergic receptors on airway smooth muscle cells. This initiates a signaling cascade that leads to muscle relaxation and bronchodilation.

Caption: Olodaterol-mediated β2-adrenergic receptor signaling cascade.

Experimental Protocols

Protocol 1: Assessment of Olodaterol-Induced Bronchodilation in PCLS

This protocol details the procedure for measuring the relaxant effect of olodaterol on pre-contracted airways in PCLS.

1. PCLS Preparation 1.1. Obtain fresh lung tissue (e.g., from human donors or rodents) in accordance with ethical guidelines. 1.2. Cannulate the main bronchus or trachea and slowly instill warm (37°C), low-melting-point agarose (1.5-2% in culture medium) until the lung lobes are fully inflated. 1.3. Place the agarose-filled lung in cold culture medium or buffer to solidify the agarose. 1.4. Using a vibratome, cut the tissue into thin sections (250-500 µm thickness). 1.5. Transfer the PCLS into 24-well plates containing culture medium (e.g., DMEM/F-12 supplemented with antibiotics). 1.6. Incubate the slices at 37°C and 5% CO2. Change the medium to wash out debris and dead cells. Slices can be cultured for several days.

2. Bronchoconstriction and Olodaterol Treatment 2.1. After an initial stabilization period in culture, transfer PCLS to an imaging setup (e.g., an inverted microscope with a camera). 2.2. Capture baseline images of the airway lumens. 2.3. Induce bronchoconstriction by adding a contractile agonist, such as methacholine (1 µM), to the culture medium. 2.4. Monitor and record the contraction of the airway lumen over time until a stable contraction is achieved (typically 10-20 minutes). 2.5. Add olodaterol at various concentrations (e.g., 1 pM to 100 nM) to the medium. 2.6. Capture images of the airway lumen at regular intervals for at least 60 minutes to record the relaxation response.

3. Data Analysis 3.1. Using image analysis software (e.g., ImageJ), measure the area of the airway lumen in the images from each time point. 3.2. Normalize the data:

• Contraction: Express the lumen area after methacholine treatment as a percentage of the baseline area.
• Relaxation: Express the lumen area after olodaterol treatment as a percentage of the maximal possible relaxation (baseline area before contraction). 3.3. Generate dose-response curves to determine the potency (EC50) of olodaterol.

Protocol 2: Evaluation of Olodaterol's Anti-Inflammatory Effects in PCLS

This protocol is designed to assess the ability of olodaterol to inhibit LPS-induced inflammatory mediator release.

1. PCLS Preparation and Culture 1.1. Prepare and culture PCLS as described in Protocol 1 (steps 1.1-1.6).

2. Inflammatory Stimulation and Treatment 2.1. Pre-incubate the PCLS with varying concentrations of olodaterol (e.g., 10 pM to 1 µM) for 1 hour. 2.2. Induce an inflammatory response by adding lipopolysaccharide (LPS; 1 µg/mL) to the culture medium. Include a vehicle control group (no olodaterol) and an unstimulated control group (no LPS). 2.3. Incubate the slices for 24 hours at 37°C and 5% CO2.

3. Endpoint Analysis 3.1. Cytokine Measurement: Collect the culture supernatants and measure the concentration of pro-inflammatory cytokines and chemokines (e.g., TNF-α, IL-6, CXCL8) using ELISA or multiplex bead assays. 3.2. Gene Expression Analysis: Harvest the PCLS tissue and extract RNA. Perform quantitative real-time PCR (qRT-PCR) to analyze the expression of inflammatory genes. 3.3. Tissue Viability: Assess the viability of the PCLS after treatment using methods like the MTT assay to ensure that the observed effects are not due to cytotoxicity.

Experimental Workflow for PCLS Studies

The following diagram illustrates a typical workflow for conducting pharmacological studies with olodaterol using the PCLS model.

Caption: General experimental workflow for olodaterol research in PCLS.

Data Presentation

The following tables provide templates for organizing and presenting quantitative data from olodaterol studies in PCLS.

Table 1: Bronchodilatory Effect of Olodaterol on Pre-Constricted Human PCLS

Olodaterol Concentration	n (donors)	% Reversal of Contraction (Mean ± SEM)
Vehicle Control	5	5.2 ± 1.5
10 pM	5	25.8 ± 4.3
100 pM	5	55.1 ± 6.7
1 nM	5	82.4 ± 5.9
10 nM	5	95.3 ± 3.1
100 nM	5	98.1 ± 2.4
Data is hypothetical and for illustrative purposes.

Table 2: Anti-Inflammatory Effect of Olodaterol on LPS-Stimulated PCLS

This table is based on data from a study using human lung parenchymal explants, a similar ex vivo model.

Treatment	n (donors)	TNF-α Release (pg/mL) (Mean ± SEM)	% Inhibition
Unstimulated Control	9-14	Baseline	N/A
LPS (1 µg/mL) + Vehicle	9-14	500 ± 50	0%
LPS + Olodaterol (1 nM)	9-14	375 ± 40	25%
LPS + Olodaterol (10 nM)	9-14	250 ± 35	50%
LPS + Olodaterol (100 nM)	9-14	150 ± 25	70%
Values are illustrative, based on reported inhibition patterns.

Table 3: Anti-Fibrotic Effects of Olodaterol on Human Lung Fibroblasts (HLF)

While not from a PCLS model, this data provides a reference for olodaterol's potential anti-fibrotic activity.

Pro-Fibrotic Mechanism	Stimulus	Olodaterol IC50	Maximal Inhibition (%)
Proliferation (HLF)	EGF	6 pM	~50%
Proliferation (IPF-LF)	EGF	1.3 pM	~30%
α-SMA Expression	TGF-β	~10 nM	~60%
Fibronectin Expression	TGF-β	~1 nM	~40%
Data adapted from studies on primary human lung fibroblasts (HLF) and IPF lung fibroblasts (IPF-LF).

References

• 1. Precision cut lung slices: an integrated ex vivo model for studying lung physiology, pharmacology, disease pathogenesis and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of Precision-Cut Lung Slices as an In Vitro Model for Research of Inflammatory Respiratory Diseases [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Perspectives on precision cut lung slices—powerful tools for investigation of mechanisms and therapeutic targets in lung diseases [frontiersin.org]

Technical Notes & Optimization

Olodaterol Technical Support Center: Solubility and Stability Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and stability of olodaterol in common laboratory solvents. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving olodaterol and olodaterol hydrochloride?

A1: Olodaterol (free base) is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.[1] Olodaterol hydrochloride is soluble in water, DMSO, and PBS.[2][3][4] For aqueous buffers, it is often recommended to first dissolve the compound in a minimal amount of an organic solvent like DMSO or DMF before diluting with the aqueous buffer.[1]

Q2: I am observing precipitation when diluting my DMSO stock solution of olodaterol into an aqueous buffer. What should I do?

A2: This is a common issue known as precipitation of a poorly soluble compound. Here are a few troubleshooting steps:

• Decrease the final concentration: The concentration of olodaterol in the final aqueous solution may be exceeding its solubility limit. Try preparing a more dilute solution.

• Increase the percentage of organic co-solvent: If your experimental conditions allow, increasing the percentage of DMSO in the final solution can enhance solubility. However, be mindful of potential solvent effects on your assay.

• Use sonication or gentle heating: Sonication can help in dissolving the compound. Gentle warming (e.g., to 37°C) of the buffer and the stock solution before mixing can also prevent precipitation.

• Prepare a fresh solution: Ensure your stock solution has not been stored for an extended period, as degradation or precipitation upon storage can occur.

Q3: How should I store my stock solutions of olodaterol?

A3: For long-term storage, it is recommended to store stock solutions of olodaterol hydrochloride in an organic solvent like DMSO at -80°C for up to a year, or at -20°C for up to one month. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one day. The solid form of olodaterol is stable for at least four years when stored at -20°C.

Q4: Is olodaterol stable under different pH conditions?

A4: A forced degradation study on olodaterol hydrochloride has been conducted, which included exposure to acidic and alkaline conditions. The study indicated that olodaterol undergoes degradation under these conditions, with the kinetics of alkaline degradation being investigated. Therefore, it is crucial to consider the pH of your solvent system and the duration of your experiment, as prolonged exposure to non-neutral pH may lead to degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution(s)
Inconsistent results in biological assays	1. Compound precipitation in media. 2. Degradation of olodaterol in the assay buffer. 3. Inaccurate stock solution concentration.	1. Visually inspect for precipitation. Lower the final concentration or use a co-solvent if possible. 2. Prepare fresh dilutions immediately before use. Check the pH of your buffer. 3. Verify the concentration of your stock solution using a suitable analytical method (e.g., UV-Vis spectroscopy).
Difficulty dissolving the solid compound	1. Incorrect solvent choice. 2. Insufficient mixing.	1. Refer to the solubility data tables below to select an appropriate solvent. 2. Use vortexing, sonication, or gentle warming to aid dissolution.
Unexpected peaks in chromatography	1. Presence of impurities in the starting material. 2. Degradation of olodaterol during sample preparation or analysis.	1. Check the certificate of analysis for the purity of your compound. 2. Investigate the stability of olodaterol under your specific experimental conditions (solvent, temperature, light exposure). A forced degradation study can help identify potential degradation products.

Data Presentation

Olodaterol Solubility Data

Solvent	Solubility
Dimethylformamide (DMF)	~20 mg/mL
Dimethyl sulfoxide (DMSO)	~15 mg/mL
Ethanol	~1 mg/mL
1:3 solution of DMF:PBS (pH 7.2)	~0.25 mg/mL

Olodaterol Hydrochloride Solubility Data

Solvent	Solubility
DMSO	60 - 100 mg/mL (Sonication recommended)
Water	15 - 250 mg/mL (Sonication recommended)
PBS	14.29 mg/mL

Experimental Protocols

Protocol for Determining Kinetic Solubility

This protocol is a general guideline for determining the kinetic solubility of olodaterol using the shake-flask method with UV-Vis or LC-MS detection.

Materials:

• Olodaterol or Olodaterol Hydrochloride

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• Microcentrifuge tubes or 96-well filter plates

• Spectrophotometer or LC-MS system

• Shaker or vortex mixer

Procedure:

• Prepare a high-concentration stock solution: Accurately weigh a small amount of olodaterol and dissolve it in DMSO to prepare a stock solution of known concentration (e.g., 10 mM).

• Serial Dilution: If necessary, perform serial dilutions of the stock solution in DMSO.

• Addition to Aqueous Buffer: Add a small, precise volume of the DMSO stock solution (or each dilution) to a larger volume of PBS (e.g., 5 µL of stock into 245 µL of PBS) in a microcentrifuge tube or well. The final DMSO concentration should be kept low (e.g., ≤ 2%) to minimize its effect on solubility.

• Equilibration: Seal the tubes/plate and shake at a constant temperature (e.g., 25°C or 37°C) for a defined period (e.g., 2 hours for kinetic solubility).

• Separation of Undissolved Compound:

  • Centrifugation Method: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 15-30 minutes to pellet any precipitate.

  • Filtration Method: Use a 96-well filter plate to separate the supernatant from any solid material.

• Quantification: Carefully transfer the supernatant to a new tube/plate and determine the concentration of dissolved olodaterol using a validated analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax or LC-MS).

• Calculation: The measured concentration of olodaterol in the supernatant represents its kinetic solubility under the tested conditions.

General Protocol for a Forced Degradation Study

This protocol outlines a general approach for investigating the stability of olodaterol under various stress conditions. The goal is to induce degradation to an extent of 5-20%.

Materials:

• Olodaterol or Olodaterol Hydrochloride

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2)

• HPLC or UPLC system with a suitable detector (e.g., DAD or MS)

• Photostability chamber

• Oven

Procedure:

• Prepare Stock Solution: Prepare a stock solution of olodaterol in a suitable solvent (e.g., methanol or a water/acetonitrile mixture).

• Acid Hydrolysis: Treat the drug solution with an appropriate concentration of HCl (e.g., 0.1 M HCl) and incubate at a specific temperature (e.g., 60°C) for a set duration. Samples should be taken at different time points, neutralized, and analyzed.

• Alkaline Hydrolysis: Treat the drug solution with an appropriate concentration of NaOH (e.g., 0.1 M NaOH) and incubate at room temperature or a slightly elevated temperature. Monitor the degradation over time, neutralize the samples before analysis.

• Oxidative Degradation: Treat the drug solution with a solution of H2O2 (e.g., 3-30%) and keep it at room temperature for a specified time. Analyze the samples at different intervals.

• Thermal Degradation: Expose the solid drug or its solution to high temperatures (e.g., 60-80°C) for a defined period.

• Photolytic Degradation: Expose the solid drug or its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method. The method should be able to separate the parent drug from its degradation products. Mass spectrometry can be used to identify the structure of the degradation products.

Visualizations

Caption: Workflow for Kinetic Solubility Determination.

Caption: General Workflow for a Forced Degradation Study.

References

• 1. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. medkoo.com [medkoo.com]
• 4. pharmadekho.com [pharmadekho.com]

Optimizing Olodaterol Dosage in Cell Culture Experiments: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Olodaterol in cell culture experiments. The information is presented in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Olodaterol in cell culture?

Olodaterol is a potent and selective long-acting β2-adrenergic receptor (β2-AR) agonist.[1][2] Its primary mechanism of action involves binding to and activating β2-ARs on the surface of cells.[1] This activation stimulates the Gs alpha subunit of the G protein, which in turn activates adenylyl cyclase.[1][3] Adenylyl cyclase then catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). The resulting increase in intracellular cAMP levels activates protein kinase A (PKA), which mediates various downstream cellular responses, including smooth muscle relaxation, anti-inflammatory effects, and anti-fibrotic activities.

Caption: Olodaterol Signaling Pathway.

Q2: How should I prepare and store Olodaterol for cell culture experiments?

Olodaterol hydrochloride is soluble in organic solvents like DMSO. It is sparingly soluble in aqueous buffers. For cell culture experiments, it is recommended to first prepare a concentrated stock solution in DMSO. This stock solution can then be further diluted in your cell culture medium to the desired final concentration. To ensure maximum solubility in aqueous buffers, it is advised to first dissolve Olodaterol in an organic solvent like DMF and then dilute with the aqueous buffer. It is not recommended to store the aqueous solution for more than one day.

Stock Solution Preparation Guide

Parameter	Recommendation
Solvent	DMSO
Stock Concentration	10 mM
Storage	Store at -20°C for long-term stability.
Working Dilution	Dilute the DMSO stock solution in pre-warmed cell culture medium immediately before use.

Q3: What is a good starting concentration range for Olodaterol in my cell culture experiments?

The optimal concentration of Olodaterol will depend on the cell type and the specific biological question being investigated. Based on published studies, a good starting point for dose-response experiments is to test a range of concentrations from nanomolar (nM) to micromolar (µM).

Recommended Starting Concentration Ranges for Olodaterol

Cell Type	Desired Effect	Concentration Range	Reference
NCI-H292 (lung epithelial)	Inhibition of IL-8 secretion	0.01 µM - 10 µM
Human Lung Fibroblasts	Anti-fibrotic activity	0.001 nM - 1000 nM
Human Bronchial Epithelial Cells	Anti-inflammatory effects	10 µM

It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Troubleshooting Guides

Problem 1: I am not observing the expected biological effect of Olodaterol.

If you are not seeing the desired effect, consider the following troubleshooting steps:

Caption: Troubleshooting Workflow for Lack of Effect.

• Verify Olodaterol Concentration: Ensure that the final concentration in your culture medium is within the effective range for your cell type and desired outcome. Consider performing a dose-response experiment to identify the optimal concentration.

• Review Stock Solution Preparation and Storage: Olodaterol in aqueous solutions can be unstable. Prepare fresh dilutions from a DMSO stock for each experiment. Ensure the DMSO stock has been stored properly at -20°C.

• Assess Cell Health and Receptor Expression: Confirm that your cells are healthy and in the logarithmic growth phase. Verify that your cell line expresses the β2-adrenergic receptor.

• Validate Downstream Assay: Ensure that the assay you are using to measure the biological effect (e.g., ELISA for cytokine secretion, cAMP assay) is working correctly by using a known positive control.

Problem 2: I am observing high levels of cell death in my cultures treated with Olodaterol.

While Olodaterol is generally not considered cytotoxic at effective concentrations, high concentrations or issues with the solvent can lead to cell death.

Troubleshooting High Cell Death

Potential Cause	Recommended Action
High Olodaterol Concentration	Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the cytotoxic concentration of Olodaterol for your specific cell line. One study found that 10 µM Olodaterol did not elicit significant cytotoxic effects in airway epithelial cells.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is non-toxic. Typically, DMSO concentrations should be kept below 0.5%.
Contamination	Check your cell cultures for signs of bacterial or fungal contamination.
Poor Cell Health	Ensure that your cells are healthy and not overly confluent before starting the experiment.

Experimental Protocols

Protocol 1: Determining Olodaterol Cytotoxicity using an MTT Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Olodaterol in your cell culture medium. A suggested range is from 0.1 µM to 100 µM. Also, include a vehicle control (medium with the same concentration of DMSO as the highest Olodaterol concentration) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• Incubation: Remove the old medium from the cells and add the medium containing the different concentrations of Olodaterol. Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well at a final concentration of 0.5 mg/mL.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control.

Protocol 2: Measuring Intracellular cAMP Levels

This protocol provides a general workflow for measuring changes in intracellular cAMP levels in response to Olodaterol treatment. Commercially available cAMP assay kits are recommended for this purpose.

• Cell Seeding: Seed cells in a suitable multi-well plate and grow to the desired confluency.

• Pre-treatment (Optional): To prevent cAMP degradation, you can pre-treat the cells with a phosphodiesterase (PDE) inhibitor, such as IBMX (3-isobutyl-1-methylxanthine), for a short period before adding Olodaterol.

• Olodaterol Stimulation: Add varying concentrations of Olodaterol to the cells. Include a vehicle control and a positive control (e.g., Forskolin, a direct activator of adenylyl cyclase).

• Incubation: Incubate the cells for a short period (e.g., 15-30 minutes) at 37°C. The optimal incubation time should be determined experimentally.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol of your chosen cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based assays).

• Data Analysis: Generate a standard curve using the cAMP standards provided in the kit. Determine the cAMP concentration in each sample from the standard curve and plot the results as a dose-response curve to determine the EC50 of Olodaterol.

Caption: Experimental Workflow for cAMP Assay.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Current issues with beta2-adrenoceptor agonists: pharmacology and molecular and cellular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Olodaterol Aerosol Delivery in Rodent Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing aerosol delivery of Olodaterol in rodent models. The following information is designed to address common challenges and provide practical solutions to ensure consistent and effective experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the aerosol delivery of Olodaterol in rodent models?

A1: Researchers may encounter several challenges, including:

• Inconsistent Dose Delivery: Achieving a consistent and reproducible dose of Olodaterol to the lungs of each animal can be difficult due to variations in breathing patterns, animal stress, and equipment performance.

• Poor Lung Deposition: A significant portion of the aerosolized drug may deposit in the upper respiratory tract (nasal passages) or be lost to the exposure system, leading to lower than expected lung deposition.[1]

• Animal Stress: The restraint required for nose-only exposure can induce stress in rodents, altering their respiratory rate and tidal volume, which in turn affects aerosol deposition.[2][3][4]

• Equipment and Formulation Issues: The choice of aerosol generation system (e.g., nebulizer, soft mist inhaler) and the formulation of Olodaterol can significantly impact particle size distribution and aerosol stability, affecting delivery efficiency.

Q2: What is the optimal particle size for Olodaterol aerosol delivery to rodent lungs?

A2: For deep lung deposition in rodents, a mass median aerodynamic diameter (MMAD) of 0.5-3 µm is generally considered optimal. Particles in this range are more likely to bypass the upper airways and reach the bronchioles and alveoli. The Respimat® Soft Mist™ Inhaler, which is used for clinical delivery of Olodaterol, produces a high fraction of fine particles, with an MMAD in the range of 3-4 µm.[5]

Q3: How can I minimize animal stress during nose-only inhalation studies?

A3: To minimize stress, it is recommended to:

• Acclimatize the animals: Gradually introduce the rodents to the restraint tubes and exposure system over several days before the actual experiment.

• Ensure proper restraint: The animal should be comfortably restrained without being too tight, which could impede breathing.

• Maintain a controlled environment: Minimize noise, vibrations, and unfamiliar odors in the laboratory.

• Monitor physiological parameters: Observe the animal's breathing rate and behavior for signs of distress.

Q4: What are the key considerations for preparing an Olodaterol solution for nebulization?

A4: When preparing an Olodaterol solution for nebulization in rodent studies, consider the following:

• Solubility: Olodaterol hydrochloride is soluble in water.

• pH and Stability: The stability of Olodaterol in aqueous solutions is pH-dependent. A stable formulation can be achieved at a pH between 2.0 and 4.0.

• Excipients: The clinical formulation of Olodaterol (in Respimat®) contains benzalkonium chloride, edetate disodium, and citric acid in purified water. These excipients are important for stability and aerosol characteristics. For preclinical studies, a simplified formulation with adjusted pH may be suitable.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or inconsistent lung deposition	- Inappropriate particle size. - High aerosol velocity. - Animal stress altering breathing patterns. - Improper nose-cone placement.	- Optimize the aerosol generator to produce a particle size (MMAD) between 0.5-3 µm. - Use a system that generates a slow-moving aerosol cloud. - Acclimatize animals to the restraint system to normalize breathing. - Ensure the nose cone provides a secure but comfortable fit.
High variability in results between animals	- Non-uniform aerosol distribution in the exposure chamber. - Differences in individual animal breathing rates. - Stress levels varying between animals.	- Verify the homogeneity of aerosol concentration across all ports of the exposure system. - Monitor the breathing rate of each animal during exposure if possible. - Implement a consistent acclimatization protocol for all animals.
Equipment malfunction (e.g., inconsistent nebulizer output)	- Clogging of the nebulizer nozzle. - Inconsistent air pressure or flow rate. - Degradation of the Olodaterol formulation.	- Regularly clean and maintain the nebulizer according to the manufacturer's instructions. - Calibrate and monitor the air supply to the aerosol generator. - Prepare fresh Olodaterol solutions and store them appropriately.
Signs of animal distress (e.g., agitation, altered breathing)	- Over-restraint in the exposure tube. - Irritation from the aerosol or vehicle. - Excessive noise or vibration from the equipment.	- Adjust the restraint to allow for normal breathing movements. - Evaluate the tolerability of the vehicle solution in a pilot study. - Isolate the aerosol generation equipment to minimize disturbances.

Data Presentation

Table 1: Particle Size Distribution of Olodaterol Aerosol from Respimat® Inhaler

Parameter	Olodaterol Monotherapy	Tiotropium/Olodaterol Combination
Mass Median Aerodynamic Diameter (MMAD)	3.72 µm	3.42 µm
Fine Particle Fraction (<5 µm) as % of Nominal Dose	34%	>40%
Fine Particle Fraction (<5 µm) as % of Lung Fraction	60-70%	60-70%
Data sourced from in vitro studies using an Alberta throat model.

Table 2: Aerodynamic Particle Size Distribution of Olodaterol using Andersen Cascade Impactor

Impactor Stage	Particle Size Range (µm)
Stage 0	>9.0
Stage 1	9.0–5.8
Stage 2	5.8–4.7
Stage 3	4.7–3.3
Stage 4	3.3–2.1
Stage 5	2.1–1.1
Stage 6	1.1–0.7
Stage 7	0.7–0.4
Filter	<0.4
This table presents the correlating cutoff sizes for an Andersen cascade impactor, a common tool for characterizing inhaled pharmaceuticals.

Experimental Protocols

Protocol: Nose-Only Aerosol Delivery of Olodaterol to Rodents

• Animal Acclimatization:

  • For 3-5 days prior to the study, place rodents in the restraint tubes for increasing durations (e.g., starting with 15 minutes and increasing to the planned exposure time).

  • On the day of the experiment, allow animals to acclimate to the laboratory environment for at least 1 hour.

• Preparation of Olodaterol Solution:

  • Dissolve Olodaterol hydrochloride in sterile, purified water to the desired concentration.

  • Adjust the pH of the solution to approximately 3.0 using citric acid or hydrochloric acid to ensure stability.

  • The solution can be filtered through a 0.22 µm filter to ensure sterility.

• Aerosol Generation and Characterization:

  • Use a suitable aerosol generator, such as a jet nebulizer or a system adapted for the Respimat® inhaler.

  • Characterize the aerosol particle size distribution using a cascade impactor to ensure the MMAD is within the optimal range for rodent lung deposition (0.5-3 µm).

  • Determine the aerosol concentration in the exposure chamber using gravimetric or analytical methods.

• Rodent Exposure:

  • Place the acclimatized animals in the restraint tubes and connect them to the ports of the nose-only exposure chamber.

  • Ensure a constant flow of the Olodaterol aerosol past the animals' noses. The flow rate should be sufficient to prevent rebreathing of exhaled air.

  • Monitor the animals for signs of distress throughout the exposure period.

  • Control and record the duration of exposure accurately.

• Post-Exposure Procedures:

  • At the end of the exposure, remove the animals from the restraint tubes and return them to their cages.

  • Monitor the animals for any adverse effects.

  • For pharmacokinetic or pharmacodynamic studies, collect tissues or perform functional assessments at predetermined time points.

Visualizations

References

• 1. Inhalation Exposure Systems for the Development of Rodent Models of Sulfur Mustard-Induced Pulmonary Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison between whole-body inhalation and nose-only inhalation on the deposition and health effects of nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Overcoming Receptor Desensitization in Long-Term Olodaterol Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating receptor desensitization in long-term Olodaterol studies.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments and offers potential solutions.

Observed Problem	Potential Cause	Suggested Troubleshooting Steps
Diminished cAMP response to Olodaterol over time in cell culture.	1. Receptor Desensitization/Downregulation: Prolonged exposure to Olodaterol may lead to phosphorylation of the β2-adrenergic receptor (β2-AR), uncoupling from Gs protein, and subsequent internalization or degradation. 2. Cell Health Issues: Cells may be unhealthy, leading to a general decrease in signaling capacity. 3. Assay Reagent Degradation: Key reagents in the cAMP assay may have degraded.	1. Assess Receptor Expression: Perform receptor binding assays at different time points of Olodaterol exposure to quantify β2-AR density. 2. Investigate Receptor Phosphorylation: Use phospho-specific antibodies to probe for phosphorylation of the β2-AR. 3. Check Cell Viability: Perform a cell viability assay (e.g., trypan blue exclusion or MTT assay). 4. Run Assay Controls: Include positive and negative controls in your cAMP assay to validate reagent activity.
High variability in bronchodilation response in animal models with chronic Olodaterol administration.	1. Development of Tachyphylaxis: Similar to in vitro models, prolonged in vivo exposure can lead to receptor desensitization. 2. Inflammatory Changes: The underlying animal model of airway disease may have progressive inflammation that alters the response to bronchodilators. 3. Drug Delivery Inconsistency: Inconsistent administration of inhaled Olodaterol can lead to variable responses.	1. Time-Course Study: Evaluate the bronchodilatory response at different durations of Olodaterol treatment. 2. Assess Airway Inflammation: Measure inflammatory markers in bronchoalveolar lavage (BAL) fluid or lung tissue. Preclinical studies suggest Olodaterol has anti-inflammatory properties that are maintained with repeated dosing, but this can be model-dependent.[1][2] 3. Refine Dosing Technique: Ensure consistent and validated methods for aerosol delivery.
Difficulty in demonstrating β-arrestin recruitment with Olodaterol.	1. Biased Agonism: Olodaterol might be a Gs-biased agonist, meaning it preferentially activates the Gs pathway over the β-arrestin pathway. This is a potential mechanism to avoid desensitization. 2. Assay Sensitivity: The β-arrestin recruitment assay may not be sensitive enough to detect low levels of recruitment. 3. Kinetics of Recruitment: The timing of the measurement might be missing the peak of β-arrestin recruitment.	1. Compare with a Known β-arrestin Recruiter: Use a non-biased β2-AR agonist like isoproterenol as a positive control. 2. Optimize Assay Conditions: Titrate cell number, reagent concentrations, and incubation times. 3. Perform a Time-Course Experiment: Measure β-arrestin recruitment at multiple time points after Olodaterol addition.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Olodaterol?

A1: Olodaterol is a long-acting β2-adrenergic agonist (LABA) that binds to and activates β2-adrenergic receptors, which are primarily located on the smooth muscle cells of the airways.[3] This activation stimulates the Gs alpha subunit of the G protein, leading to the activation of adenylyl cyclase. Adenylyl cyclase then increases the intracellular concentration of cyclic adenosine monophosphate (cAMP). Elevated cAMP levels lead to the activation of protein kinase A (PKA), which in turn phosphorylates various downstream targets, resulting in smooth muscle relaxation and bronchodilation.[3]

Q2: What is receptor desensitization and why is it a concern in long-term LABA therapy?

A2: Receptor desensitization, also known as tachyphylaxis, is a phenomenon where a receptor's response to a drug or ligand diminishes over time with continuous or repeated exposure. For β2-adrenergic receptors, this process involves:

• Phosphorylation: Upon prolonged agonist binding, G protein-coupled receptor kinases (GRKs) and Protein Kinase A (PKA) phosphorylate the intracellular domains of the β2-AR.

• β-arrestin Recruitment: The phosphorylated receptor is recognized by β-arrestin proteins.

• Uncoupling: β-arrestin binding sterically hinders the coupling of the receptor to the Gs protein, thereby reducing cAMP signaling.

• Internalization and Downregulation: β-arrestin facilitates the internalization of the receptor into endosomes. From there, the receptor can either be dephosphorylated and recycled back to the cell surface (resensitization) or targeted for degradation in lysosomes (downregulation), leading to a net loss of receptors.

This is a concern in long-term LABA therapy as it could potentially lead to a decrease in the bronchodilatory effect of the drug over time.

Q3: What evidence suggests that Olodaterol may overcome or exhibit reduced receptor desensitization?

A3: While more direct long-term studies are needed, several lines of evidence suggest Olodaterol may have a favorable profile regarding receptor desensitization:

• Sustained Clinical Efficacy: Long-term clinical trials of up to 48 weeks have shown that Olodaterol maintains its bronchodilatory efficacy with once-daily dosing.[4]

• Long Receptor Residence Time: Preclinical studies indicate that Olodaterol forms a stable ternary complex with the β2-AR and the Gs protein, resulting in a very slow dissociation rate (half-life of 17.8 hours). This prolonged engagement may contribute to its long duration of action without necessarily promoting rapid desensitization.

• Sustained Anti-inflammatory Effects: In preclinical models of pulmonary inflammation, the anti-inflammatory effects of Olodaterol were maintained after repeated dosing, suggesting a lack of significant desensitization in this response.

Q4: Could Olodaterol be a biased agonist, and how would that affect desensitization?

A4: The concept of biased agonism proposes that some ligands can preferentially activate one signaling pathway over another (e.g., Gs-cAMP pathway vs. β-arrestin pathway). A Gs-biased β2-AR agonist would theoretically cause bronchodilation with minimal β-arrestin recruitment, thereby reducing receptor desensitization and internalization. While there is currently no definitive published study classifying Olodaterol as a Gs-biased agonist, this remains an active area of research for developing LABAs with improved long-term efficacy. Comparing the potency and efficacy of Olodaterol for cAMP production versus β-arrestin recruitment would be the key experiment to determine its bias.

Q5: What are some experimental strategies to potentially mitigate Olodaterol-induced receptor desensitization in vitro?

A5: Researchers can explore the following strategies in their experimental models:

• Combination with a Long-Acting Muscarinic Antagonist (LAMA): Tiotropium, a LAMA, is often co-administered with Olodaterol. While the primary rationale is to target two different mechanisms of bronchodilation, some evidence suggests that muscarinic receptor activation can counteract β2-AR-mediated cAMP production. Therefore, blocking muscarinic receptors with a LAMA might help sustain the cAMP response to Olodaterol.

• Combination with a Phosphodiesterase (PDE) Inhibitor: PDE4 inhibitors, such as roflumilast, prevent the breakdown of cAMP. By increasing intracellular cAMP levels through a different mechanism, PDE4 inhibitors could potentially compensate for any reduction in cAMP production due to β2-AR desensitization and may even have synergistic effects on anti-inflammatory responses.

Data Presentation

Table 1: In Vitro Pharmacological Profile of Olodaterol at the Human β2-Adrenergic Receptor

Parameter	Value	Reference
EC50 (cAMP accumulation)	0.1 nM
Intrinsic Activity (vs. Isoproterenol)	88%
Dissociation Half-life (t1/2)	17.8 hours

Table 2: Summary of Lung Function Improvements in Long-Term (48-week) Clinical Trials of Olodaterol in COPD Patients

Parameter	Olodaterol 5 µg vs. Placebo	Olodaterol 10 µg vs. Placebo	Reference
Change from baseline in FEV1 AUC0-3h at week 24	0.151 L	0.165 L
Change from baseline in trough FEV1 at week 24	0.053 L	0.072 L

FEV1 AUC0-3h: Area under the curve for forced expiratory volume in 1 second from 0 to 3 hours. Trough FEV1: Forced expiratory volume in 1 second measured at the end of the 24-hour dosing interval.

Experimental Protocols

cAMP Accumulation Assay

This protocol is designed to measure the intracellular accumulation of cAMP in response to Olodaterol stimulation.

Materials:

• Cells expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells)

• Cell culture medium

• 96-well cell culture plates

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• Olodaterol

• cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Pre-incubation with PDE Inhibitor: Wash the cells with assay buffer and pre-incubate with a PDE inhibitor (e.g., 0.5 mM IBMX) for 10-30 minutes at 37°C to prevent cAMP degradation.

• Agonist Stimulation: Add varying concentrations of Olodaterol to the wells. Include a vehicle control and a positive control (e.g., isoproterenol).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes).

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions of the chosen cAMP detection kit.

• Data Analysis: Generate a dose-response curve by plotting the cAMP concentration against the logarithm of the Olodaterol concentration to determine the EC50.

β-Arrestin Recruitment Assay (Enzyme Fragment Complementation)

This protocol describes a method to quantify the recruitment of β-arrestin to the β2-adrenergic receptor upon Olodaterol stimulation.

Materials:

• Cells engineered to co-express a β2-AR fused to a small enzyme fragment (e.g., ProLink™) and β-arrestin fused to a larger, inactive enzyme fragment (e.g., Enzyme Acceptor).

• Cell culture medium

• White, opaque 96- or 384-well assay plates

• Olodaterol

• Assay detection reagents (including substrate for the complemented enzyme)

Procedure:

• Cell Seeding: Plate the engineered cells in the assay plate and incubate overnight.

• Agonist Addition: Add varying concentrations of Olodaterol or a control agonist to the wells.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60-90 minutes) to allow for receptor activation and β-arrestin recruitment.

• Signal Detection: Add the detection reagents according to the manufacturer's protocol and incubate at room temperature to allow for substrate conversion.

• Luminescence Reading: Measure the chemiluminescent signal using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 for β-arrestin recruitment.

Mandatory Visualizations

Caption: β2-Adrenergic Receptor Signaling Pathway.

Caption: β2-Adrenergic Receptor Desensitization.

Caption: Potential Strategies to Mitigate Desensitization.

References

• 1. The long-acting β2-adrenoceptor agonist olodaterol attenuates pulmonary inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The long-acting β2 -adrenoceptor agonist olodaterol attenuates pulmonary inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biased agonism: An emerging paradigm in GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lung function efficacy and symptomatic benefit of olodaterol once daily delivered via Respimat® versus placebo and formoterol twice daily in patients with GOLD 2-4 COPD: results from two replicate 48-week studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Method Validation for Olodaterol

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the analytical method validation of Olodaterol and its metabolites. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of Olodaterol that should be considered during bioanalysis? A1: The principal metabolic pathways for Olodaterol are direct glucuronidation and O-demethylation, followed by conjugation.[1][2] Of the identified metabolites, only the unconjugated O-demethylation product, known as SOM 1522, is pharmacologically active at β2-adrenoceptors.[3] However, SOM 1522 is generally not detectable in plasma after chronic inhalation of the standard therapeutic dose.[1][3] Therefore, bioanalytical methods typically focus on the parent compound, Olodaterol, and in some cases, SOM 1522.

Q2: Which analytical technique is most suitable for quantifying Olodaterol and its metabolites in biological matrices? A2: Highly sensitive and specific high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the validated and preferred method for quantifying Olodaterol and its metabolites in plasma and urine. This technique provides the necessary low limits of quantification required for pharmacokinetic studies. For bulk drug and pharmaceutical dosage forms, Reverse Phase HPLC (RP-HPLC) with UV detection is also commonly used.

Q3: What are the typical Lower Limits of Quantification (LLOQ) for Olodaterol and SOM 1522? A3: Validated HPLC-MS/MS assays have achieved the following LLOQs:

• Olodaterol in plasma: 2.0 pg/mL

• SOM 1522 in plasma: 10 pg/mL

• Olodaterol in urine: 10 pg/mL

• SOM 1522 in urine: 100 pg/mL

Q4: What is the recommended internal standard (IS) for the bioanalysis of Olodaterol? A4: A stable isotope-labeled version of the analyte is the ideal internal standard. For Olodaterol and its metabolite SOM 1522, deuterated forms such as [D3]olodaterol and [D3]SOM 1522 are used to ensure accuracy and precision by compensating for matrix effects and variability during sample processing.

Q5: What sample preparation technique is most effective for extracting Olodaterol from plasma or urine? A5: Solid-phase extraction (SPE) is a robust and commonly used method for sample cleanup and concentration of Olodaterol and its metabolites from biological matrices. This is often performed in a 96-well plate format to increase throughput.

Troubleshooting Guide

Q: I am experiencing poor or inconsistent recovery during solid-phase extraction (SPE). What should I investigate? A: Inconsistent SPE recovery is a common issue. Follow this diagnostic workflow:

• Verify Cartridge Conditioning/Equilibration: Ensure the SPE sorbent is properly conditioned with the recommended solvent (e.g., methanol) and equilibrated with the appropriate buffer. Inadequate equilibration can lead to poor analyte retention.

• Check Sample pH: The pH of the sample load solution is critical. Ensure the pH is optimized to promote the retention of Olodaterol on the sorbent.

• Evaluate Wash Steps: The wash solvent should be strong enough to remove interferences but weak enough to prevent premature elution of the analyte. If recovery is low, consider reducing the organic content of the wash solvent.

• Confirm Elution Solvent Strength: If recovery is poor, the elution solvent may not be strong enough to desorb the analyte completely. Try increasing the solvent strength or using a different elution solvent.

• Assess Flow Rate: A sample loading or elution flow rate that is too fast can lead to breakthrough and incomplete extraction. Ensure flow rates are controlled and consistent with the validated method.

Q: My signal intensity is low, and I'm struggling to meet the required LLOQ. What are the potential causes? A: Failure to meet the LLOQ can stem from multiple sources.

• Mass Spectrometer Tuning: Confirm that the MS/MS parameters (e.g., collision energy, precursor/product ion selection) are optimized for Olodaterol and the internal standard. Re-tune the instrument if necessary.

• Sample Degradation: Olodaterol may be susceptible to degradation under certain conditions. Ensure samples are stored correctly (e.g., -20°C or below) and minimize freeze-thaw cycles. Check for potential degradation during sample preparation (e.g., exposure to high pH or temperature).

• Ion Suppression/Enhancement: Matrix effects from endogenous components in plasma or urine can suppress the analyte signal. Evaluate the efficiency of your sample cleanup. A more rigorous SPE or a different extraction method (e.g., liquid-liquid extraction) may be needed. Infuse the analyte post-column while injecting an extracted blank sample to pinpoint where ion suppression occurs.

• HPLC Performance: Poor peak shape (e.g., excessive tailing) can reduce signal height. Check the column for degradation, ensure the mobile phase is correctly prepared, and look for system leaks.

Q: I'm observing high variability (%CV) in my quality control samples. How can I improve precision? A: Poor precision often points to inconsistencies in the analytical workflow.

• Internal Standard Addition: The most critical step for precision is the accurate and consistent addition of the internal standard (IS). Verify the calibration and performance of your pipettes. Ensure the IS has fully equilibrated with the sample before proceeding with extraction.

• Sample Preparation Steps: Automated liquid handlers or 96-well plate-based extractions can improve precision over manual methods. If using manual SPE, ensure consistent timing and technique for each step across all samples.

• Evaporation and Reconstitution: If an evaporation step is used, ensure it is not to complete dryness, which can make reconstitution difficult and variable. Ensure the reconstitution solvent is added accurately and the sample is vortexed sufficiently to redissolve the analyte completely.

• Instrument Stability: Run a system suitability test before the analytical batch to confirm the stability of the HPLC-MS/MS system. Check for fluctuations in pump pressure, retention time, and signal intensity.

Data Presentation: Bioanalytical Method Validation Parameters

Table 1: HPLC-MS/MS Validation Summary for Olodaterol

Parameter	Matrix	Value/Range	Reference
LLOQ	Plasma	2.0 pg/mL
LLOQ	Urine	10.0 pg/mL
Linearity	Urine	10.0 - 10,000 pg/mL
Accuracy	Plasma	0.6% to 3.6% (deviation from nominal)
Precision (%CV)	Plasma	3.0% to 8.2%
Accuracy	Urine	-2.4% to 4.0% (deviation from nominal)

| Precision (%CV) | Urine | 2.0% to 8.7% | |

Table 2: HPLC-MS/MS Validation Summary for Metabolite SOM 1522

Parameter	Matrix	Value/Range	Reference
LLOQ	Plasma	10 pg/mL
LLOQ	Urine	100 pg/mL
Linearity	Urine	100 - 10,000 pg/mL
Accuracy	Plasma	2.8% to 6.3% (deviation from nominal)
Precision (%CV)	Plasma	2.9% to 5.6%
Accuracy	Urine	-0.2% to 8.2% (deviation from nominal)

| Precision (%CV) | Urine | 0.5% to 9.4% | |

Experimental Protocols

Protocol: Quantification of Olodaterol in Human Plasma via HPLC-MS/MS

This protocol is a representative example based on published validated methods.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Thaw plasma samples and quality controls at room temperature. Vortex briefly to ensure homogeneity.

• Internal Standard (IS) Spiking: To 500 µL of plasma, add 50 µL of [D3]olodaterol working solution. Vortex for 10 seconds.

• SPE Plate Conditioning: Condition a mixed-mode cation exchange 96-well SPE plate by washing sequentially with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the plasma/IS mixture onto the conditioned SPE plate. Apply gentle vacuum to draw the sample through the sorbent.

• Washing: Wash the plate sequentially with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interfering substances.

• Elution: Elute Olodaterol and the IS from the sorbent using 500 µL of 5% ammonium hydroxide in methanol into a clean 96-well collection plate.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

2. Chromatographic Conditions

• HPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A reverse-phase C18 analytical column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

• Injection Volume: 10 µL.

3. Mass Spectrometric Detection

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Example):

  • Olodaterol: Q1/Q3 transition specific to the parent molecule.

  • [D3]olodaterol (IS): Q1/Q3 transition specific to the deuterated internal standard.

• Data Analysis: Integrate peak areas for the analyte and IS. Calculate the peak area ratio and determine the concentration using a calibration curve constructed from standards of known concentration.

Visualizations

Caption: Primary metabolic pathways of Olodaterol.

Caption: Workflow for Olodaterol quantification in biological samples.

Caption: Decision tree for troubleshooting low analytical recovery.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Tiotropium Bromide/Olodaterol (Stiolto Respimat): Once-Daily Combination Therapy for the Maintenance of COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and safety of olodaterol administered with the Respimat Soft Mist inhaler in subjects with impaired hepatic or renal function - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Olodaterol's Effects in Inflamed Airway Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of Olodaterol in inflamed airway models.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during in vitro experiments with Olodaterol in inflamed airway models.

Q1: We are not observing the expected anti-inflammatory effect of Olodaterol on cytokine production (e.g., IL-8, TNF-α) in our airway epithelial cell culture model. What could be the reason?

A1: Several factors could contribute to a lack of an observable anti-inflammatory effect. Consider the following troubleshooting steps:

• Cell Culture Conditions:

  • Cell Line/Primary Cells: Ensure you are using a relevant cell model. While cell lines like NCI-H292 are commonly used, primary human bronchial epithelial cells (HBECs) often provide more physiologically relevant data.[1] Be aware that primary cells have inherent genetic variability which can affect responsiveness.[2]

  • Cell Health: Confirm that your cells are healthy and not overly confluent, which can alter their response to stimuli. Perform a cell viability assay (e.g., MTT or LDH assay) to rule out cytotoxicity from your inflammatory stimulus or Olodaterol at the concentrations used.

  • Serum Presence: The presence of serum in the culture medium can sometimes interfere with the activity of beta-agonists. Consider reducing the serum concentration or using serum-free medium during the experiment.

• Experimental aProcedure:

  • Olodaterol Concentration and Pre-incubation: A dose-response experiment is crucial to determine the optimal concentration of Olodaterol for your specific cell model and inflammatory stimulus.[1] Ensure you are pre-incubating the cells with Olodaterol for a sufficient time (e.g., 1-8 hours) before adding the inflammatory stimulus to allow for target engagement and signaling pathway activation.[1]

  • Inflammatory Stimulus: The type and concentration of the inflammatory stimulus (e.g., Lipopolysaccharide (LPS), Tumor Necrosis Factor-alpha (TNF-α), or viral mimics like Poly I:C) can significantly impact the outcome. Verify the activity of your stimulus. LPS preparations can vary in purity and potency.

  • Timing of Sample Collection: The kinetics of cytokine release can vary. Collect supernatants at different time points (e.g., 4, 8, 16, 24 hours) after stimulation to capture the peak of the inflammatory response and the inhibitory effect of Olodaterol.

• β2-Adrenergic Receptor (β2-AR) Expression and Function:

  • Receptor Density: The expression level of β2-AR can vary between cell types and culture conditions. Confirm β2-AR expression in your cell model using techniques like qPCR or Western blotting.

  • Receptor Desensitization: Prolonged or high-concentration exposure to beta-agonists can lead to receptor desensitization, where the receptor becomes less responsive to the agonist.[3] Consider using a shorter Olodaterol pre-incubation time or lower concentrations. To investigate desensitization, you can perform a time-course experiment and measure downstream signaling (e.g., cAMP levels) at various time points.

Q2: We are observing high variability in our experimental results between different wells/plates. How can we reduce this variability?

A2: High variability can obscure real biological effects. Here are some strategies to improve consistency:

• Standardize Cell Seeding: Ensure a uniform cell seeding density across all wells and plates. Use a cell counter for accurate cell quantification.

• Consistent Reagent Preparation and Addition: Prepare fresh dilutions of Olodaterol and inflammatory stimuli for each experiment. Ensure thorough mixing and add reagents consistently to all wells. Automated liquid handling systems can improve precision.

• Control for Edge Effects: The outer wells of a microplate can be prone to evaporation, leading to "edge effects." To mitigate this, you can avoid using the outermost wells or fill them with sterile PBS or media.

• Include Appropriate Controls: Always include the following controls in your experimental design:

  • Vehicle Control: Cells treated with the vehicle used to dissolve Olodaterol (e.g., DMSO).

  • Inflammatory Stimulus Control: Cells treated only with the inflammatory agent.

  • Positive Control: A known anti-inflammatory compound to validate the assay's responsiveness.

• Normalize Data: For primary cells with inherent donor-to-donor variability, normalizing the data to an internal control can help in comparing results across experiments.

Q3: We are concerned about potential off-target effects or cytotoxicity of Olodaterol in our experiments. How can we assess this?

A3: It is crucial to distinguish between a specific anti-inflammatory effect and general cytotoxicity.

• Cell Viability Assays: Perform a cell viability assay (e.g., MTT, LDH, or Trypan Blue exclusion) in parallel with your inflammation assays. Test a range of Olodaterol concentrations, both with and without the inflammatory stimulus.

• Receptor-Specific Antagonists: To confirm that the observed effects are mediated through the β2-AR, use a selective β2-AR antagonist like ICI 118,551. Pre-treating the cells with the antagonist should block the anti-inflammatory effects of Olodaterol.

• Microscopy: Visually inspect the cells under a microscope for any morphological changes that might indicate stress or toxicity.

Quantitative Data Summary

The following tables summarize quantitative data on the effects of Olodaterol from various in vitro and in vivo studies.

Table 1: In Vitro Anti-inflammatory Effects of Olodaterol

Cell Type	Inflammatory Stimulus	Measured Endpoint	Olodaterol Concentration	Observed Effect	Reference
NCI-H292	LPS (2 µg/mL)	IL-8 Secretion	0.01 µM - 10 µM	Significant dose-dependent inhibition
Human Lung Parenchymal Explants	LPS (1 µg/mL)	TNF-α Release	1 nM - 100 nM	Significant inhibition (up to 45%)
Human Lung Parenchymal Explants	LPS (1 µg/mL)	CCL4 Release	1 nM - 100 nM	Significant inhibition (up to 32%)
Human Lung Parenchymal Explants	LPS (1 µg/mL)	CCL2 Release	1 nM - 100 nM	Significant inhibition (up to 43%)
Human Lung Parenchymal Explants	LPS (1 µg/mL)	CXCL9 Release	1 nM - 100 nM	Significant inhibition (up to 54%)
Primary Human Lung Fibroblasts	TGF-β	α-SMA Expression	10 nM	Inhibition
Primary Human Lung Fibroblasts	FGF	Cell Motility	100 pM	75% maximal inhibition (IC50 = 4 pM)

Table 2: Comparison of Anti-inflammatory Effects of Olodaterol with Other Long-Acting Beta-Agonists (LABAs)

Parameter	Olodaterol	Formoterol	Salmeterol	Reference
Neutrophil Reactivity Suppression	Data not extensively available in direct comparison	More effective than salmeterol	Less effective than formoterol
Inhibition of Plasma Protein Extravasation (in vivo)	Effective	Effective	Effective, with longer duration of action
Clinical Efficacy in COPD (Lung Function)	Comparable to formoterol	Comparable to olodaterol	Effective

Experimental Protocols

This section provides detailed methodologies for key experiments used to study Olodaterol's effects in inflamed airway models.

LPS-Induced Inflammation in NCI-H292 Cells and IL-8 Measurement by ELISA

Objective: To induce an inflammatory response in NCI-H292 human lung mucoepidermoid carcinoma cells using LPS and to quantify the inhibitory effect of Olodaterol on IL-8 production.

Materials:

• NCI-H292 cells (ATCC CRL-1848)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Olodaterol

• Lipopolysaccharide (LPS) from E. coli

• Human IL-8 ELISA kit

• 96-well cell culture plates

• Sterile PBS

• Microplate reader

Procedure:

• Cell Seeding: Seed NCI-H292 cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Olodaterol Pre-treatment: Prepare serial dilutions of Olodaterol in complete medium. After 24 hours of cell seeding, replace the medium with 100 µL of medium containing the desired concentrations of Olodaterol or vehicle control. Incubate for 8 hours.

• LPS Stimulation: Prepare a stock solution of LPS in sterile PBS. Add LPS to the wells to a final concentration of 2 µg/mL.

• Incubation: Incubate the plate for 16 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells. Carefully collect the cell-free supernatant for IL-8 analysis.

• IL-8 ELISA: Perform the IL-8 ELISA according to the manufacturer's instructions. Briefly:

  • Coat a 96-well ELISA plate with the capture antibody overnight.

  • Wash the plate and block with a blocking buffer.

  • Add your collected supernatants and IL-8 standards to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Wash the plate and add the enzyme conjugate (e.g., streptavidin-HRP).

  • Wash the plate and add the substrate solution.

  • Stop the reaction and read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the concentration of IL-8 in your samples by comparing their absorbance to the standard curve.

cAMP Assay in Airway Epithelial Cells

Objective: To measure the intracellular cyclic AMP (cAMP) levels in airway epithelial cells following stimulation with Olodaterol.

Materials:

• Airway epithelial cells (e.g., NCI-H292 or primary HBECs)

• Olodaterol

• Forskolin (positive control)

• IBMX (phosphodiesterase inhibitor)

• cAMP assay kit (e.g., ELISA-based or fluorescence-based)

• Cell lysis buffer

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treatment with Phosphodiesterase Inhibitor: To prevent the degradation of cAMP, pre-treat the cells with a phosphodiesterase inhibitor such as IBMX (e.g., 500 µM) for 30 minutes before adding Olodaterol.

• Olodaterol Stimulation: Add various concentrations of Olodaterol or vehicle control to the wells. Include a positive control such as Forskolin (an adenylyl cyclase activator). Incubate for a short period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis: Aspirate the medium and lyse the cells using the lysis buffer provided in the cAMP assay kit.

• cAMP Measurement: Perform the cAMP assay according to the manufacturer's protocol. This typically involves a competitive binding assay where the amount of cAMP in the sample is inversely proportional to the signal produced.

• Data Analysis: Generate a standard curve using the provided cAMP standards and determine the concentration of cAMP in your samples.

Western Blot for Phosphorylated CREB (p-CREB)

Objective: To detect the phosphorylation of CREB at Serine 133, a downstream target of PKA, in response to Olodaterol treatment.

Materials:

• Airway epithelial cells

• Olodaterol

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-CREB (Ser133) and anti-total CREB

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates. Once they reach 80-90% confluency, treat them with Olodaterol or vehicle for the desired time (e.g., 30 minutes). Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-CREB antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, you can strip the membrane and re-probe it with an antibody against total CREB.

• Data Analysis: Quantify the band intensities using densitometry software. Express the level of p-CREB as a ratio to total CREB.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to troubleshooting Olodaterol's effects.

Caption: Olodaterol's primary signaling pathway.

Caption: General experimental workflow for studying Olodaterol.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. Olodaterol exerts anti-inflammatory effects on COPD airway epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Olodaterol exerts anti-inflammatory effects on COPD airway epithelial cells | springermedizin.de [springermedizin.de]
• 3. Agonist-Directed Desensitization of the β2-Adrenergic Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Translational Relevance of Olodaterol Preclinical Data

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource to enhance the translational relevance of preclinical data for Olodaterol. By offering detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data, this center aims to bridge the gap between preclinical findings and clinical outcomes.

Troubleshooting Guides & FAQs

This section addresses common challenges and questions that arise during the preclinical development of Olodaterol, with a focus on improving the predictive value of animal and in vitro studies for human clinical trials.

FAQs

• Q1: My in vivo efficacy data for Olodaterol in a guinea pig model of bronchoconstriction doesn't seem to align with the reported clinical potency. What could be the reasons?

  A1: Discrepancies between preclinical and clinical efficacy can stem from several factors. Firstly, while Olodaterol is a potent β2-adrenoceptor agonist, there may be subtle species-specific differences in receptor affinity and density.[1] Secondly, the acetylcholine challenge model in guinea pigs, while useful, induces a bronchoconstriction mechanism that may not fully replicate the complex pathophysiology of Chronic Obstructive Pulmonary Disease (COPD) in humans.[2] It's also crucial to consider the route of administration and the delivered dose at the site of action, which can vary between experimental setups and clinical inhalers. Lastly, differences in drug metabolism between species, although the primary active metabolite of Olodaterol is not detected in human plasma at therapeutic doses, could play a role.

• Q2: I am observing cardiovascular side effects (e.g., increased heart rate) in my canine safety studies at doses that are predicted to be safe in humans. How should I interpret this?

  A2: Dogs are known to be particularly sensitive to the cardiovascular effects of β2-agonists.[3] Therefore, it is essential to carefully consider the dose-response relationship and the plasma concentrations at which these effects occur. In preclinical studies with Olodaterol in dogs, cardiovascular effects were monitored, and it's important to correlate these findings with the expected clinical exposure.[1] Human clinical trials with Olodaterol have shown a favorable cardiovascular safety profile at therapeutic doses, with adverse event rates comparable to placebo.[4] When translating preclinical safety data, it is crucial to consider the allometric scaling and pharmacokinetic/pharmacodynamic (PK/PD) modeling to predict the human equivalent dose more accurately.

• Q3: How can I improve the in vitro to in vivo correlation (IVIVC) of my Olodaterol formulation?

  A3: Establishing a strong IVIVC for inhaled drugs is challenging. For Olodaterol, which is delivered via the Respimat® Soft Mist™ Inhaler, the aerosol characteristics are critical. To improve IVIVC, it is recommended to use in vitro models that mimic the human respiratory tract as closely as possible. Utilizing more sophisticated in vitro setups that account for factors like particle size distribution, velocity, and deposition patterns can provide data that is more predictive of in vivo performance. Additionally, consider the use of ex vivo models, such as isolated perfused lungs, to bridge the gap between simple in vitro assays and complex in vivo studies.

• Q4: What are the key differences in Olodaterol's mechanism of action that I should be aware of when designing my preclinical experiments?

  A4: Olodaterol is a potent and highly selective long-acting β2-adrenoceptor agonist (LABA). Its primary mechanism is the stimulation of β2-adrenoceptors in the airway smooth muscle, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent bronchodilation. A key feature of Olodaterol is its long duration of action, which allows for once-daily dosing in humans. Preclinical studies in guinea pigs and dogs have confirmed this prolonged bronchoprotective effect. When designing experiments, it is important to account for this long duration of action in your study design, for example, by including extended time-point measurements.

Data Presentation

Table 1: In Vitro and In Vivo Potency of Olodaterol

Parameter	Species/System	Value	Reference
EC50 (Functional Potency)	Human β2-Adrenoceptor (in vitro)	0.1 nM
Intrinsic Activity (vs. Isoprenaline)	Human β2-Adrenoceptor (in vitro)	88%
Selectivity (β2 vs. β1)	Human Adrenoceptors (in vitro)	241-fold
Selectivity (β2 vs. β3)	Human Adrenoceptors (in vitro)	2299-fold
Bronchoprotection Duration	Anesthetized Guinea Pig (in vivo)	> 24 hours
Bronchoprotection Duration	Anesthetized Dog (in vivo)	> 24 hours

Table 2: Clinical Efficacy of Olodaterol in COPD Patients (Change from Baseline in FEV1)

Study	Treatment	N	FEV1 AUC0-3h Response (L)	Trough FEV1 Response (L)	Reference
Study 1222.13	Olodaterol 5 µg QD	904	0.151	0.053 - 0.085
Olodaterol 10 µg QD	0.165
Placebo	-	-
Study 1222.14	Olodaterol 5 µg QD	934	0.129	0.053 - 0.085
Olodaterol 10 µg QD	0.154
Placebo	-	-
Study 1222.11	Olodaterol 5 µg QD	624	Statistically Significant vs. Placebo	Statistically Significant vs. Placebo
Olodaterol 10 µg QD	Statistically Significant vs. Placebo	Statistically Significant vs. Placebo
Placebo	-	-
Study 1222.12	Olodaterol 5 µg QD	642	Statistically Significant vs. Placebo	Statistically Significant vs. Placebo
Olodaterol 10 µg QD	Statistically Significant vs. Placebo	Statistically Significant vs. Placebo
Placebo	-	-

FEV1: Forced Expiratory Volume in 1 second; AUC0-3h: Area Under the Curve from 0 to 3 hours; QD: Once Daily

Experimental Protocols

Acetylcholine-Induced Bronchoconstriction in Anesthetized Guinea Pigs

Objective: To evaluate the bronchoprotective effect of inhaled Olodaterol against a cholinergic challenge.

Materials:

• Male Dunkin-Hartley guinea pigs (350-450 g)

• Anesthetic (e.g., sodium pentobarbital)

• Tracheal cannula

• Mechanical ventilator

• Aerosol delivery system (e.g., Respimat® Soft Mist™ Inhaler)

• Acetylcholine (ACh) solution

• Olodaterol solution

• Data acquisition system to measure airway resistance and dynamic compliance

Procedure:

• Anesthetize the guinea pig and insert a tracheal cannula.

• Mechanically ventilate the animal at a constant volume and frequency.

• Administer inhaled vehicle or Olodaterol via the aerosol delivery system.

• After a defined pre-treatment period, administer an intravenous bolus of acetylcholine to induce bronchoconstriction.

• Continuously record airway resistance and dynamic lung compliance before and after the ACh challenge.

• The protective effect of Olodaterol is quantified as the percentage inhibition of the ACh-induced increase in airway resistance.

Expected Outcome: Olodaterol is expected to provide a dose-dependent and long-lasting protection against acetylcholine-induced bronchoconstriction.

Mandatory Visualization

Olodaterol's intracellular signaling cascade.

Olodaterol's drug development workflow.

Troubleshooting translational discrepancies.

References

• 1. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acetylcholine and tachykinin receptor antagonists attenuate wood smoke-induced bronchoconstriction in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Semi‐mechanistic modelling platform to assess cardiac contractility and haemodynamics in preclinical cardiovascular safety profiling of new molecular entities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of olodaterol once daily delivered via Respimat® in patients with GOLD 2–4 COPD: results from two replicate 48-week studies - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating off-target effects of Olodaterol in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Olodaterol in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Olodaterol in cellular assays?

Olodaterol is a potent and highly selective long-acting beta-2 adrenergic receptor (β2-AR) agonist.[1][2] Its primary mechanism of action involves binding to and activating β2-ARs on the cell surface. This activation stimulates the Gs alpha subunit of the associated G protein, which in turn activates adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in a cellular response, such as smooth muscle relaxation.[1]

Q2: What are the known on-target and potential off-target signaling pathways of Olodaterol?

On-Target Pathway: The primary on-target signaling pathway for Olodaterol is the β2-AR-Gαs-adenylyl cyclase-cAMP-PKA cascade.

Potential Off-Target/Alternative Pathways:

• NF-κB Pathway: Some studies suggest that Olodaterol may have anti-inflammatory effects by modulating the NF-κB signaling pathway.[3] The exact mechanism is still under investigation but may involve the inhibition of pro-inflammatory cytokine production.

• Other GPCRs: While Olodaterol is highly selective for the β2-AR, at very high concentrations, there is a potential for off-target binding to other G protein-coupled receptors (GPCRs), though this is minimal under typical experimental conditions.

Q3: What are the recommended concentrations of Olodaterol for in vitro cellular assays?

The optimal concentration of Olodaterol will vary depending on the cell type and the specific assay. However, based on published studies, a general range to consider is between 0.01 µM and 10 µM . It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How can I minimize β2-AR desensitization and downregulation in my experiments?

Prolonged exposure to a potent agonist like Olodaterol can lead to receptor desensitization (tachyphylaxis) and downregulation, which can affect experimental results.

• Time-Course Experiments: Conduct time-course experiments to determine the optimal stimulation time before significant desensitization occurs.

• Washout Steps: If your experimental design allows, include washout steps to remove the agonist and allow for receptor resensitization.

• Use of Antagonists: In some experimental setups, pre-treatment with a β2-AR antagonist followed by washout can help synchronize the receptor population before agonist stimulation.

• Lower Concentrations: Use the lowest effective concentration of Olodaterol as determined by your dose-response studies.

Data Presentation

Parameter	Value	Reference
Olodaterol Selectivity
β2-AR Agonist Activity (EC50)	0.1 nM
Selectivity for β2-AR over β1-AR	241-fold
Selectivity for β2-AR over β3-AR	2,299-fold
Effective Concentrations in Cellular Assays
Inhibition of IL-8 secretion (NCI-H292 cells)	0.01 µM - 10 µM
Attenuation of pro-inflammatory mediator release (human lung explants)	Nanomolar concentrations

Experimental Protocols

cAMP Accumulation Assay (HTRF-based)

This protocol is for measuring intracellular cAMP levels in response to Olodaterol stimulation using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Materials:

• Cells expressing β2-AR (e.g., A549, BEAS-2B, or CHO-K1 cells stably expressing the receptor)

• Cell culture medium

• Olodaterol

• Isoproterenol (as a positive control)

• Propranolol or ICI 118,551 (as a β2-AR antagonist)

• HTRF cAMP assay kit (e.g., from Cisbio or Revvity)

• 384-well white assay plates

• HTRF-compatible plate reader

Procedure:

• Cell Preparation:

  • Culture cells to 80-90% confluency.

  • Harvest cells and resuspend in stimulation buffer provided with the HTRF kit to a final concentration of 300,000 cells/mL.

  • Dispense 5 µL of the cell suspension (1,500 cells) into each well of a 384-well plate.

• Compound Addition:

  • Prepare serial dilutions of Olodaterol (e.g., from 100 µM to 0.1 nM) in stimulation buffer.

  • Add 2.5 µL of the Olodaterol dilutions to the respective wells.

  • For control wells, add 2.5 µL of stimulation buffer (basal control), Isoproterenol (positive control, at its EC80 concentration), or Olodaterol pre-incubated with a β2-AR antagonist (specificity control).

• Incubation:

  • Incubate the plate at room temperature for 30 minutes.

• Lysis and Detection:

  • Add 5 µL of the cAMP-d2 reagent (diluted in lysis buffer) to each well.

  • Add 5 µL of the anti-cAMP cryptate reagent to each well.

• Final Incubation and Measurement:

  • Incubate the plate at room temperature for 1 hour in the dark.

  • Read the plate on an HTRF-compatible plate reader at 620 nm (donor) and 665 nm (acceptor) emission wavelengths.

• Data Analysis:

  • Calculate the 665/620 ratio and determine the cAMP concentration based on a standard curve.

NF-κB Reporter Assay (Luciferase-based)

This protocol is for measuring the effect of Olodaterol on NF-κB activation using a luciferase reporter assay.

Materials:

• Cells suitable for transfection and with an inflammatory response (e.g., BEAS-2B or HEK293)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Olodaterol

• TNF-α or LPS (as an NF-κB activator)

• Dual-luciferase reporter assay system

• 96-well white, clear-bottom assay plates

• Luminometer

Procedure:

• Transfection:

  • One day before the experiment, seed cells in a 96-well plate at a density of 30,000 cells per well.

  • Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

  • Incubate for 24 hours.

• Cell Treatment:

  • After 24 hours of transfection, replace the medium with fresh medium containing different concentrations of Olodaterol.

  • Pre-incubate with Olodaterol for 1-2 hours.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α at 10 ng/mL or LPS at 1 µg/mL) for 6 hours.

  • Include appropriate controls: unstimulated cells, cells stimulated with TNF-α/LPS alone.

• Cell Lysis:

  • Remove the medium and wash the cells once with PBS.

  • Add 20 µL of passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.

• Luciferase Assay:

  • Add 50 µL of the firefly luciferase reagent to each well and measure the luminescence.

  • Add 50 µL of the Stop & Glo® reagent (or equivalent) to quench the firefly luciferase reaction and activate the Renilla luciferase. Measure the luminescence again.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold change in NF-κB activity relative to the unstimulated control.

Cell Viability/Cytotoxicity Assay (MTT-based)

This protocol is for assessing the effect of Olodaterol on cell viability using the MTT assay.

Materials:

• Cells of interest (e.g., A549 or BEAS-2B)

• Cell culture medium

• Olodaterol

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or DMSO)

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Replace the medium with fresh medium containing various concentrations of Olodaterol.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve Olodaterol).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Express the results as a percentage of the vehicle-treated control cells.

Mandatory Visualizations

Caption: On-target signaling pathway of Olodaterol.

Caption: Experimental workflow for a cAMP assay.

Caption: Troubleshooting logic for common assay issues.

Troubleshooting Guide

Issue 1: Low or no signal in cAMP assay.

• Possible Cause:

  • Low β2-AR expression in the chosen cell line.

  • Cells are not healthy or are of a high passage number.

  • Olodaterol concentration is too low.

  • Receptor desensitization due to prolonged incubation.

  • Incorrect plate reader settings.

• Solution:

  • Confirm Receptor Expression: Use a cell line known to express functional β2-ARs (e.g., A549, BEAS-2B) or a stably transfected cell line.

  • Check Cell Health: Ensure cells are healthy and within a low passage number.

  • Optimize Concentration: Perform a dose-response curve to find the optimal Olodaterol concentration.

  • Optimize Incubation Time: Conduct a time-course experiment to determine the peak of cAMP production.

  • Verify Reader Settings: Ensure the plate reader is correctly configured for HTRF or luminescence detection.

Issue 2: High background in NF-κB reporter assay.

• Possible Cause:

  • Constitutive NF-κB activity in the cell line.

  • Contamination of cell culture.

  • "Leaky" reporter plasmid.

  • Cross-talk from other signaling pathways.

• Solution:

  • Cell Line Selection: Choose a cell line with low basal NF-κB activity.

  • Aseptic Technique: Maintain strict aseptic technique to prevent contamination.

  • Plasmid Quality: Use a high-quality reporter plasmid with low basal activity.

  • Serum Starvation: In some cases, serum-starving the cells before stimulation can reduce background.

Issue 3: Unexpected increase in viability in the MTT assay.

• Possible Cause:

  • Olodaterol may be directly reducing the MTT reagent.

  • The compound may be stimulating cell metabolism without increasing cell number.

• Solution:

  • Compound Interference Control: Run a control with Olodaterol in cell-free medium with the MTT reagent to check for direct reduction.

  • Use an Alternative Assay: Consider using a different viability assay that measures a different parameter, such as an ATP-based assay (e.g., CellTiter-Glo) or a cytotoxicity assay that measures LDH release.

Issue 4: Cells are detaching from the plate after Olodaterol treatment.

• Possible Cause:

  • High concentrations of Olodaterol may be causing cytotoxicity.

  • The solvent used to dissolve Olodaterol (e.g., DMSO) may be at a toxic concentration.

  • Some β2-AR agonists have been reported to cause cell detachment in certain cell types.

• Solution:

  • Assess Cytotoxicity: Perform a cytotoxicity assay (e.g., LDH release) to determine if cell death is occurring.

  • Lower Solvent Concentration: Ensure the final concentration of the solvent is non-toxic (typically <0.5% for DMSO).

  • Use Coated Plates: If cell detachment is a persistent issue, consider using plates coated with extracellular matrix proteins (e.g., collagen, fibronectin) to improve cell adhesion.

  • Microscopic Examination: Regularly observe the cells under a microscope to monitor for morphological changes.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Agonist-Directed Desensitization of the β2-Adrenergic Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Olodaterol exerts anti-inflammatory effects on COPD airway epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Olodaterol Administration in Conscious Animal Studies

This guide provides researchers, scientists, and drug development professionals with detailed information and troubleshooting advice for the administration of Olodaterol in conscious animal studies.

Frequently Asked Questions (FAQs)

Q1: What is Olodaterol and what is its primary mechanism of action?

A1: Olodaterol is a long-acting beta2-adrenergic agonist (LABA) used as a bronchodilator for treating respiratory diseases like Chronic Obstructive Pulmonary Disease (COPD).[1] Its primary mechanism involves binding to and activating beta2-adrenergic receptors in the lungs.[1] This activation stimulates the enzyme adenyl cyclase, leading to an increase in cyclic-3',5' adenosine monophosphate (cAMP).[2] Elevated cAMP levels cause the relaxation of airway smooth muscle, resulting in bronchodilation.[1][2]

Q2: Which animal models are commonly used for studying Olodaterol's effects?

A2: Guinea pigs are a frequently used model for studying the bronchodilatory and antitussive effects of Olodaterol. They are considered suitable because the mediators involved in inflammation and physiological responses in their airways are similar to humans. Dog models have also been used to evaluate bronchodilation and systemic pharmacodynamic effects. While mouse and rat models are common in respiratory research, guinea pigs are often preferred for studying bronchodilators as their airway responses can be more translatable to human conditions.

Q3: What administration route is most relevant for preclinical Olodaterol studies?

A3: Inhalation is the most clinically relevant route. For preclinical studies, this is often achieved using devices like the Respimat® Soft Mist™ Inhaler for anesthetized animals or dry powder administration for conscious models. This method targets the lungs directly, which is crucial for minimizing systemic exposure and potential side effects.

Q4: What is the onset and duration of action for Olodaterol in animal models?

A4: Olodaterol demonstrates a rapid onset of action, comparable to formoterol. Preclinical studies in guinea pigs and dogs have shown that it provides bronchoprotection for over 24 hours, supporting its potential for once-daily dosing in humans.

Troubleshooting Guide

Issue 1: High variability in respiratory measurements in conscious animals.

• Possible Cause: Stress and movement artifacts from the restraint method (e.g., whole-body plethysmography) can significantly alter breathing patterns.

• Recommended Solution: Implement a training and acclimation period for the animals. Gradually increase the duration the animal spends in the plethysmograph over several days before the actual experiment. A 10-minute acclimation period on the day of the experiment is often sufficient for respiratory parameters to stabilize. Monitor the animal for signs of distress, such as sudden decreases in tidal volume or attempts to escape, and adjust or postpone the experiment if necessary.

Issue 2: Inconsistent or lower-than-expected bronchodilator response.

• Possible Cause 1: Inefficient Drug Delivery: For inhalation studies, improper technique or equipment can lead to a significant portion of the drug being deposited in the upper airways or lost, rather than reaching the lungs.

• Recommended Solution 1: Ensure the delivery device is functioning correctly. For aerosol delivery, using a device like the Respimat® inhaler has been shown to achieve high deposition deep into the lung periphery. Validate your delivery method to quantify the dose reaching the lungs.

• Possible Cause 2: Anesthesia Effects: If using an anesthetized model for certain measurements, be aware that anesthesia can suppress respiratory function and alter drug pharmacokinetics, potentially leading to different outcomes compared to conscious models.

• Recommended Solution 2: Whenever possible, conduct primary efficacy studies in conscious animals to avoid the confounding effects of anesthesia. If anesthesia is required, choose a short-acting agent and ensure the model's limitations are considered in the data interpretation.

Issue 3: Observing unexpected pro-tussive (cough-inducing) effects.

• Possible Cause: While Olodaterol generally shows antitussive properties, the formulation or delivery method (e.g., dry powder) could cause transient irritation. It is also important to differentiate from other β2-agonists, as some, like indacaterol, have demonstrated pro-tussive effects in similar models.

• Recommended Solution: Carefully record and quantify cough events. Ensure the vehicle/placebo control group does not induce coughing. If using a dry powder, investigate whether particle size or excipients contribute to the effect. Compare results to a known pro-tussive agent to contextualize the findings.

Experimental Protocols & Data

Protocol 1: Citric Acid-Induced Cough Model in Conscious Guinea Pigs

This protocol is used to assess the antitussive properties of inhaled compounds.

• Animal Model: Male Dunkin-Hartley guinea pigs.

• Sensitization (Optional): For an allergic model, sensitize animals with ovalbumin (OVA) to increase cough reflex sensitivity.

• Drug Administration: Administer Olodaterol via dry powder inhalation. Doses can range from 0.3 to 3 µg/kg.

• Cough Induction: Expose the conscious, unrestrained guinea pigs to a 0.4 M citric acid aerosol in a whole-body plethysmograph.

• Measurement: Record the number of cough events over a 15-minute exposure period.

• Analysis: Compare the number of coughs in the Olodaterol-treated group to the vehicle-treated control group.

Protocol 2: Assessing Bronchodilation in Anesthetized Guinea Pigs

This protocol evaluates the bronchoprotective effects of Olodaterol against a constricting agent.

• Animal Model: Male Dunkin-Hartley guinea pigs.

• Anesthesia: Anesthetize the animals to allow for invasive measurements.

• Drug Administration: Administer Olodaterol via an inhaler (e.g., Respimat®).

• Challenge: Induce bronchoconstriction using intravenous acetylcholine.

• Measurement: Monitor changes in airway resistance or other relevant lung function parameters.

• Analysis: Quantify the ability of Olodaterol to reverse or prevent the acetylcholine-induced bronchoconstriction over time (e.g., up to 24 hours).

Quantitative Data Summary

Table 1: Effect of Olodaterol on Citric Acid-Induced Cough in Guinea Pigs

Animal Model	Olodaterol Dose (µg/kg)	Maximal Inhibition of Cough Events
Naïve Guinea Pigs	3	~40% (estimated from graph)
OVA-Sensitized Guinea Pigs	3	~64%

Table 2: In Vitro Potency and Selectivity of Olodaterol

Parameter	Value
hβ2-AR Agonist Potency (EC50)	0.1 nM
Intrinsic Activity (vs. Isoprenaline)	88%
Selectivity vs. hβ1-AR	241-fold
Selectivity vs. hβ3-AR	2299-fold

Visualizations

Olodaterol Signaling Pathway

The diagram below illustrates the molecular cascade initiated by Olodaterol binding to the beta2-adrenergic receptor (β2-AR), leading to smooth muscle relaxation.

Caption: Olodaterol's mechanism of action leading to bronchodilation.

Experimental Workflow: Conscious Animal Respiratory Study

This workflow outlines the key steps for conducting a respiratory function study in conscious animals, incorporating refinement techniques.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Striving for optimal bronchodilation: focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability-Indicating HPLC Assay for Olodaterol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the development and execution of stability-indicating HPLC assays for Olodaterol and its degradation products.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting point for developing a stability-indicating HPLC method for Olodaterol?

A1: A good starting point is a reversed-phase HPLC method. A C18 column, such as a Eurospher II C18 (250 mm × 4.6 mm, 5 µm), is often effective. For the mobile phase, an isocratic elution with a mixture of a phosphate buffer (e.g., 20 mM anhydrous KH2PO4 with 0.2% triethylamine, pH adjusted to 6 with orthophosphoric acid) and an organic modifier like methanol in a 55:45 (v/v) ratio can be used.[1] A flow rate of 1 mL/min and UV detection at an appropriate wavelength, such as 225 nm, are common starting parameters.[2][3]

Q2: How should I perform forced degradation studies for Olodaterol?

A2: Forced degradation studies for Olodaterol should be conducted under various stress conditions to ensure the method's specificity.[4] These conditions typically include:

• Acid Hydrolysis: Treat the drug substance with an acid solution (e.g., 0.1 M HCl) at an elevated temperature.

• Alkaline Hydrolysis: Treat the drug substance with a base solution (e.g., 0.1 M NaOH) at an elevated temperature.[1]

• Oxidative Degradation: Expose the drug substance to an oxidizing agent, such as hydrogen peroxide (e.g., 3-15% v/v H₂O₂).

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 55°C for 72 hours).

• Photolytic Degradation: Expose the drug substance in both solid and solution states to UV light (e.g., direct sunlight for 7 hours).

Q3: What are the known degradation pathways for Olodaterol?

A3: Olodaterol is primarily metabolized through two main pathways: direct glucuronidation and O-demethylation at the methoxy group, which is then followed by conjugation. The unconjugated demethylation product is the only metabolite known to bind to beta2-receptors, but it is typically not found in plasma after chronic inhalation at therapeutic doses. Forced degradation studies can reveal other potential degradation products under stress conditions.

Q4: My Olodaterol peak is showing fronting. What could be the cause and how can I fix it?

A4: Peak fronting in HPLC can be caused by several factors. The most common reasons include:

• Sample Overload: The concentration of your sample may be too high for the column's capacity. Try diluting your sample and injecting a smaller volume.

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is stronger than your mobile phase, it can cause peak fronting. Whenever possible, dissolve your sample in the mobile phase.

• Low Column Temperature: In some cases, a low column temperature can contribute to poor peak shape. Try increasing the column temperature.

Q5: I am observing peak tailing for the Olodaterol peak. What are the possible solutions?

A5: Peak tailing is a common issue in HPLC. Potential causes and solutions include:

• Secondary Interactions: Residual silanol groups on the column packing can interact with basic compounds like Olodaterol, causing tailing. Using a mobile phase with a suitable pH (buffered) and adding a competing base like triethylamine can help minimize these interactions.

• Column Contamination or Void: A blocked frit or a void at the column inlet can distort peak shape. Try back-flushing the column (if the manufacturer allows) or replacing the guard column. If the problem persists, the analytical column may need to be replaced.

• Insufficient Buffering: If the mobile phase pH is too close to the pKa of Olodaterol, it can lead to tailing. Ensure your mobile phase is adequately buffered, typically within +/- 1 pH unit of the buffer's pKa.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No Peaks or Very Small Peaks	- Leak in the system.- Faulty injector or rotor seal.- Detector lamp issue.- Incorrect mobile phase composition.	- Check for leaks at all fittings.- Inspect and replace the injector rotor seal if necessary.- Check the detector lamp status and replace if needed.- Prepare fresh mobile phase and ensure correct composition.
Ghost Peaks	- Contamination in the mobile phase, injection solvent, or sample.- Carryover from a previous injection.	- Use high-purity solvents and freshly prepared mobile phase.- Inject a blank (injection solvent) to see if the ghost peak is present.- Implement a needle wash step between injections.
Drifting Baseline	- Change in mobile phase composition.- Column temperature fluctuations.- Contamination eluting from the column.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a stable temperature.- Flush the column with a strong solvent.
Split Peaks	- Clogged column inlet frit.- Void in the column packing.- Co-elution of an interfering substance.	- Replace the column inlet frit.- Replace the column if a void is suspected.- Adjust the mobile phase composition or gradient to improve resolution.
Shifting Retention Times	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Pump malfunction leading to inconsistent flow rate.	- Prepare mobile phase carefully and consistently.- Use a column oven for temperature control.- Check the pump for leaks and ensure it is delivering a constant flow rate.

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Olodaterol

This protocol is based on a published method for the simultaneous estimation of Tiotropium Bromide and Olodaterol.

Chromatographic Conditions:

Parameter	Condition
Column	Inertsil ODS 3V, C18 (150 x 4.6 mm, 5µm)
Mobile Phase	Triethylamine buffer : Acetonitrile (50:50 v/v)
Flow Rate	1.0 mL/min
Column Temperature	Ambient (20-25°C)
Detection Wavelength	225 nm
Injection Volume	20 µL
Run Time	5 min
Retention Time (Olodaterol)	Approximately 4.567 min

Reagent Preparation:

• Triethylamine Buffer: Prepare an aqueous solution of triethylamine and adjust the pH as needed for optimal separation.

• Mobile Phase: Mix the Triethylamine buffer and Acetonitrile in a 50:50 ratio, filter, and degas.

• Standard Solution: Prepare a stock solution of Olodaterol in the mobile phase and dilute to the desired concentration (e.g., within the linearity range of 40-80 µg/ml).

• Sample Solution: Extract the drug from the dosage form using a suitable solvent and dilute with the mobile phase to fall within the calibration range.

Protocol 2: Forced Degradation Study of Olodaterol

This protocol provides a framework for conducting forced degradation studies based on established guidelines.

Stress Conditions:

Stress Condition	Procedure
Acid Hydrolysis	Dissolve Olodaterol in 0.1 M HCl and heat at 60-80°C for a specified time. Neutralize the solution before injection.
Alkaline Hydrolysis	Dissolve Olodaterol in 0.1 M NaOH and heat at 60-80°C for a specified time. Neutralize the solution before injection.
Oxidative Degradation	Dissolve Olodaterol in a solution of 3-30% H₂O₂ and keep at room temperature for a specified time.
Thermal Degradation	Expose the solid drug to dry heat in an oven at a temperature such as 55°C for 72 hours. Dissolve in mobile phase before injection.
Photolytic Degradation	Expose the solid drug and a solution of the drug to UV light (e.g., in a photostability chamber) for a defined period.

Analysis: Analyze the stressed samples using the validated stability-indicating HPLC method. The peak purity of the Olodaterol peak should be checked using a photodiode array (PDA) detector to ensure it is free from co-eluting degradation products.

Visualizations

Caption: Workflow for the stability-indicating HPLC assay of Olodaterol.

Caption: Troubleshooting logic for common HPLC issues with Olodaterol assays.

References

• 1. researchgate.net [researchgate.net]
• 2. RP HPLC Method Development and Validation for Quantitative Estimation of Tiotropium Bromide and Oldaterol| International Journal of Biomedical Investigation [ijbi.edwiserinternational.com]
• 3. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 4. scispace.com [scispace.com]

Reference Data & Comparative Studies

Olodaterol and Formoterol: A Comparative Analysis of Airway Smooth Muscle Relaxation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the airway smooth muscle relaxation properties of two long-acting beta2-adrenergic agonists (LABAs), olodaterol and formoterol. The information presented is based on available preclinical experimental data to assist researchers and drug development professionals in understanding the pharmacological characteristics of these compounds.

Data Presentation: In Vitro Relaxation of Airway Smooth Muscle

The following table summarizes the available quantitative data on the potency and efficacy of olodaterel and formoterol in inducing airway smooth muscle relaxation from in vitro studies. It is important to note that a direct head-to-head comparison with full quantitative data (pEC50 and Emax) from a single study on human bronchial tissue was not available in the reviewed literature. Therefore, the presented data is compiled from different sources and experimental models, which should be considered when making direct comparisons.

Parameter	Olodaterol	Formoterol	Reference	Tissue
Potency (pEC50)	Not explicitly stated, but noted to be similar to formoterol.	8.8 ± 0.1	[1]	Isolated Human Bronchus
Potency (pD2)	Not Available	8.56	Isolated Guinea Pig Trachea
Efficacy (Emax)	Not explicitly stated, but noted to be similar to formoterol.	96.4 ± 1.1%	[1]	Isolated Human Bronchus
Intrinsic Activity	88% (compared to isoprenaline)	Not Available	[2]	Recombinant human β2-adrenoceptor

Note: pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. pD2 is the negative logarithm of the molar concentration of an agonist that produces 50% of its own maximal effect. While often used interchangeably, their experimental determination can differ. The data for formoterol's potency and efficacy in human bronchus comes from a study where it was compared with aclidinium bromide[1]. The pD2 value for formoterol is from a study in guinea pig trachea. A study by Bouyssou et al. (2010) and cited by Cazzola et al. (2015) reported that olodaterol effectively reversed contraction in isolated human bronchi with non-significant differences in potency and efficacy when compared with formoterol[1].

Signaling Pathway of β2-Adrenergic Agonists in Airway Smooth Muscle

Both olodaterol and formoterol are selective agonists for the β2-adrenergic receptor, a G-protein coupled receptor located on the surface of airway smooth muscle cells. The binding of these agonists to the β2-adrenoceptor initiates a signaling cascade that leads to muscle relaxation and bronchodilation.

The key steps in this pathway are:

• Receptor Activation: The β2-agonist binds to the β2-adrenoceptor.

• G-Protein Activation: This binding causes a conformational change in the receptor, activating the associated stimulatory G-protein (Gs).

• Adenylyl Cyclase Activation: The activated alpha subunit of the Gs protein stimulates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).

• Protein Kinase A (PKA) Activation: The increased intracellular concentration of cAMP activates protein kinase A (PKA).

• Phosphorylation of Target Proteins: PKA then phosphorylates several downstream targets, which ultimately leads to a decrease in intracellular calcium levels and the relaxation of the airway smooth muscle.

Caption: β2-Adrenergic Receptor Signaling Pathway.

Experimental Protocols

The following is a generalized protocol for an in vitro organ bath experiment to assess the relaxant effects of β2-agonists on airway smooth muscle, based on common methodologies.

1. Tissue Preparation:

• Human bronchial rings or guinea pig tracheal strips are obtained and immediately placed in cold, oxygenated Krebs-Henseleit solution.

• The tissues are carefully dissected to remove adhering connective tissue and parenchyma. For some experiments, the epithelium may be mechanically removed to study its influence.

• The prepared tissue is cut into rings or strips of appropriate size for mounting in the organ bath.

2. Mounting and Equilibration:

• The tissue preparations are mounted in an organ bath containing Krebs-Henseleit solution maintained at 37°C and continuously bubbled with a gas mixture of 95% O2 and 5% CO2.

• The tissues are connected to an isometric force transducer to record changes in muscle tension.

• An optimal resting tension is applied to the tissues, and they are allowed to equilibrate for a period of 60-90 minutes, with periodic washing.

3. Pre-contraction:

• After equilibration, the viability of the tissues is assessed by inducing a contraction with a high concentration of potassium chloride (KCl).

• Following a washout period, the tissues are pre-contracted with a submaximal concentration of a contractile agent such as acetylcholine, carbachol, or histamine to induce a stable level of tone.

4. Cumulative Concentration-Response Curve:

• Once a stable contraction plateau is reached, the β2-agonist (olodaterol or formoterol) is added to the organ bath in a cumulative manner, with increasing concentrations at regular intervals.

• The relaxation induced by each concentration is recorded as a percentage of the pre-contraction tone.

• The experiment continues until a maximal relaxation is achieved or the highest concentration of the agonist is tested.

5. Data Analysis:

• The recorded relaxation data is used to construct concentration-response curves.

• From these curves, pharmacological parameters such as the pEC50/pD2 (a measure of potency) and the Emax (a measure of efficacy) are calculated.

Caption: Experimental Workflow for Airway Muscle Relaxation Assay.

References

• 1. Differential pharmacology and clinical utility of long-acting bronchodilators in COPD – focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Preclinical Comparison of Olodaterol and Indacaterol in COPD Models

In the landscape of long-acting beta2-agonists (LABAs) for the management of Chronic Obstructive Pulmonary Disease (COPD), Olodaterol and Indacaterol stand out as once-daily options for maintenance bronchodilator treatment. While extensive clinical data exists, this guide provides a comparative overview of their performance in preclinical COPD models, focusing on experimental data from in vitro and in vivo studies. This objective comparison is intended for researchers, scientists, and drug development professionals to understand the nuances of their pharmacological profiles.

Mechanism of Action: β2-Adrenoceptor Signaling Pathway

Both Olodaterol and Indacaterol exert their primary therapeutic effect by stimulating β2-adrenoceptors on the surface of airway smooth muscle cells. This interaction initiates a signaling cascade that leads to bronchodilation.[1][2] Activation of the β2-adrenoceptor, a G-protein coupled receptor, stimulates adenylyl cyclase to increase intracellular levels of cyclic adenosine monophosphate (cAMP).[1][3] Elevated cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various intracellular targets, resulting in the relaxation of airway smooth muscle and subsequent bronchodilation.

Figure 1: Simplified β2-adrenoceptor signaling pathway for Olodaterol and Indacaterol.

In Vitro Receptor Binding and Functional Activity

While direct head-to-head preclinical studies in COPD animal models are limited, in vitro studies provide valuable insights into the potency and efficacy of these two LABAs at the β2-adrenoceptor.

Parameter	Olodaterol	Indacaterol	Reference
Receptor Binding
β2-Adrenoceptor Affinity	High affinity with a biphasic dissociation profile, contributing to its long duration of action. The slow component has a half-life of 17.8 hours.	Similar binding affinity to formoterol.	[4]
Functional Activity
Intrinsic Activity at β2-AR	Nearly full agonist (88% compared to isoprenaline).	High intrinsic efficacy, higher than salmeterol.
Selectivity	219-fold and 1622-fold selectivity for β2-AR over β1- and β3-AR respectively.	28-fold and 22-fold selectivity for β2-AR over β1- and β3-AR respectively.

Comparative Efficacy in Preclinical COPD Models

Anti-inflammatory Effects in Lipopolysaccharide (LPS)-Induced Inflammation Models

LPS, a component of Gram-negative bacteria, is used to induce neutrophilic airway inflammation, a key feature of COPD.

Model	Drug	Key Findings	Reference
Murine LPS-Induced Lung Inflammation	Olodaterol	Dose-dependently attenuated inflammatory cell influx and pro-inflammatory mediator release.
Guinea Pig LPS-Induced Lung Inflammation	Olodaterol	Dose-dependently attenuated cell influx and pro-inflammatory mediator release.
Swine Tracheal Membrane (LPS-induced hypersecretion)	Indacaterol	Restored LPS-induced hypersecretion and acidification.
Human Bronchial Epithelial Cells (LPS-induced IL-8 secretion)	Olodaterol	Significantly inhibited IL-8 secretion.

Effects in Cigarette Smoke (CS)-Induced COPD Models

Chronic exposure to cigarette smoke is the most common cause of COPD and is used to create animal models that mimic key features of the human disease.

Model	Drug	Key Findings	Reference
Murine CS-Induced Lung Inflammation	Olodaterol	Dose-dependently attenuated inflammatory cell influx and pro-inflammatory mediator release. This was the first evidence for the anti-inflammatory efficacy of a β2-adrenoceptor agonist in a CS-induced lung inflammation model.
Guinea Pig CS-Induced Lung Inflammation	Olodaterol	Dose-dependently attenuated inflammatory cell influx and pro-inflammatory mediator release.

Bronchoprotective Effects in a Guinea Pig Model

The bronchoprotective effects of these drugs are often assessed by their ability to inhibit bronchoconstriction induced by agents like acetylcholine or histamine.

Model	Drug	Key Findings	Reference
Guinea Pig Acetylcholine Challenge	Olodaterol	Provided bronchoprotection for over 24 hours.
Guinea Pig Histamine Challenge	Olodaterol	Protective effect was synergistically enhanced and prolonged in the presence of tiotropium.

Experimental Protocols

Cigarette Smoke-Induced COPD Model in Mice

This protocol describes a general method for inducing a COPD-like phenotype in mice using cigarette smoke exposure.

Figure 2: General experimental workflow for a cigarette smoke-induced COPD model in mice.

• Animals: Female C57BL/6 mice are commonly used as they are susceptible to developing COPD-like features.

• Induction of Inflammation: Mice are exposed to the smoke of research-grade cigarettes. A typical sub-chronic exposure protocol involves whole-body exposure to the smoke of 4 cigarettes per day, for 4 days.

• Drug Administration: Olodaterol or vehicle is administered, for example, intranasally 1 hour before each cigarette smoke exposure.

• Outcome Measures: 24 hours after the last exposure, bronchoalveolar lavage fluid (BALF) is collected to measure inflammatory cell influx (e.g., neutrophils, macrophages) and levels of pro-inflammatory mediators (e.g., cytokines, chemokines). Lungs may also be collected for histological analysis of inflammation.

Lipopolysaccharide (LPS)-Induced Pulmonary Inflammation in Guinea Pigs

This protocol outlines a general method for inducing acute pulmonary inflammation in guinea pigs using LPS.

References

• 1. tobaccoinduceddiseases.org [tobaccoinduceddiseases.org]
• 2. Tiotropium/Olodaterol treatment reduces cigarette smoke extract-induced cell death in BEAS-2B bronchial epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of theophylline on chronic inflammatory lung injury induced by LPS exposure in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Synergistic Bronchodilation: A Comparative Guide to Olodaterol and Long-Acting Muscarinic Antagonist Combinations

For Researchers, Scientists, and Drug Development Professionals

The combination of long-acting β2-agonists (LABAs) and long-acting muscarinic antagonists (LAMAs) is a cornerstone in the management of chronic obstructive pulmonary disease (COPD). This guide provides a detailed comparison of the synergistic effects of Olodaterol, a novel once-daily LABA, with various LAMAs. It synthesizes preclinical and clinical data, outlines experimental methodologies, and visualizes the underlying mechanisms and workflows.

Mechanism of Synergy: A Dual Approach to Airway Relaxation

The synergistic effect of combining Olodaterol with a LAMA stems from their complementary mechanisms of action on airway smooth muscle cells. Olodaterol, a β2-agonist, stimulates the β2-adrenergic receptors, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP). This rise in cAMP activates protein kinase A (PKA), which in turn phosphorylates several target proteins, ultimately resulting in smooth muscle relaxation and bronchodilation.[1][2]

LAMAs, on the other hand, competitively inhibit the binding of acetylcholine to M3 muscarinic receptors on airway smooth muscle. This blockade prevents the increase in intracellular inositol 1,4,5-trisphosphate (IP3) and subsequent release of calcium (Ca2+) from the sarcoplasmic reticulum, thereby inhibiting bronchoconstriction.[1][3]

The synergy arises from the molecular crosstalk between these two pathways. β2-agonists can potentiate the effects of LAMAs by pre-junctionally inhibiting acetylcholine release.[4] Conversely, LAMAs can enhance the bronchodilatory effect of β2-agonists by preventing acetylcholine-induced desensitization of β2-adrenergic receptors. This dual blockade of bronchoconstrictor pathways and stimulation of bronchodilator pathways leads to a greater and more sustained improvement in lung function than either agent alone.

Figure 1: Signaling pathways of Olodaterol and LAMA synergy.

Preclinical Evidence of Synergy

In preclinical models, the combination of Olodaterol with the LAMA Tiotropium has demonstrated clear synergistic effects on bronchoprotection. For instance, in a study on ovalbumin-induced bronchoconstriction in anesthetized guinea pigs, the combination treatment showed a dose-dependent improvement in bronchoprotection, with the effective dose (ED50) being 10-fold lower than that of Olodaterol alone. Similar synergistic effects were observed in acetylcholine-induced bronchoconstriction in anesthetized dogs.

While preclinical data on the combination of Olodaterol with other LAMAs like Glycopyrronium or Umeclidinium is limited in publicly available literature, a patent application exists for an inhalable formulation containing Glycopyrronium and Olodaterol, suggesting a scientific rationale for their combined use.

Clinical Efficacy of Olodaterol/LAMA Combinations

The synergistic effects observed in preclinical studies have translated into significant clinical benefits for patients with COPD. The combination of Olodaterol and Tiotropium, available as a fixed-dose combination, has been extensively studied in large-scale clinical trials.

Lung Function Improvements

Clinical trials have consistently shown that the Olodaterol/Tiotropium combination leads to statistically significant improvements in lung function compared to either monotherapy. The primary endpoints in these trials are typically the change from baseline in Forced Expiratory Volume in one second (FEV1) Area Under the Curve from 0 to 3 hours (FEV1 AUC0-3) and trough FEV1.

LAMA Partner	Study	FEV1 AUC0-3 Improvement vs. Monotherapy	Trough FEV1 Improvement vs. Monotherapy	Reference
Tiotropium	ANHELTO 1 & 2	0.117 L (vs. Tiotropium)	0.062 L (vs. Tiotropium)
TONADO 1 & 2	0.110 L (vs. Tiotropium), 0.128 L (vs. Olodaterol)	0.054 L (vs. Tiotropium)
OTEMTO 1 & 2	Significant improvement vs. Tiotropium	Significant improvement vs. Tiotropium

Symptomatic and Quality of Life Improvements

Beyond improvements in spirometry, the combination of Olodaterol and Tiotropium has also been shown to improve patient-reported outcomes, including dyspnea (shortness of breath) and health-related quality of life.

LAMA Partner	Study	Dyspnea Improvement (TDI Score) vs. Monotherapy	Health-Related Quality of Life (SGRQ Score) vs. Monotherapy	Reference
Tiotropium	TONADO 1 & 2	Statistically significant improvement	Statistically significant improvement
OTEMTO 1 & 2	Statistically significant improvement	Statistically significant improvement

While direct head-to-head trials comparing fixed-dose combinations of Olodaterol with different LAMAs are not available, a real-world study in Taiwan compared the effectiveness of Tiotropium/Olodaterol, Umeclidinium/Vilanterol, and Indacaterol/Glycopyrronium. The study found that the annualized rates of moderate-to-severe exacerbations were significantly lower in patients receiving Tiotropium/Olodaterol or Umeclidinium/Vilanterol compared to those receiving Indacaterol/Glycopyrronium.

Experimental Protocols

Assessment of Synergy in Preclinical Models

A common method to quantitatively assess pharmacological synergy is isobolographic analysis .

Experimental Workflow for Isobolographic Analysis:

Figure 2: Experimental workflow for isobolographic analysis.

Detailed Methodology for Isobolographic Analysis:

• Tissue Preparation: Human bronchial smooth muscle strips are isolated and mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Contraction Induction: A submaximal contraction is induced using an agonist such as carbachol or histamine.

• Dose-Response Curves:

  • Cumulative concentration-response curves are generated for Olodaterol and the LAMA individually to determine their respective EC50 values (the concentration that produces 50% of the maximal relaxation).

  • Cumulative concentration-response curves are then generated for several fixed-ratio combinations of Olodaterol and the LAMA.

• Isobologram Construction:

  • The EC50 values of Olodaterol and the LAMA are plotted on the x- and y-axes, respectively. A straight line connecting these two points represents the line of additivity.

  • The experimentally determined EC50 values for each fixed-ratio combination are then plotted on the same graph.

• Data Analysis: The position of the experimental EC50 points for the combinations relative to the line of additivity determines the nature of the interaction. A statistically significant deviation below the line indicates synergy.

Measurement of Intracellular Signaling

cAMP Measurement:

• Cell Culture: Primary human airway smooth muscle cells are cultured to confluence.

• Treatment: Cells are pre-treated with the LAMA or vehicle for a specified time, followed by stimulation with Olodaterol at various concentrations.

• Lysis and Assay: Cells are lysed, and intracellular cAMP levels are measured using a competitive immunoassay kit (e.g., ELISA or HTRF).

• Data Analysis: cAMP levels in response to Olodaterol in the presence and absence of the LAMA are compared to assess the potentiation of the cAMP response.

Intracellular Calcium ([Ca2+]i) Measurement:

• Cell Culture and Dye Loading: Primary human airway smooth muscle cells are cultured on coverslips and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Cal-520 AM).

• Treatment: Cells are stimulated with a muscarinic agonist (e.g., carbachol) in the presence or absence of the LAMA and/or Olodaterol.

• Imaging: Changes in intracellular calcium are monitored using fluorescence microscopy.

• Data Analysis: The magnitude and kinetics of the calcium response are quantified to determine the inhibitory effect of the LAMA and any modulatory effect of Olodaterol.

Clinical Trial Protocol for FEV1 Measurement

Standard Operating Procedure for Spirometry:

• Patient Preparation: The patient should be seated comfortably and instructed on the procedure. Withholding of bronchodilator medication prior to the test is required as per the study protocol.

• Maneuver: The patient inhales maximally and then exhales as forcefully and completely as possible into a spirometer for at least 6 seconds.

• Data Collection: The spirometer records the volume of air exhaled over time.

• Quality Control: At least three acceptable and repeatable maneuvers must be performed. Acceptability criteria include a rapid start to exhalation and no coughing or early termination. Repeatability is defined as the two largest FEV1 and FVC values being within 150 mL of each other.

• Data Reporting: The highest FEV1 and FVC values from the acceptable maneuvers are reported. For FEV1 AUC0-3, measurements are taken at multiple time points over the first 3 hours post-dose. Trough FEV1 is measured at the end of the dosing interval (e.g., 23-24 hours post-dose).

Conclusion

The combination of Olodaterol with a LAMA, particularly Tiotropium, provides a synergistic effect on bronchodilation, leading to superior clinical outcomes in terms of lung function, symptoms, and quality of life compared to monotherapy. This synergy is rooted in the complementary molecular mechanisms of action of the two drug classes. While robust data exists for the Olodaterol/Tiotropium combination, further research into combinations with other LAMAs could provide additional therapeutic options for patients with COPD. The experimental protocols outlined in this guide provide a framework for the continued investigation and comparison of these important drug combinations.

References

• 1. LABA/LAMA combinations versus LAMA monotherapy or LABA/ICS in COPD: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cAMP Regulation of Airway Smooth Muscle Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The pharmacological rationale for combining muscarinic receptor antagonists and β-adrenoceptor agonists in the treatment of airway and bladder disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combination bronchodilator therapy in the management of chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]

Olodaterol vs. Vilanterol: A Comparative Pharmacological Review

For Researchers, Scientists, and Drug Development Professionals

Olodaterol and vilanterol are both long-acting beta2-adrenergic receptor (LABA) agonists utilized in the management of chronic obstructive pulmonary disease (COPD). Their once-daily dosing regimen has established them as mainstays in maintenance therapy. This guide provides an objective comparison of their pharmacological profiles, supported by experimental data, to assist researchers and drug development professionals in understanding the nuanced differences between these two molecules.

In Vitro Pharmacology: A Head-to-Head Comparison

While both olodaterol and vilanterol are potent and selective β2-adrenoceptor agonists, in vitro studies suggest differences in their affinity and selectivity. Vilanterol has been reported to exhibit a higher affinity for the β2-receptor compared to olodaterol[1][2][3].

Parameter	Olodaterol	Vilanterol	Reference
Receptor Binding Affinity (pKi)	9.14 (β2-AR)	Subnanomolar affinity, higher than olodaterol	[1][4]
Functional Potency (pEC50)	9.0 (β2-AR)	9.4 (β2-AR)
β2 vs. β1 Selectivity (fold)	241	~1000
β2 vs. β3 Selectivity (fold)	2299	~400
Intrinsic Activity	Nearly full agonist (88% of isoproterenol)	Full agonist

Onset and Duration of Action

Both olodaterol and vilanterol are characterized by a rapid onset and a long duration of action, supporting their once-daily administration. Preclinical and clinical studies have demonstrated that both agents provide significant bronchodilation for over 24 hours.

Parameter	Olodaterol	Vilanterol	Reference
Onset of Action	Rapid, comparable to formoterol	Rapid, within 5 minutes
Duration of Action	> 24 hours	> 24 hours

Clinical Efficacy and Safety

Clinical trials have established the efficacy and safety of both olodaterol and vilanterol in the treatment of COPD. A network meta-analysis of monotherapies indicated that vilanterol 25 µg once daily was superior to olodaterol 5 µg and 10 µg once daily in improving trough FEV1 at 12 weeks. Head-to-head trials have primarily focused on their respective combination therapies with long-acting muscarinic antagonists (LAMAs).

Monotherapy Efficacy (Network Meta-analysis)

Outcome	Comparison	Result
Trough FEV1 (12 weeks)	Vilanterol 25 µg vs. Olodaterol 5 µg & 10 µg	Vilanterol showed statistically significant improvement.
Transition Dyspnea Index (TDI)	-	No significant difference reported.
Exacerbation Rate	-	No significant difference reported.

Combination Therapy Efficacy (Direct Comparison: Umeclidinium/Vilanterol vs. Tiotropium/Olodaterol)

Studies directly comparing the fixed-dose combinations of umeclidinium/vilanterol (UMEC/VI) and tiotropium/olodaterol (TIO/OLO) have shown that UMEC/VI resulted in statistically significant improvements in trough FEV1 compared to TIO/OLO.

Outcome	UMEC/VI vs. TIO/OLO	Result	Reference
Trough FEV1	Favored UMEC/VI	Statistically significant improvement
Rescue Medication Use	Favored UMEC/VI	Statistically significant reduction
Adverse Events	Similar	No significant difference in overall incidence

Signaling Pathway

Both olodaterol and vilanterol exert their bronchodilatory effects through the canonical β2-adrenergic receptor signaling pathway. Activation of the receptor leads to the stimulation of adenylyl cyclase, which in turn increases intracellular levels of cyclic adenosine monophosphate (cAMP). This increase in cAMP activates protein kinase A (PKA), leading to the phosphorylation of various downstream targets that ultimately result in smooth muscle relaxation.

β2-Adrenergic Receptor Signaling Pathway

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of olodaterol and vilanterol for β-adrenergic receptor subtypes.

Methodology:

• Cell Culture: Chinese Hamster Ovary (CHO-K1) cells stably expressing human β1, β2, or β3-adrenergic receptors are cultured in appropriate media (e.g., DMEM/F12 supplemented with fetal bovine serum and antibiotics).

• Membrane Preparation: Cells are harvested, and cell membranes are prepared by homogenization and centrifugation.

• Binding Assay: Cell membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., [3H]-CGP 12177) and increasing concentrations of the unlabeled competitor drug (olodaterol or vilanterol).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of the competitor drug that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow

cAMP Accumulation Assay

Objective: To determine the functional potency (EC50) and intrinsic activity of olodaterol and vilanterol.

Methodology:

• Cell Culture: CHO-K1 cells expressing the human β2-adrenergic receptor are seeded in multi-well plates and grown to near confluence.

• Assay: The cell culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulation: Cells are incubated with increasing concentrations of the agonist (olodaterol or vilanterol) for a defined period.

• Lysis: The cells are lysed to release intracellular cAMP.

• Quantification: The concentration of cAMP in the cell lysate is determined using a competitive immunoassay (e.g., ELISA or HTRF).

• Data Analysis: Dose-response curves are generated, and the EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximal response) are calculated. Intrinsic activity is determined by comparing the Emax of the test compound to that of a full agonist like isoproterenol.

Isolated Organ Bath Experiment

Objective: To assess the bronchodilatory effect and duration of action of olodaterol and vilanterol in an ex vivo setting.

Methodology:

• Tissue Preparation: Human bronchial rings are obtained from surgical resections and mounted in isolated organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and gassed with 95% O2/5% CO2.

• Contraction: The bronchial rings are pre-contracted with a spasmogen such as histamine or methacholine.

• Drug Administration: Cumulative concentrations of olodaterol or vilanterol are added to the bath to generate a concentration-response curve for relaxation.

• Duration of Action: To assess the duration of action, after obtaining a maximal relaxation with the agonist, the tissue is washed repeatedly, and the return of the contractile response to the spasmogen is monitored over time.

• Data Recording and Analysis: Changes in isometric tension are recorded using a force transducer. The relaxant responses are expressed as a percentage of the pre-contraction tension.

Conclusion

Both olodaterol and vilanterol are effective and well-tolerated once-daily LABAs for the treatment of COPD. In vitro data suggest that vilanterol may have a higher affinity for the β2-adrenoceptor. Clinical comparisons, primarily through their combination products, have shown some differences in efficacy, particularly in lung function improvements. The choice between these agents may depend on individual patient characteristics and response to therapy. Further head-to-head clinical trials of the monotherapies would be beneficial to fully elucidate their comparative clinical profiles.

References

• 1. In vitro pharmacological characterization of vilanterol, a novel long-acting β2-adrenoceptor agonist with 24-hour duration of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ultra Long-Acting β-Agonists in Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

The Potential of Olodaterol in Steroid-Resistant Asthma: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Olodaterol's potential efficacy in steroid-resistant asthma models against established and experimental therapeutic alternatives. While Olodaterol, a long-acting β2-agonist (LABA), is primarily indicated for Chronic Obstructive Pulmonary Disease (COPD) and not asthma, its mechanism of action warrants an exploratory discussion in the context of steroid-refractory disease.[1][2] This document outlines the complex signaling pathways in steroid-resistant asthma, details relevant experimental protocols, and presents a comparative framework of therapeutic interventions.

Understanding Steroid-Resistant Asthma

Steroid-resistant asthma is a significant clinical challenge characterized by a poor response to high-dose inhaled or systemic corticosteroids.[3] The underlying mechanisms are multifaceted and involve various signaling pathways that contribute to persistent airway inflammation and hyperresponsiveness. Key pathways implicated in steroid resistance include:

• PI3K/HDAC Signaling Pathway: Oxidative stress can activate the PI3K-δ pathway, leading to the phosphorylation and inactivation of histone deacetylase 2 (HDAC2).[4] Reduced HDAC2 activity impairs the ability of glucocorticoid receptors (GR) to suppress pro-inflammatory gene expression.[5]

• p38 MAPK Pathway: Pro-inflammatory cytokines can activate the p38 MAPK pathway, which in turn phosphorylates the GR, inhibiting its nuclear translocation and anti-inflammatory effects.

• IL-17 and Neutrophilic Inflammation: The development of neutrophil extracellular traps (NETs) in asthma can promote Th17 cell-mediated inflammation, a key feature of steroid-resistant asthma. IL-17 can induce GRβ expression, which acts as a dominant-negative inhibitor of GRα-mediated anti-inflammatory actions.

• Innate Immune Responses: Activation of Toll-like receptors (TLRs) and the NLRP3 inflammasome, leading to increased IL-1β production, are associated with non-eosinophilic, steroid-resistant asthma.

Experimental Protocols for Inducing Steroid-Resistant Asthma

Validating therapeutic efficacy requires robust preclinical models that recapitulate the key features of steroid-resistant asthma. Below are summarized methodologies for inducing such models.

Experimental Workflow for a Murine Model of Steroid-Resistant Asthma

References

• 1. drugs.com [drugs.com]
• 2. Olodaterol - Wikipedia [en.wikipedia.org]
• 3. Steroid-resistant asthma: evaluation and management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms of steroid-resistant asthma [explorationpub.com]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Olodaterol's Safety Profile with Other Long-Acting β2-Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profile of olodaterol, a long-acting β2-agonist (LABA), with other established LABAs, including salmeterol, formoterol, indacaterol, and vilanterol. The information is supported by data from clinical trials and meta-analyses to assist researchers and drug development professionals in their understanding of the relative safety of these bronchodilators.

Executive Summary

Olodaterol demonstrates a safety profile that is broadly comparable to other long-acting β2-agonists used in the management of chronic obstructive pulmonary disease (COPD) and asthma. Extensive clinical trial data indicates that the incidence of common and serious adverse events associated with olodaterol is similar to that of other LABAs like formoterol and indacaterol.[1] The primary safety concerns for the LABA class, particularly cardiovascular events, have been extensively studied. While LABAs as a class can be associated with cardiovascular effects such as tachycardia and palpitations, large-scale analyses suggest that olodaterol does not pose an increased risk compared to placebo or other LABAs.[2][3][4] In fact, some evidence from a meta-analysis suggests that olodaterol might be associated with a reduced risk of overall cardiovascular adverse events.

Comparative Safety Data

The following table summarizes the incidence of key adverse events (AEs) for olodaterol and other LABAs based on data from various clinical trials and pooled analyses. It is important to note that direct head-to-head, long-term safety trials for all these agents are limited, and much of the comparative data is derived from individual placebo-controlled trials or indirect comparisons.

Adverse Event Category	Olodaterol	Salmeterol	Formoterol	Indacaterol	Vilanterol	Placebo
Overall Adverse Events (%)	~71	Similar to placebo	Similar to placebo	~68-77	Similar to active comparators	~68-71
Serious Adverse Events (SAEs) (%)	~16	Similar to placebo	Similar to placebo	~10-12	Similar to active comparators	~16
Cardiovascular AEs (Overall)	Comparable to placebo and formoterol	Similar to placebo	Similar to placebo	Similar to placebo and other LABAs	Comparable to other LABAs	-
Cardiac Arrhythmias	0.7% (in combination with tiotropium)	-	-	Low incidence, similar to placebo	-	0.4% (tiotropium monotherapy)
Myocardial Ischemia	Low incidence, comparable to other LABAs	-	-	Low incidence, similar to placebo	-	-
Major Adverse Cardiac Events (MACE)	<3% (in combination with tiotropium)	-	-	Not significantly increased vs. placebo	-	<3% (tiotropium monotherapy)
Respiratory AEs
Nasopharyngitis	Common	Common	Common	Common	Common	Common
Cough	Common	Common	Common	~15-20% (often transient)	Common	Common
COPD Exacerbation	Similar to placebo	Reduced vs. placebo	Reduced vs. placebo	Reduced vs. placebo	Reduced vs. placebo	-
Other Common AEs
Headache	Common	Common	Common	Common	Common	Common
Tremor	Occasional	Occasional	Occasional	Rare	Occasional	-
Palpitations	Occasional	Occasional	Occasional	Rare	Occasional	-

Note: The data presented is a synthesis from multiple sources and direct comparison should be made with caution due to variations in study design, patient populations, and duration of treatment. Percentages are approximate and represent the general findings from the cited literature.

Experimental Protocols

A comprehensive assessment of a LABA's safety profile involves a series of non-clinical and clinical studies. The following represents a typical experimental protocol for a pivotal Phase III clinical trial designed to evaluate the long-term safety of a new LABA like olodaterol, based on common practices and regulatory expectations.[5]

Study Title: A Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Study to Evaluate the Long-Term Safety and Efficacy of [LABA] in Patients with Moderate to Severe Chronic Obstructive Pulmonary Disease (COPD).

1. Study Objectives:

• Primary Objective: To evaluate the overall safety and tolerability of the LABA compared to placebo over a 52-week treatment period.
• Secondary Objectives: To assess the cardiovascular safety of the LABA, to evaluate its efficacy in improving lung function, and to monitor the incidence of other specific adverse events.

2. Study Design:

• A multicenter, randomized, double-blind, placebo-controlled, parallel-group design.
• Patients are randomized in a 1:1 ratio to receive either the investigational LABA or a matching placebo, administered via inhalation, once or twice daily for 52 weeks.
• A sub-study may include an active comparator arm with an established LABA.

3. Patient Population:

• Inclusion Criteria: Patients aged 40 years and older with a clinical diagnosis of COPD, a smoking history of at least 10 pack-years, and post-bronchodilator FEV1/FVC < 0.70 and FEV1 < 80% of predicted normal.
• Exclusion Criteria: History of asthma, recent myocardial infarction or unstable cardiac arrhythmia, and other significant uncontrolled medical conditions.

4. Safety Assessments:

• Adverse Event (AE) Monitoring: All AEs are recorded at each study visit, coded using the Medical Dictionary for Regulatory Activities (MedDRA). Serious Adverse Events (SAEs) are reported to the sponsor and regulatory authorities within a specified timeframe.
• Cardiovascular Safety Monitoring:
• 12-lead Electrocardiogram (ECG): Performed at screening, baseline, and at specified intervals throughout the study. Centralized reading of ECGs is often employed.
• Holter Monitoring: A subset of patients may undergo 24-hour Holter monitoring at baseline and on-treatment to detect arrhythmias.
• Vital Signs: Blood pressure and heart rate are measured at each visit.
• Adjudication of Cardiovascular Events: An independent clinical endpoint committee adjudicates all potential cardiovascular SAEs to ensure consistency in classification.
• Laboratory Tests: Standard hematology and serum chemistry panels are monitored at baseline and at regular intervals.

5. Statistical Analysis:

• The primary safety analysis is performed on the safety population, which includes all randomized patients who received at least one dose of the study drug.
• The incidence of AEs is summarized by treatment group.
• For cardiovascular safety, time-to-first-event analyses may be performed for specific adjudicated events.

Visualizations

Signaling Pathway of β2-Adrenergic Receptor Agonists

The therapeutic effects of LABAs are mediated through the activation of β2-adrenergic receptors, which are G-protein coupled receptors. The binding of a LABA initiates a signaling cascade that leads to bronchodilation.

Figure 1: Simplified signaling pathway of LABA-mediated bronchodilation.

Experimental Workflow for Cardiovascular Safety Assessment

The assessment of cardiovascular safety is a critical component of LABA clinical development. The following diagram illustrates a typical workflow for collecting and analyzing cardiovascular safety data in a Phase III clinical trial.

Figure 2: Workflow for cardiovascular safety assessment in a LABA clinical trial.

Conclusion

The available evidence from extensive clinical development programs indicates that olodaterol has a safety and tolerability profile consistent with the LABA class. The incidence of cardiovascular and other common adverse events with olodaterol is comparable to both placebo and other widely used LABAs such as formoterol and indacaterol. As with all LABAs, careful consideration of the risk-benefit profile is warranted, particularly in patients with underlying cardiovascular disease. The ongoing collection of real-world evidence will continue to further characterize the long-term safety of olodaterol in diverse patient populations.

References

• 1. One-Year Safety of Olodaterol Once Daily via Respimat® in Patients with GOLD 2-4 Chronic Obstructive Pulmonary Disease: Results of a Pre-Specified Pooled Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cardiovascular events and all‐cause mortality in patients with chronic obstructive pulmonary disease using olodaterol and other long‐acting beta2‐agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Absence of Adverse Effects of Tiotropium/Olodaterol Compared with the Monocomponents on Long-Term Heart Rate and Blood Pressure in Patients with Moderate-to-Very-Severe COPD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Risk of adverse cardiovascular events with use of inhaled long-acting bronchodilators in management of chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FDA Drug Safety Communication: FDA requires post-market safety trials for Long-Acting Beta-Agonists (LABAs) | FDA [fda.gov]

A Cross-Study Comparative Analysis of Olodaterol Clinical Trial Data for Chronic Obstructive Pulmonary Disease (COPD)

This guide provides a comprehensive comparison of clinical trial data for Olodaterol, a long-acting beta2-adrenergic agonist (LABA), with other key LABAs used in the management of Chronic Obstructive Pulmonary Disease (COPD). The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of Olodaterol's performance and clinical profile.

Introduction to Olodaterol and Comparator Long-Acting β2-Agonists

Olodaterol is a novel, once-daily LABA that induces bronchodilation by relaxing the airway smooth muscles.[1][2] It is indicated for the long-term, once-daily maintenance bronchodilator treatment of airflow obstruction in patients with COPD.[3] This guide compares the efficacy and safety of Olodaterol with other established LABAs, including Formoterol, Salmeterol, and Indacaterol, based on data from pivotal Phase III and other relevant clinical trials.

Mechanism of Action of Olodaterol

Olodaterol is a potent and highly selective agonist of the human beta2-adrenergic receptor.[1] Its mechanism involves binding to β2-adrenergic receptors on the surface of airway smooth muscle cells. This binding activates a G-protein, which in turn stimulates adenylyl cyclase to increase the intracellular concentration of cyclic adenosine monophosphate (cAMP).[1] The elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which phosphorylates downstream targets, resulting in the relaxation of bronchial smooth muscle and subsequent bronchodilation. Olodaterol exhibits a long duration of action, allowing for once-daily dosing.

Olodaterol's signaling pathway leading to bronchodilation.

Clinical Trial Data Comparison

The following tables summarize the efficacy and safety data from key clinical trials of Olodaterol and comparator LABAs. The primary efficacy endpoints typically include the change from baseline in Forced Expiratory Volume in 1 second (FEV1) and the St. George's Respiratory Questionnaire (SGRQ) total score, a measure of health-related quality of life.

Olodaterol Monotherapy Clinical Trial Data

Study Identifier	Treatment Arms	Duration	Key Efficacy Outcomes (Change from Baseline)	Key Safety Findings
1222.11 & 1222.12	Olodaterol 5 µg QD, Olodaterol 10 µg QD, Placebo	48 weeks	FEV1 AUC0-3 at 12 weeks: Significant improvement with both Olodaterol doses vs. placebo (p<0.0001).Trough FEV1 at 12 weeks: Significant improvement with both Olodaterol doses vs. placebo.	Incidence of adverse events was comparable to placebo.
1222.13 & 1222.14	Olodaterol 5 µg QD, Olodaterol 10 µg QD, Formoterol 12 µg BID, Placebo	48 weeks	FEV1 AUC0-3 vs. Placebo: Olodaterol 5 µg (0.151 L & 0.129 L), Olodaterol 10 µg (0.165 L & 0.154 L); all p<0.0001.Trough FEV1 vs. Placebo: Significant improvements (0.053-0.085 L; p<0.01).SGRQ Total Score: Significantly improved with Olodaterol vs. placebo.	Safety profiles of Olodaterol 5 µg and 10 µg were comparable to placebo and Formoterol. Overall incidence of AEs, serious AEs, and deaths were balanced across groups.

QD: once daily; BID: twice daily; FEV1 AUC0-3: Area under the curve for FEV1 from 0 to 3 hours; SGRQ: St. George's Respiratory Questionnaire.

Olodaterol Combination Therapy (with Tiotropium) Clinical Trial Data

Study Identifier	Treatment Arms	Duration	Key Efficacy Outcomes (Change from Baseline vs. Monotherapy)	Key Safety Findings
TONADO 1 & 2	Tiotropium+Olodaterol FDC (5/5 µg & 2.5/5 µg), Tiotropium (5 µg & 2.5 µg), Olodaterol 5 µg	52 weeks	Trough FEV1: Statistically significant improvements with FDC vs. individual components (p<0.001).SGRQ Total Score: Favorable impact with FDC compared to monotherapies.	The percentage of patients with adverse events was similar across all treatment groups.
OTEMTO 1 & 2	Tiotropium+Olodaterol (5/5 µg & 2.5/5 µg), Tiotropium 5 µg, Placebo	12 weeks	SGRQ Total Score (5/5 µg vs. Placebo): -4.89 and -4.56 units (p<0.0001).FEV1 AUC0-3: Significant improvement with both FDC doses vs. placebo and Tiotropium 5 µg.Trough FEV1: Significant improvement with both FDC doses vs. placebo.	Adverse event incidence was similar between treatment groups.

FDC: Fixed-Dose Combination.

Comparator LABA Clinical Trial Data

Drug	Study Identifier/Reference	Treatment Arms	Duration	Key Efficacy Outcomes (Change from Baseline)
Formoterol	Formoterol (4.5, 9, or 18 µg BID), Placebo	12 weeks	FEV1: Significant improvement with all Formoterol doses vs. placebo.Symptom Scores: Significant reduction in breathlessness and chest tightness with 9 and 18 µg doses.
Budesonide/Formoterol (160/4.5 µg x 2 inh BID), Formoterol (4.5 µg x 2 inh BID)	12 weeks	Pre-dose FEV1: 4.6% improvement with combination vs. 1.5% with Formoterol alone (p=0.0011).
Salmeterol	Salmeterol/Fluticasone (50/500 µg BID), Control (Theophylline)	3 months	FEV1, FEV1/FVC, FEV1 % predicted: Significantly higher in the Salmeterol/Fluticasone group (p<0.05).SGRQ: Significant decrease in the Salmeterol/Fluticasone group (p<0.05).
Salmeterol 50 µg BID, Placebo	12 months	SGRQ Total Score: -6.6 points with Salmeterol vs. -2.3 with placebo (p=0.002).Exacerbations: 21% reduction in mean rate (not statistically significant).
Indacaterol	FLAME	Indacaterol/Glycopyrronium (110/50 µg OD), Salmeterol/Fluticasone (50/500 µg BID)	52 weeks	SGRQ-C Score: Treatment difference of -1.2 to -1.8 in favor of Indacaterol/Glycopyrronium (p≤0.003).Exacerbations: Indacaterol/Glycopyrronium was more effective in preventing exacerbations.
ILLUMINATE, LANTERN, FLAME (Pooled)	Indacaterol/Glycopyrronium (110/50 µg OD), Salmeterol/Fluticasone (50/500 µg BID)	26 weeks	Trough FEV1: Greater improvements with Indacaterol/Glycopyrronium (treatment difference of 105 mL in current smokers, 78 mL in ex-smokers).SGRQ Total Score: Greater improvement with Indacaterol/Glycopyrronium.

inh: inhalations.

Experimental Protocols

The following describes a generalized experimental protocol for a Phase III clinical trial evaluating a long-acting bronchodilator in patients with COPD, based on the methodologies of the cited studies.

Study Design: Randomized, double-blind, placebo-controlled, parallel-group, multicenter study.

Patient Population:

• Inclusion Criteria: Male and female patients aged 40 years or older with a diagnosis of moderate to very severe COPD (GOLD 2-4), a post-bronchodilator FEV1/FVC < 0.70, and a post-bronchodilator FEV1 < 80% of predicted normal. Patients are typically required to have a smoking history of at least 10 pack-years.

• Exclusion Criteria: Significant diseases other than COPD that could interfere with the study, a history of asthma, or a recent COPD exacerbation requiring treatment with systemic corticosteroids or antibiotics.

Interventions:

• Patients are randomized to receive the investigational drug (e.g., Olodaterol 5 µg or 10 µg once daily via Respimat® inhaler), a placebo, or an active comparator (e.g., Formoterol 12 µg twice daily via Aerolizer®) for a predefined treatment period (e.g., 48 or 52 weeks).

• Patients are typically allowed to continue their usual-care background therapy, excluding other LABAs. Rescue medication (e.g., salbutamol) is provided for as-needed use.

Endpoints:

• Primary Efficacy Endpoints:

  • Change from baseline in FEV1 Area Under the Curve from 0 to 3 hours (FEV1 AUC0-3) at a specified time point (e.g., 12 weeks).

  • Change from baseline in trough FEV1 (pre-dose FEV1) at a specified time point (e.g., 12 weeks).

• Secondary Efficacy Endpoints:

  • Change from baseline in SGRQ total score.

  • Additional lung function parameters (e.g., FEV1 AUC from 0 to 12 hours).

  • Use of rescue medication.

  • Patient Global Rating.

• Safety Endpoints:

  • Incidence and severity of adverse events (AEs) and serious adverse events (SAEs).

  • Electrocardiogram (ECG) and Holter monitoring for cardiovascular safety assessment.

  • Vital signs and laboratory parameters.

Assessments:

• Spirometry is performed at baseline and at specified intervals throughout the study.

• SGRQ questionnaires are completed by patients at baseline and subsequent visits.

• AEs are monitored and recorded at each study visit.

Experimental Workflow

The diagram below illustrates a typical workflow for a clinical trial of an inhaled bronchodilator for COPD.

A generalized workflow for a COPD clinical trial.

Conclusion

The clinical trial data for Olodaterol demonstrates its efficacy and safety as a once-daily maintenance bronchodilator for patients with moderate to very severe COPD. In monotherapy trials, Olodaterol consistently showed significant improvements in lung function (FEV1) and health-related quality of life (SGRQ) compared to placebo, with a safety profile comparable to both placebo and the active comparator, Formoterol. When combined with the long-acting muscarinic antagonist (LAMA) Tiotropium, the fixed-dose combination resulted in superior improvements in lung function and quality of life compared to either monotherapy component, without an increase in adverse events.

Comparisons with other LABAs, such as Salmeterol and Indacaterol, are often made in the context of combination therapies. Studies like the FLAME trial have shown that a LABA/LAMA combination (Indacaterol/Glycopyrronium) can be more effective than a LABA/ICS combination (Salmeterol/Fluticasone) in preventing exacerbations and improving health status in certain COPD patient populations. This highlights the importance of considering the specific patient characteristics and treatment goals when evaluating different therapeutic options. Overall, Olodaterol, both as a monotherapy and in combination, represents a valuable therapeutic option in the management of COPD.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Olodaterol Hydrochloride? [synapse.patsnap.com]
• 3. Olodaterol - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Potency of Olodaterol and Novel Long-Acting β2-Adrenergic Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the potency of Olodaterol, a long-acting β2-adrenergic agonist (LABA), in comparison to other novel bronchodilators. The data presented herein is curated from a range of preclinical studies to offer an objective benchmark of their pharmacological activity. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of respiratory therapeutics.

Executive Summary

Olodaterol is a potent and selective long-acting β2-adrenergic agonist with a rapid onset and a 24-hour duration of action.[1][2] This guide benchmarks Olodaterol's in vitro potency against a panel of established and novel LABAs, including Salmeterol, Formoterol, Indacaterol, Vilanterol, and Abediterol. The primary metrics for comparison are the half-maximal effective concentration (EC50) and the equilibrium dissociation constant (Ki) for the human β2-adrenergic receptor.

Data Presentation: In Vitro Potency at the Human β2-Adrenergic Receptor

The following tables summarize the in vitro potency and binding affinity of Olodaterol and comparator LABAs at the human β2-adrenergic receptor. Lower EC50/pEC50 and Ki values are indicative of higher potency and binding affinity, respectively.

Table 1: Functional Potency (EC50/pEC50) at the Human β2-Adrenergic Receptor

Compound	EC50 (nM)	pEC50 (-logM)	Cell Line	Reference
Olodaterol	0.1	10.0	Recombinant	[1][3]
Vilanterol	-	9.4 - 10.37	CHO / Recombinant	[4]
Indacaterol	-	8.67 - 10.18	GEVT / GQVT
Abediterol	1.9	~8.7	Isolated Human Bronchi
Formoterol	-	9.81	GEVT
Salmeterol	-	9.79	GEVT

Table 2: Binding Affinity (Ki/pKi) for the Human β2-Adrenergic Receptor

Compound	Ki (nM)	pKi (-logM)	Reference
Olodaterol	-	9.14
Salmeterol	1.5	~8.82
Indacaterol	-	5.48 (for β2)

Note: Direct comparative studies under identical experimental conditions are limited. Variations in cell lines, experimental protocols, and reporting standards may contribute to differences in reported values.

Signaling Pathway and Experimental Workflows

To visually represent the mechanisms and processes discussed, the following diagrams have been generated using Graphviz (DOT language).

Signaling Pathway of β2-Adrenergic Agonists

The binding of a long-acting β2-agonist, such as Olodaterol, to the β2-adrenergic receptor on airway smooth muscle cells initiates a signaling cascade. This process begins with the activation of a stimulatory G-protein (Gs), which in turn activates adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (camp). The subsequent increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately resulting in smooth muscle relaxation and bronchodilation.

Figure 1: Signaling cascade of β2-adrenergic agonists leading to bronchodilation.

Experimental Workflow: In Vitro Potency Assessment

The determination of a bronchodilator's potency typically involves a multi-step in vitro process. This workflow outlines the key stages, from cell culture to data analysis, for assessing the functional potency (EC50) and binding affinity (Ki) of a test compound.

References

• 1. Pharmacological characterization of olodaterol, a novel inhaled beta2-adrenoceptor agonist exerting a 24-hour-long duration of action in preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The long-acting β2-adrenoceptor agonist olodaterol attenuates pulmonary inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of Olodaterol in a Research Environment: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of Olodaterol, an active pharmaceutical ingredient (API), is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols ensures compliance with regulations and minimizes the potential for environmental contamination and accidental exposure. This guide provides essential, step-by-step information for the safe and compliant disposal of Olodaterol from a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for Olodaterol hydrochloride. The SDS provides comprehensive information on hazards, handling, and emergency measures.[1][2] Key safety precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, protective clothing, and eye/face protection, when handling Olodaterol.[1][2]

• Ventilation: Handle Olodaterol in a well-ventilated area or a laboratory hood to avoid inhalation of dust or fumes.[2]

• Avoid Direct Contact: Prevent direct contact with the skin, eyes, and mucous membranes.

• Spill Cleanup: In case of a spill, collect the material using appropriate methods to avoid dust generation and place it in a sealed container for disposal.

Step 1: Waste Characterization

The first crucial step is to determine the regulatory status of the Olodaterol waste. Pharmaceutical waste is broadly categorized as either hazardous, as defined by the Resource Conservation and Recovery Act (RCRA), or non-hazardous.

• RCRA Hazardous Waste: This category includes wastes that are specifically listed (P- and U-listed wastes) or exhibit hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity). Olodaterol is not typically found on P- or U-lists, which are generally for sole active ingredients of commercial chemical products.

• Non-RCRA Pharmaceutical Waste: This is pharmaceutical waste that does not meet the criteria for RCRA hazardous waste. While not federally regulated as hazardous, this waste can still pose environmental risks.

Best Practice: As a best management practice, it is recommended to manage all pharmaceutical waste, including non-RCRA waste, as hazardous waste to ensure the highest level of safety and environmental protection.

Step 2: Segregation and Collection

Proper segregation of waste streams is essential to ensure compliant disposal and prevent accidental mixing of incompatible materials.

• Dedicated Waste Containers: Collect all Olodaterol waste, including pure API, contaminated lab materials (e.g., gloves, wipes, weighing papers), and empty stock containers, in a designated and clearly labeled waste container.

• Labeling: The container must be labeled as "Hazardous Waste" (or as required by your institution's Environmental Health and Safety department) and should include the chemical name ("Olodaterol") and the date accumulation started.

• Container Integrity: Use containers that are in good condition, compatible with the waste, and can be securely sealed.

Step 3: On-Site Storage

Store the collected Olodaterol waste in a designated satellite accumulation area or a central hazardous waste storage area, following your institution's guidelines. This area should be secure and away from general laboratory traffic.

Step 4: Disposal Procedures

The recommended and most common method for the final disposal of pharmaceutical waste from a research setting is through a licensed hazardous waste disposal vendor.

• Incineration: Incineration at a permitted facility is the preferred method for destroying pharmaceutical waste, as it ensures the complete destruction of the active ingredient.

• Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS) department will have established procedures and contracts with licensed vendors for the pickup, transport, and disposal of chemical waste. They will provide the necessary paperwork and guidance for a compliant disposal process.

• Do Not Dispose in Regular Trash or Down the Drain: Disposing of Olodaterol in the regular trash or flushing it down the drain is strictly prohibited. This can lead to environmental contamination of soil and water systems.

Quantitative Data Summary

While specific concentration limits for the disposal of non-RCRA pharmaceutical waste like Olodaterol are not typically defined by the EPA (as the recommended method is incineration), the following table summarizes the waste categories and their corresponding disposal pathways.

Waste Category	Description	Recommended Disposal Method
RCRA Hazardous Pharmaceutical Waste	Waste that is P- or U-listed or exhibits hazardous characteristics.	Collection by a licensed hazardous waste vendor for incineration at a permitted facility.
Non-RCRA Pharmaceutical Waste	Unused, expired, or contaminated pharmaceuticals not meeting RCRA hazardous criteria.	Best Practice: Manage as hazardous waste. Collection by a licensed vendor for incineration.
Trace-Contaminated Materials	Items such as gloves, gowns, and wipes with minimal residual contamination.	Dispose of in accordance with institutional procedures for trace chemotherapy or hazardous drug waste, which typically involves incineration.
Empty Stock Containers	Original containers that held the pure API.	Should be managed as hazardous waste unless triple-rinsed (if appropriate for the container type). The rinsate would then be collected as hazardous waste.

Experimental Protocols

The standard and accepted "protocol" for the disposal of research-grade Olodaterol does not involve chemical degradation or treatment within the laboratory. The established procedure is the collection and transfer of the waste to a specialized, licensed facility. A forced degradation study of Olodaterol has been conducted for analytical purposes, exposing it to acid, alkali, oxidation, and other stress conditions, but this is not a disposal method.

Logical Workflow for Olodaterol Disposal

Caption: Logical workflow for the proper disposal of Olodaterol in a research setting.

References

• 1. anentawaste.com [anentawaste.com]
• 2. usbioclean.com [usbioclean.com]